(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

• CAS: 96894-64-3

Core Science & Biosynthesis

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid structure and stereochemistry

An In-depth Technical Guide to (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid: Structure, Stereochemistry, and Applications

Introduction

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is a chiral bifunctional molecule of significant interest in synthetic organic chemistry and drug development. Its rigid cyclohexane scaffold, coupled with a defined stereochemical arrangement of its carboxylic acid and methoxycarbonyl substituents, makes it a valuable building block for complex molecular architectures. This guide provides a comprehensive overview of its structure, stereochemistry, conformational preferences, synthesis, and applications, with a focus on the underlying principles that govern its properties and utility.

Part 1: Molecular Architecture and Stereochemical Analysis

Core Structure

The fundamental structure of this compound consists of a six-membered cyclohexane ring. Two functional groups are attached to adjacent carbon atoms (vicinal substitution at C1 and C2): a carboxylic acid group (-COOH) and a methoxycarbonyl group (-COOCH₃).[1]

Property	Value
Molecular Formula	C₉H₁₄O₄[1][2][3][4]
Molecular Weight	186.21 g/mol [1][2][4]
IUPAC Name	(1R,2R)-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid[1][3]
CAS Number	96894-64-3[1][3][4]
Synonyms	trans-2-Carbomethoxycyclohexane-1-carboxylic acid[3]

Absolute Stereochemistry: The (1R,2R) Configuration

The designation (1R,2R) defines the absolute three-dimensional arrangement of the substituents at the two chiral centers, C1 and C2. This configuration is determined using the Cahn-Ingold-Prelog (CIP) priority rules.[5][6]

Cahn-Ingold-Prelog (CIP) Priority Assignment:

The CIP system assigns priorities to the groups attached to a stereocenter based on atomic number.[7][8] A higher atomic number corresponds to a higher priority.[6][9] If atoms are identical, the analysis proceeds outward along the substituent chains until a point of difference is found.[8]

• At Chiral Center C1 (bearing the -COOH group):

  • Priority 1: The oxygen atom of the -OH group in -COOH (atomic number 8).

  • Priority 2: The carbon atom at C2, which is bonded to another carbon (C1) and two oxygens (in the -COOCH₃ group).

  • Priority 3: The carbon atom at C6 of the cyclohexane ring, which is bonded to two hydrogens and one carbon.

  • Priority 4: The hydrogen atom directly attached to C1 (atomic number 1).

• At Chiral Center C2 (bearing the -COOCH₃ group):

  • Priority 1: The oxygen atom of the -OCH₃ group (atomic number 8).

  • Priority 2: The carbon atom at C1, which is bonded to another carbon (C2) and two oxygens (in the -COOH group).

  • Priority 3: The carbon atom at C3 of the cyclohexane ring, which is bonded to two hydrogens and one carbon.

  • Priority 4: The hydrogen atom directly attached to C2 (atomic number 1).

To assign the R/S descriptor, the molecule is oriented so that the lowest priority group (Priority 4) points away from the viewer. The direction from priority 1 to 2 to 3 is then traced. For both C1 and C2 in this molecule, this direction is clockwise, leading to the (R) designation for each center.

Diagram: CIP Priority Assignment

Caption: Cahn-Ingold-Prelog priority assignment for chiral centers C1 and C2.

Conformational Analysis: The Diequatorial Preference

The (1R,2R) configuration denotes a trans relationship between the two substituents. In 1,2-disubstituted cyclohexanes, trans isomers can exist in two primary chair conformations: one with both substituents in axial positions (diaxial) and one with both in equatorial positions (diequatorial).

Due to unfavorable steric interactions, specifically 1,3-diaxial interactions, the diequatorial conformation is significantly more stable.[1] The bulky carboxylic acid and methoxycarbonyl groups preferentially occupy the less sterically hindered equatorial positions, which minimizes the overall strain energy of the molecule by approximately 7.6 kJ/mol compared to the diaxial orientation.[1] This strong energetic preference means the molecule exists almost exclusively in the diequatorial conformation at room temperature.

Part 2: Synthesis and Enantiomeric Resolution

The preparation of enantiomerically pure (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid typically begins with its parent compound, trans-1,2-cyclohexanedicarboxylic acid.

Synthetic Approach: Chiral Resolution

A common and robust method involves the resolution of racemic trans-1,2-cyclohexanedicarboxylic acid. This process separates the two enantiomers, (1R,2R) and (1S,2S), by converting them into diastereomers with distinct physical properties.

Protocol: Diastereomeric Salt Resolution

• Salt Formation: The racemic mixture of trans-1,2-cyclohexanedicarboxylic acid is treated with a chiral resolving agent, such as (S)-phenylethylamine, in a suitable solvent.[10][11][12] This acid-base reaction forms a pair of diastereomeric salts:

  • [(1R,2R)-dicarboxylate]·[(S)-amine]

  • [(1S,2S)-dicarboxylate]·[(S)-amine]

• Fractional Crystallization: These diastereomeric salts have different solubilities. By carefully controlling conditions such as solvent and temperature, the less soluble salt will selectively crystallize out of the solution.[11][12] The less soluble salt often exhibits stronger intermolecular interactions, like hydrogen bonding, which stabilizes its crystal lattice.[11][12]

• Isolation and Liberation: The crystallized diastereomeric salt is separated by filtration. The solid is then treated with a strong acid (e.g., HCl) to protonate the carboxylate groups and liberate the enantiomerically pure dicarboxylic acid, in this case, (1R,2R)-trans-1,2-cyclohexanedicarboxylic acid.

• Mono-esterification: The purified (1R,2R)-dicarboxylic acid is then subjected to a controlled mono-esterification reaction. This can be achieved using various methods, such as reaction with methanol under acidic catalysis, to selectively form the methyl ester at one of the two carboxylic acid positions, yielding the final product.

Diagram: Synthesis and Resolution Workflow

Caption: General workflow for the preparation via chiral resolution.

Part 3: Spectroscopic and Physical Data

Spectroscopic analysis is crucial for confirming the structure and purity of the compound. While specific spectra are dependent on experimental conditions, the expected characteristics can be summarized.

Spectroscopic Data	Expected Characteristics
¹H NMR	~1.2-2.5 ppm: Complex multiplets corresponding to the 8 protons on the cyclohexane ring. ~3.7 ppm: Sharp singlet (3H) for the methoxy (-OCH₃) protons. >10 ppm: Broad singlet (1H) for the carboxylic acid (-COOH) proton.
¹³C NMR	~20-50 ppm: Signals for the 6 carbons of the cyclohexane ring. ~52 ppm: Signal for the methoxy (-OCH₃) carbon. >170 ppm: Two signals for the carbonyl carbons of the ester and carboxylic acid groups.
IR Spectroscopy (cm⁻¹)	~2500-3300: Broad O-H stretch characteristic of a carboxylic acid. ~1730-1750: Strong C=O stretch from the ester group. ~1700-1725: Strong C=O stretch from the carboxylic acid group. ~2930, 2860: C-H stretching from the cyclohexane ring.

Part 4: Applications in Drug Development and Organic Synthesis

The well-defined, rigid stereochemical nature of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid makes it an important chiral building block in the pharmaceutical industry.

• Chiral Precursor: It serves as a key starting material for the synthesis of non-natural amino acids and other complex chiral molecules.[13]

• Scaffold for APIs: Its cyclohexane core can be incorporated into larger molecules to control their three-dimensional shape, which is critical for binding to biological targets like enzymes and receptors.

• Key Intermediate: Research has demonstrated its use as a key building block for synthesizing drug candidates. For instance, it can be a precursor to compounds like (1R,2R)-2-(4-bromobenzoyl)cyclohexanecarboxylic acid, which is further elaborated through amide bond formations and Suzuki couplings to create potential therapeutics.[14] The synthesis of the antipsychotic agent Lurasidone also relies on a closely related intermediate, (1R,2R)-cyclohexane-1,2-dicarboxylic acid, highlighting the importance of this structural motif.[15]

The ability to introduce two distinct functional groups (-COOH and -COOCH₃) with fixed stereochemistry allows for regioselective modifications, providing a powerful tool for medicinal chemists to systematically explore the structure-activity relationships of new drug candidates.

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IUPAC name for (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

An In-Depth Technical Guide to the Systematic Nomenclature and Application of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid

Abstract

This technical guide provides a comprehensive analysis of the molecule specified as (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. Authored for researchers, scientists, and professionals in drug development, this document deconstructs its systematic IUPAC name to clarify the principles of chemical nomenclature for complex bifunctional molecules. Beyond nomenclature, this guide explores the molecule's physicochemical properties, stereospecific synthesis strategies, and its emerging significance as a chiral building block in medicinal chemistry and materials science. The content is grounded in authoritative chemical principles and supported by verifiable references to ensure scientific integrity and practical utility.

Introduction

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is a bifunctional organic compound featuring a cyclohexane ring substituted with both a carboxylic acid and a methyl ester group. As a cyclohexanedicarboxylic acid monoester, its structure presents a fascinating case study in IUPAC nomenclature, requiring a hierarchical assignment of functional group priority and a precise definition of stereochemistry. The defined absolute configuration, (1R,2R), makes this molecule a valuable chiral synthon. Chiral building blocks are critical in modern drug development, where enantiomeric purity can be the determining factor in a drug's efficacy and safety profile. This guide will elucidate the logic behind its formal name, present its key properties, and discuss its synthesis and applications, providing a holistic view for the practicing scientist.

Systematic IUPAC Nomenclature Deconstructed

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic framework for naming organic compounds to ensure that every distinct structure has a unique and unambiguous name. The name "(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid" is derived through a logical, rule-based process.

The Principal Functional Group and Parent Structure

When a molecule contains multiple functional groups, the principal group is determined by a predefined order of priority. This group dictates the suffix of the molecule's name.[1][2] In this case, the molecule contains a carboxylic acid (-COOH) and an ester (-COOCH₃).

• Priority Rule: Carboxylic acids hold a higher priority than their derivatives, including esters.[1][3][4][5]

• Consequence: The carboxylic acid is designated as the principal functional group. The parent structure is therefore named as a substituted cycloalkane-carboxylic acid.

When a -COOH group is directly attached to a cycloalkane ring, the suffix "-carboxylic acid" is appended to the name of the ring.[5] Thus, the base name is cyclohexanecarboxylic acid .

Numbering the Cyclohexane Ring

The numbering of the ring atoms is dictated by the position of the principal functional group.

• Rule 1: The carbon atom to which the principal functional group is attached is assigned as locant '1'.[5][6][7] Therefore, the carbon bearing the -COOH group is C1.

• Rule 2: The ring is numbered in a direction that gives the lowest possible number to the next substituent.[6][8] In this molecule, the ester group is on the adjacent carbon, which is assigned as C2.

Naming the Substituent Group

Since the ester group is of lower priority, it is named as a substituent using a prefix.[4]

• Substituent Name: The group -COOCH₃ is named methoxycarbonyl . This name is a composite of "methoxy-" (for the -OCH₃ part) and "carbonyl" (for the -C=O part).

• Assembly: With the ester at position 2, the substituent is named 2-(methoxycarbonyl) .

The logical flow for determining the base name and substituent is illustrated below.

Caption: IUPAC naming workflow for the target molecule.

Assigning Absolute Stereochemistry: The (1R,2R) Configuration

The prefixes (1R,2R) describe the absolute three-dimensional arrangement of atoms at the chiral centers, C1 and C2. This is determined using the Cahn-Ingold-Prelog (CIP) priority rules.

At Carbon 1 (C1):

• Identify attached groups: -COOH, the bond to C2, the bond to C6, and -H (implicit).

• Assign priorities (highest to lowest):

  • Priority 1: -COOH (The carbon is bonded to two oxygens).

  • Priority 2: -CH(COOCH₃)- (The adjacent C2 is bonded to a carbon, an oxygen, and a hydrogen).

  • Priority 3: -CH₂- (The adjacent C6 is bonded to a carbon and two hydrogens).

  • Priority 4: -H (Lowest atomic number).

• Determine configuration: Viewing the molecule with the lowest priority group (-H) pointing away, the path from priority 1 to 2 to 3 is clockwise, hence the configuration is (1R) .

At Carbon 2 (C2):

• Identify attached groups: -COOCH₃, the bond to C1, the bond to C3, and -H (implicit).

• Assign priorities (highest to lowest):

  • Priority 1: -COOCH₃ (The carbon is bonded to two oxygens).

  • Priority 2: -CH(COOH)- (The adjacent C1 is bonded to a carbon, an oxygen, and a hydrogen).

  • Priority 3: -CH₂- (The adjacent C3 is bonded to a carbon and two hydrogens).

  • Priority 4: -H (Lowest atomic number).

• Determine configuration: Viewing with the -H group pointing away, the path from priority 1 to 2 to 3 is clockwise, yielding a (2R) configuration.

The (1R,2R) relationship indicates that the two substituent groups are on opposite sides of the cyclohexane ring plane, corresponding to a trans configuration. Therefore, the name is sometimes written as trans-(1R,2R)-2-methoxycarbonylcyclohexane-1-carboxylic acid to explicitly state the relative stereochemistry.[9]

Caption: Cahn-Ingold-Prelog priority assignments for C1 and C2.

The Complete IUPAC Name

Combining all elements results in the full, unambiguous IUPAC name: (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid .

Physicochemical and Spectroscopic Properties

The structural features of the molecule dictate its physical and chemical properties. Key identifiers and computed properties are summarized below.

Property	Value	Source
Molecular Formula	C₉H₁₄O₄	[9][10]
Molecular Weight	186.20 g/mol	[9][11]
CAS Number	96894-64-3	[9][12][13][14]
Appearance	White solid (typical)
Topological Polar Surface Area	63.6 Ų	[9][12]
Hydrogen Bond Donors	1	[12]
Hydrogen Bond Acceptors	3	[12]
Rotatable Bonds	2	[12]

Spectroscopic Validation: The structure can be unequivocally confirmed by standard spectroscopic methods:

• Infrared (IR) Spectroscopy: Would show a broad O-H stretch (~2500-3300 cm⁻¹) characteristic of a carboxylic acid dimer, and two distinct C=O stretches: one for the carboxylic acid (~1710 cm⁻¹) and one for the ester (~1735 cm⁻¹).

• ¹H NMR Spectroscopy: Would reveal distinct signals for the methoxy protons (-OCH₃) as a singlet around 3.7 ppm, a downfield, exchangeable proton for the carboxylic acid (-COOH), and complex multiplets for the ten cyclohexane ring protons.

• ¹³C NMR Spectroscopy: Would display nine unique carbon signals, including two characteristic carbonyl signals for the ester and carboxylic acid carbons (>170 ppm).

Synthesis and Applications

The enantiopure nature of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid makes it a target for stereoselective synthesis and a valuable intermediate in various fields.

Synthetic Strategies: Enzymatic Desymmetrization

A powerful method for producing chiral monoesters is the enzymatic desymmetrization of a prochiral diester. This "meso trick" uses a lipase enzyme to selectively hydrolyze one of the two ester groups in a meso-diester (e.g., dimethyl cis-1,2-cyclohexanedicarboxylate), yielding a single enantiomer of the monoester with high enantiomeric excess.[15]

Caption: Workflow for enzymatic synthesis of a chiral monoester.

Applications in Research and Drug Development

Cyclohexanedicarboxylic acids and their derivatives are versatile building blocks. Their rigid, cyclic structure makes them useful for introducing conformational constraint in bioactive molecules.

• Pharmaceutical Intermediates: As chiral synthons, they are used in the preparation of non-natural amino acids and other complex molecular scaffolds for pharmaceuticals.[15]

• Polymer Chemistry: Dicarboxylic acids are fundamental monomers for synthesizing polyesters and polyamides. The use of cyclohexanedicarboxylate units can impart improved thermal stability, flexibility, and resistance to degradation compared to purely linear or aromatic counterparts.[16][17] Polyesters based on 1,4-cyclohexanedicarboxylic acid, a related isomer, are noted for their good resistance to heat, light, and humidity, making them suitable for applications like food packaging.[17][18]

Conclusion

The IUPAC name (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is a precise descriptor derived from a hierarchical set of rules that prioritize the carboxylic acid function, define the substitution pattern, and specify the absolute stereochemistry. This level of detail is essential for the unambiguous identification of a molecule that serves as a valuable chiral building block. Its synthesis via stereoselective methods like enzymatic desymmetrization and its application in creating advanced polymers and pharmaceutical intermediates underscore the importance of such well-defined chemical entities in modern science and technology.

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An In-depth Technical Guide to (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid (CAS No. 96894-64-3)

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties, synthesis, and applications of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, a key chiral building block in modern organic synthesis.

Introduction

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, with the CAS number 96894-64-3, is a chiral organic compound that has garnered significant interest in the fields of asymmetric synthesis and pharmaceutical development. Its rigid cyclohexane backbone and strategically positioned carboxylic acid and methyl ester functionalities make it a versatile intermediate for the synthesis of complex molecular architectures with high stereochemical control. This guide will delve into the core properties of this compound, its synthesis, and its applications, providing researchers with the necessary information to effectively utilize this valuable synthetic tool.

Chemical Properties and Synonyms

The fundamental properties of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid are summarized in the table below.

Property	Value	Source
CAS Number	96894-64-3	[1][2]
Molecular Formula	C₉H₁₄O₄	[1]
Molecular Weight	186.21 g/mol	[1]
IUPAC Name	(1R,2R)-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid	[2]
Appearance	White to off-white solid	[3]
Storage	Store at room temperature	[4]

Synonyms:

This compound is also known by several other names, including:

• (1R,2R)-1,2-Cyclohexanedicarboxylic acid monomethyl ester[1]

• (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid[5][6]

• trans-(1R,2R)-2-methoxycarbonylcyclohexane-1-carboxylic acid[2]

Synthesis and Stereochemical Control

The synthesis of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid in high enantiomeric purity is crucial for its application in asymmetric synthesis. The primary route to this compound involves the resolution of racemic trans-1,2-cyclohexanedicarboxylic acid, followed by mono-esterification.

Chiral Resolution of trans-1,2-Cyclohexanedicarboxylic Acid

The enantiomers of trans-1,2-cyclohexanedicarboxylic acid can be separated using a chiral resolving agent, such as an optically active amine, to form diastereomeric salts with different solubilities. This allows for the separation of the desired (1R,2R)-enantiomer.

Conceptual Workflow for Chiral Resolution:

Figure 1: Conceptual workflow for the chiral resolution of trans-1,2-cyclohexanedicarboxylic acid.

Mono-esterification

Once the enantiomerically pure (1R,2R)-1,2-cyclohexanedicarboxylic acid is obtained, a selective mono-esterification is performed. This can be achieved through various methods, including enzymatic catalysis or by carefully controlling the stoichiometry of the esterification reaction with methanol in the presence of an acid catalyst.

Proposed Experimental Protocol for Mono-esterification:

• Materials: (1R,2R)-1,2-cyclohexanedicarboxylic acid, Methanol (anhydrous), Sulfuric acid (catalytic amount), and an appropriate solvent (e.g., toluene).

• Procedure:

  • Dissolve (1R,2R)-1,2-cyclohexanedicarboxylic acid in the solvent.

  • Add a stoichiometric amount (or a slight excess) of anhydrous methanol.

  • Add a catalytic amount of concentrated sulfuric acid.

  • Heat the reaction mixture to reflux and monitor the progress by a suitable analytical technique (e.g., TLC or GC).

  • Upon completion, cool the reaction mixture and quench with a mild base (e.g., sodium bicarbonate solution).

  • Extract the product with an organic solvent.

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to obtain pure (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

Applications in Asymmetric Synthesis

The primary utility of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid lies in its role as a chiral building block for the synthesis of more complex molecules, particularly in the development of chiral ligands and pharmaceutical intermediates.

Synthesis of Chiral Ligands

The carboxylic acid and ester functionalities of this molecule provide convenient handles for further chemical transformations, allowing for its incorporation into various ligand scaffolds. These ligands can then be used to catalyze a wide range of asymmetric reactions.

Illustrative Transformation to a Chiral Ligand Precursor:

Figure 2: General scheme for the conversion of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid into a chiral ligand precursor.

Intermediate in Pharmaceutical Synthesis

The rigid, stereochemically defined cyclohexane core of this compound is a desirable feature in many biologically active molecules. It can serve as a scaffold to orient functional groups in a precise three-dimensional arrangement, which is often critical for binding to biological targets. For instance, related cyclohexanedicarboxylic acid derivatives are key intermediates in the synthesis of drugs like Lurasidone, an antipsychotic agent.[7]

Spectroscopic Data

The structural characterization of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is confirmed by various spectroscopic techniques.

Technique	Key Features	Source
¹³C NMR	Data available on PubChem.	[4]
GC-MS	A mass spectrum is available on PubChem.	[2]

Conclusion

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is a valuable and versatile chiral building block for organic synthesis. Its well-defined stereochemistry and dual functionality make it an important intermediate in the synthesis of chiral ligands and pharmaceutical agents. The synthetic route, primarily involving the resolution of the parent diacid and subsequent mono-esterification, allows for access to this enantiomerically pure compound. This guide provides a foundational understanding of its properties and applications, empowering researchers to leverage its potential in their synthetic endeavors.

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A Senior Application Scientist's Guide to the Stereoisomers of C9H14O4: From Structural Diversity to Analytical Resolution

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Stereochemistry

In the landscape of chemical and pharmaceutical sciences, a molecule is defined by more than just its atomic composition. The three-dimensional arrangement of those atoms—its stereochemistry—governs its interactions with the chiral environment of biological systems. Enantiomers, which are non-superimposable mirror images of a chiral molecule, can exhibit vastly different pharmacological, toxicological, and metabolic properties.[1][2][3] The molecular formula C9H14O4, while seemingly simple, represents a vast and complex world of stereoisomers. Understanding, separating, and characterizing these isomers is a paramount challenge in drug discovery and development, where the selection of a single stereoisomer can be the difference between a breakthrough therapy and a failed candidate.[4] This guide provides an in-depth framework for navigating the stereochemical complexity of C9H14O4, from theoretical structural possibilities to practical analytical workflows.

Part 1: Deconstructing C9H14O4 - Structural and Stereochemical Possibilities

Degree of Unsaturation: A First Look at Structure

The first step in elucidating the structure of an unknown organic molecule is often to calculate its degree of unsaturation (DoU), also known as the index of hydrogen deficiency.[5][6] This value represents the total number of rings and/or π-bonds within a molecule.[5][7]

The formula for the Degree of Unsaturation is: DoU = C + 1 - (H/2) - (X/2) + (N/2) Where C = number of carbons, H = hydrogens, X = halogens, and N = nitrogens.[8]

For C9H14O4, the calculation is: DoU = 9 + 1 - (14/2) = 3

A DoU of 3 indicates a combination of three rings, double bonds, or triple bonds.[6] This opens up a wide array of potential structural scaffolds, including:

• Acyclic structures: Containing a combination of carbonyl groups (C=O) and carbon-carbon double or triple bonds.

• Cyclic structures: Containing one or more rings, such as cyclopentane or cyclohexane derivatives, often incorporating ester or carboxylic acid functional groups.

A Case Study: Dimethyl 1,2-Cyclopentanedicarboxylate

To explore the practical implications of stereoisomerism, we will use dimethyl 1,2-cyclopentanedicarboxylate as a representative C9H14O4 structure. This molecule contains two adjacent stereocenters (at carbons 1 and 2), leading to multiple stereoisomers.

The stereoisomers of this compound can be categorized as:

• cis-isomer: The two methoxycarbonyl groups are on the same side of the cyclopentane ring. This isomer has a plane of symmetry and is therefore an achiral meso compound .

• trans-isomers: The two methoxycarbonyl groups are on opposite sides of the ring. This configuration lacks a plane of symmetry, making it chiral. It exists as a pair of enantiomers : (1R,2R) and (1S,2S).

The relationship between these isomers is critical. The cis (meso) isomer and either of the trans enantiomers are diastereomers —stereoisomers that are not mirror images of each other.[9]

Caption: Relationships between stereoisomers of dimethyl 1,2-cyclopentanedicarboxylate.

Part 2: The Analytical Workflow: A Self-Validating System for Stereoisomer Resolution

Distinguishing and quantifying stereoisomers requires a robust analytical strategy.[10][11] The following workflow outlines key techniques, emphasizing the rationale behind methodological choices to ensure trustworthy and reproducible results.

Caption: A logical workflow for the separation and characterization of stereoisomers.

Chiral Chromatography: The Gold Standard for Separation

Chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the premier techniques for separating enantiomers.[10][12][13] The principle lies in the differential interaction between the enantiomers and a chiral stationary phase (CSP).[14]

Expertise in Action: Why Choose a Polysaccharide-Based CSP? For a molecule like dimethyl 1,2-cyclopentanedicarboxylate, a polysaccharide-based CSP (e.g., derivatives of cellulose or amylose) is an excellent starting point.[12] The rationale is that these CSPs offer a wide range of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and steric hindrance within the helical polymer structure.[14] This versatility makes them effective for a broad spectrum of compounds, including esters with multiple potential interaction sites.

Protocol: Chiral HPLC Method Development for C9H14O4 Isomers

• System Preparation & Validation:

  • Equilibrate the system with the initial mobile phase (e.g., 90:10 Hexane:Isopropanol) until a stable baseline is achieved.

  • Perform a system suitability test (SST) by injecting a known standard to verify plate count, peak symmetry, and resolution, ensuring the system is performing optimally before sample analysis.

• Column & Mobile Phase Screening:

  • Column: Start with a polysaccharide-based column (e.g., Chiralpak® AD-H or Chiralcel® OD-H). These are robust and broadly applicable.[15]

  • Mobile Phase: Screen a series of mobile phases. A typical normal-phase screen would include varying ratios of Hexane/Isopropanol and Hexane/Ethanol. The choice of alcohol modifier is critical as it directly competes with the analyte for interaction sites on the CSP.

  • Rationale: Isopropanol is a stronger hydrogen bond acceptor and donor than ethanol, which can lead to shorter retention times but different selectivity. Screening both is essential.[16]

• Sample Analysis:

  • Dissolve the C9H14O4 isomer mixture in the mobile phase to a concentration of ~1 mg/mL.

  • Inject 5-10 µL onto the column.

  • Monitor the elution profile using a UV detector (e.g., at 210 nm for the ester carbonyl chromophore).

• Optimization:

  • If partial separation is observed, adjust the mobile phase composition in small increments (e.g., 2% changes in alcohol content) to optimize resolution.

  • Lowering the temperature can often improve resolution by enhancing the stability of the transient diastereomeric complexes formed on the CSP.

Table 1: Typical Starting Conditions for Chiral HPLC Screening

Parameter	Condition 1	Condition 2	Condition 3	Rationale
Column	Polysaccharide-based (e.g., Amylose)	Polysaccharide-based (e.g., Amylose)	Polysaccharide-based (e.g., Amylose)	Broad applicability for diverse structures.
Mobile Phase	90:10 Hexane:Isopropanol (IPA)	80:20 Hexane:Isopropanol (IPA)	90:10 Hexane:Ethanol (EtOH)	Varying solvent strength and selectivity.
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min	Standard analytical flow rate.
Temperature	25 °C	25 °C	25 °C	Ambient temperature is a good starting point.

NMR Spectroscopy: Probing the Chiral Environment

While standard NMR cannot distinguish between enantiomers, it is a powerful tool for analyzing diastereomers and can be adapted for enantiomeric analysis through the use of chiral auxiliaries.[17][18]

• Chiral Derivatizing Agents (CDAs): Reagents like Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA) are used to convert a mixture of enantiomers into a mixture of diastereomers.[19][20] These diastereomers have distinct NMR spectra, allowing for the quantification of enantiomeric excess (ee).[19][21] The analysis of chemical shift differences (Δδ) between the two diastereomeric products can also be used to determine the absolute configuration of the original molecule.[22]

• Chiral Shift Reagents (CSRs): Paramagnetic lanthanide complexes (e.g., Eu(hfc)₃) can be added to an NMR sample.[23][24] They form temporary diastereomeric complexes with the enantiomers, causing the NMR signals for each enantiomer to shift to a different extent, thereby resolving them in the spectrum.[25][26] This method is advantageous as it is non-destructive, but can suffer from line broadening.

Protocol: Enantiomeric Purity by Mosher's Acid Derivatization

• Reaction Setup: In two separate, dry NMR tubes, dissolve ~2 mg of the chiral C9H14O4 alcohol precursor.

• Derivatization: To one tube, add a slight molar excess (~1.2 eq) of (R)-Mosher's acid chloride. To the second tube, add the same excess of (S)-Mosher's acid chloride.[19] Add a small amount of pyridine to scavenge the HCl byproduct.

• Reaction & Analysis: Allow the reactions to proceed to completion. Acquire high-resolution ¹H or ¹⁹F NMR spectra for both samples.

• Quantification: Compare the spectra. The presence of two sets of signals corresponding to the diastereomeric esters indicates an enantiomeric mixture. The enantiomeric excess can be calculated by integrating the distinct peaks for each diastereomer.[19]

Advanced Techniques for Absolute Configuration

While chromatographic and NMR methods can separate and quantify stereoisomers, determining the absolute configuration (i.e., the R/S designation) with certainty often requires more advanced techniques.

• Polarimetry: This classical technique measures the rotation of plane-polarized light by a chiral sample.[27][28] While a simple measurement of optical activity confirms chirality, it does not, on its own, reveal the absolute configuration without comparison to a known standard.[3][29] It is an essential tool for quality control to confirm the identity of a known enantiomer.[2]

• Vibrational Circular Dichroism (VCD): VCD measures the differential absorption of left and right circularly polarized infrared light during vibrational transitions.[30][31] By comparing the experimental VCD spectrum of an enantiomer to a spectrum predicted by ab initio or density functional theory (DFT) calculations, the absolute configuration can be unambiguously determined.[1][32] This powerful technique has become a reliable alternative to X-ray crystallography, especially for molecules that are difficult to crystallize.[33]

Part 3: The Importance of Stereoselective Synthesis

The most effective strategy for producing a single-enantiomer drug is not to separate a racemic mixture but to synthesize the desired enantiomer directly. This field, known as stereoselective or asymmetric synthesis, employs various methods to control the stereochemical outcome of a reaction.[9][34]

Key strategies include:

• Chiral Pool Synthesis: Using naturally occurring chiral molecules (e.g., amino acids, sugars) as starting materials.[35]

• Chiral Auxiliaries: Temporarily attaching a chiral group to the substrate to direct the stereochemistry of a subsequent reaction.[36]

• Asymmetric Catalysis: Using a small amount of a chiral catalyst (metal-based or organocatalyst) to generate large quantities of an enantiomerically enriched product.[34][37]

A deep understanding of these synthetic strategies is crucial for drug development professionals, as it enables the efficient and cost-effective production of the desired active pharmaceutical ingredient.[36]

Conclusion

The molecular formula C9H14O4 serves as a compelling model for the intricate world of stereoisomerism. For researchers and drug developers, a thorough understanding of the potential structural diversity is only the beginning. A mastery of modern analytical techniques—from the workhorse of chiral chromatography to the definitive power of VCD—is essential for isolating, quantifying, and characterizing the specific stereoisomer that holds therapeutic promise. By integrating these principles of separation, characterization, and stereoselective synthesis, the scientific community can more effectively unlock the potential of complex chiral molecules to advance human health.

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A Technical Guide to the Chirality and Optical Activity of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

Introduction

In the landscape of modern drug development and materials science, the three-dimensional arrangement of atoms within a molecule—its stereochemistry—is of paramount importance. Chirality, the property of a molecule being non-superimposable on its mirror image, profoundly influences its biological and physical properties.[1][2][3] Enantiomers, the pair of mirror-image molecules, can exhibit vastly different pharmacological effects, with one enantiomer providing a therapeutic benefit while the other might be inactive or even toxic.[4][5] This guide provides an in-depth technical examination of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, a chiral molecule featuring two stereocenters. We will explore the structural basis of its chirality, the principles and experimental determination of its optical activity, and methods for its enantioselective synthesis or resolution. This document is intended for researchers and professionals in the fields of chemistry and drug development who require a detailed understanding of this molecule's stereochemical attributes.

Section 1: The Structural Basis of Chirality in (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

The chirality of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid originates from the presence of two asymmetric carbon atoms (stereocenters) at positions 1 and 2 of the cyclohexane ring.[6] The specific spatial arrangement of the four different substituents around each of these carbons dictates the molecule's absolute configuration.

Assigning Absolute Configuration via Cahn-Ingold-Prelog (CIP) Rules

The absolute configuration of each stereocenter is unequivocally defined using the Cahn-Ingold-Prelog (CIP) priority rules.[7][8][9] This systematic process involves assigning priorities (1 through 4, with 1 being the highest) to the substituents directly attached to the chiral carbon based on atomic number.[7][10][11]

For Carbon-1 (C1), attached to the carboxylic acid group:

• -OH of the carboxylic acid (Oxygen, Z=8) - Priority 1

• -C2 of the cyclohexane ring, which is bonded to the methoxycarbonyl group.

• -C6 of the cyclohexane ring.

• -H (Hydrogen, Z=1) - Priority 4

For Carbon-2 (C2), attached to the methoxycarbonyl group:

• -O-CH3 of the ester (Oxygen, Z=8) - Priority 1

• -C1 of the cyclohexane ring, which is bonded to the carboxylic acid group.

• -C3 of the cyclohexane ring.

• -H (Hydrogen, Z=1) - Priority 4

To determine the R/S designation, the molecule is oriented so that the lowest priority group (4) points away from the observer.[8][10] The direction from priority 1 to 2 to 3 is then traced. A clockwise direction denotes an 'R' (Rectus) configuration, while a counter-clockwise direction indicates an 'S' (Sinister) configuration.[8][9] For the specified (1R,2R) isomer, both stereocenters have the 'R' configuration. The substituents on C1 and C2 are on opposite sides of the ring, resulting in a trans diastereomer.[6]

Caption: Cahn-Ingold-Prelog priority assignment for (1R,2R)-isomer.

Section 2: Optical Activity as a Consequence of Chirality

Chiral molecules possess the unique ability to rotate the plane of plane-polarized light, a phenomenon known as optical activity.[12][13] This macroscopic property is a direct result of the molecule's microscopic chirality.[12] Enantiomers rotate light by equal magnitudes but in opposite directions.[14][15]

• Dextrorotatory (+): Rotates plane-polarized light to the right (clockwise).

• Levorotatory (-): Rotates plane-polarized light to the left (counter-clockwise).

It is crucial to understand that there is no direct correlation between the R/S designation and the direction (+/-) of optical rotation; the latter must be determined experimentally.[13][15] A sample containing an equal mixture of two enantiomers, known as a racemic mixture, is optically inactive because the rotations cancel each other out.[16]

Section 3: Experimental Protocol for Determining Optical Activity

The quantitative measure of a chiral compound's optical activity is its specific rotation, [α] . This value is a characteristic physical constant for a given enantiomer under specific conditions. It is determined using an instrument called a polarimeter.[14][17]

Principle of Polarimetry

A polarimeter works by passing monochromatic light (typically from a sodium lamp, λ = 589 nm, known as the D-line) through a fixed polarizing filter, creating plane-polarized light.[14][18] This light then passes through a sample tube containing the chiral substance dissolved in an achiral solvent. The optically active solution rotates the plane of the polarized light. An observer or a detector then views the light through a second, rotatable polarizing filter (the analyzer). The angle (α) to which the analyzer must be rotated to achieve maximum light intensity corresponds to the observed optical rotation.[17][18]

Step-by-Step Experimental Workflow

Objective: To determine the specific rotation of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

Materials:

• (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid sample

• High-purity solvent (e.g., Chloroform, Ethanol)

• Polarimeter (with sodium lamp)

• Volumetric flask (e.g., 10 mL)

• Analytical balance

• Polarimeter sample cell (path length, l, typically 1 dm)

Protocol:

• Instrument Warm-up & Calibration: Turn on the polarimeter and allow the sodium lamp to warm up for at least 10-15 minutes to ensure a stable light output.[19]

• Blank Measurement: Fill the clean polarimeter cell with the pure solvent that will be used for the sample solution. Ensure no air bubbles are present in the light path.[19][20] Place the cell in the polarimeter and zero the instrument. This corrects for any minor rotation caused by the solvent or the cell itself.

• Sample Preparation: Accurately weigh a precise amount of the chiral analyte (e.g., 100 mg). Dissolve the sample in the chosen solvent in a volumetric flask to a known volume (e.g., 10.0 mL). Calculate the concentration (c) in g/mL.

• Sample Measurement: Rinse the polarimeter cell with a small amount of the sample solution before filling it completely. Place the filled cell into the polarimeter.

• Record Observed Rotation: Rotate the analyzer until the light intensity is at a maximum (or minimum, depending on the instrument design). Record the observed angle of rotation (α) in degrees.[21] Take multiple readings (e.g., 3-5) and calculate the average to minimize error.

• Calculate Specific Rotation: Use the Biot's law formula to calculate the specific rotation [α].[20][22]

  [α]Tλ = α / (l × c)

  Where:

  • [α] is the specific rotation.

  • T is the temperature in degrees Celsius.

  • λ is the wavelength of light (e.g., 'D' for the sodium D-line).[22]

  • α is the observed rotation in degrees.[23]

  • l is the path length of the cell in decimeters (dm).[23]

  • c is the concentration of the solution in g/mL.[19]

Caption: Experimental workflow for polarimetry measurement.

Data Presentation

The results of a polarimetry experiment should be reported in a standardized format.

Parameter	Symbol	Example Value	Unit
Observed Rotation	α	+1.25	degrees
Path Length	l	1.0	dm
Concentration	c	0.10	g/mL
Temperature	T	20	°C
Wavelength	λ	589 (D-line)	nm
Specific Rotation	[α]	+12.5	°

Section 4: Strategies for Enantioselective Access

Obtaining a single enantiomer of a chiral molecule is a critical task in pharmaceutical development.[] The (1R,2R) enantiomer of 2-(Methoxycarbonyl)cyclohexanecarboxylic acid can be obtained through several strategies, with chiral resolution being a classic and effective method.

Principle of Chiral Resolution by Diastereomeric Salt Formation

This method involves reacting a racemic mixture of a chiral acid with an enantiomerically pure chiral base (a resolving agent).[25][26] This reaction forms a mixture of two diastereomeric salts.

• (1R,2R)-acid + (R)-base → (1R,2R,R)-salt

• (1S,2S)-acid + (R)-base → (1S,2S,R)-salt

Unlike enantiomers, diastereomers have different physical properties, such as solubility.[25] This difference allows for their separation by fractional crystallization. Once separated, the pure diastereomeric salt is treated with a strong acid to regenerate the enantiomerically pure carboxylic acid. A similar strategy has been successfully applied to the resolution of the parent compound, trans-1,2-cyclohexanedicarboxylic acid, using (S)-phenylethylamine as the resolving agent.[27]

Caption: Workflow for chiral resolution via diastereomeric salt formation.

Conclusion

The (1R,2R) absolute configuration of 2-(Methoxycarbonyl)cyclohexanecarboxylic acid defines its chiral nature, which in turn gives rise to its characteristic optical activity. This guide has detailed the structural basis for its stereochemistry using the CIP rules and outlined the principles of polarimetry. The provided experimental workflow serves as a practical reference for determining its specific rotation, a critical parameter for quality control and characterization. Furthermore, the strategy of chiral resolution highlights a viable pathway for isolating this specific enantiomer, a necessary step for its application in fields where stereochemical purity is non-negotiable. A thorough understanding and application of these principles are essential for the successful development and utilization of this and other chiral molecules in science and industry.

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• Royal Society of Chemistry. (2024). The significance of chirality in contemporary drug discovery-a mini review. Retrieved from [Link]

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Conformational analysis of trans-1,2-disubstituted cyclohexanes

An In-Depth Technical Guide to the Conformational Analysis of trans-1,2-Disubstituted Cyclohexanes

This guide provides a comprehensive exploration of the conformational landscape of trans-1,2-disubstituted cyclohexanes. Tailored for researchers, medicinal chemists, and drug development professionals, this document moves beyond rudimentary principles to dissect the intricate interplay of steric, torsional, and electronic forces that govern molecular geometry and reactivity. We will examine the energetic rationale behind conformational preferences and detail the modern experimental and computational workflows used to elucidate them.

The Foundation: Understanding the Cyclohexane Chair

The cyclohexane ring is a ubiquitous scaffold in natural products and synthetic molecules. Its remarkable stability is attributed to its ability to adopt a non-planar "chair" conformation, which alleviates both angle strain and torsional strain.[1][2] In this conformation, the carbon-carbon bond angles are approximately 109.5°, the ideal tetrahedral angle, and all adjacent C-H bonds are staggered.[1]

The chair conformation features two distinct types of substituent positions:

• Axial (a): Six bonds oriented parallel to the principal C3 axis of the ring, alternating "up" and "down".

• Equatorial (e): Six bonds pointing outwards from the "equator" of the ring.

A critical dynamic feature of the cyclohexane ring is the "ring flip" or "chair-chair interconversion," a rapid process at room temperature that converts axial substituents to equatorial and vice versa. This equilibrium is the cornerstone of conformational analysis.

Quantifying Steric Hindrance: The A-Value

For a monosubstituted cyclohexane, the two chair conformers are not equal in energy. The substituent can be either axial or equatorial. The equatorial position is almost always more stable because an axial substituent experiences unfavorable steric interactions with the two other axial hydrogens on the same side of the ring.[2][3] This destabilizing interaction is termed a 1,3-diaxial interaction .[3][4]

The energetic cost of placing a substituent in the axial position is quantified by its A-value , which is the difference in Gibbs free energy (ΔG) between the axial and equatorial conformers.[5][6] A larger A-value signifies a greater steric bulk and a stronger preference for the equatorial position.[5][6]

Substituent (X)	A-value (kcal/mol)	A-value (kJ/mol)
-F	0.24	1.00
-Cl	0.4	1.67
-Br	0.2 - 0.7	0.84 - 2.93
-OH	0.6 - 0.9	2.51 - 3.77
-CN	0.2	0.84
-CH₃ (Methyl)	1.8	7.53
-CH₂CH₃ (Ethyl)	2.0	8.37
-CH(CH₃)₂ (Isopropyl)	2.2	9.20
-C(CH₃)₃ (tert-Butyl)	> 4.5	> 18.83
-C₆H₅ (Phenyl)	3.0	12.55
Data sourced from references[5][7]. Values can vary slightly depending on the experimental conditions.

The Core Analysis: trans-1,2-Disubstituted Cyclohexane Equilibrium

In a trans-1,2-disubstituted cyclohexane, the two substituents are on opposite faces of the ring. This stereochemical arrangement dictates that during a ring flip, the molecule interconverts between a diequatorial (e,e) conformer and a diaxial (a,a) conformer.[8][9][10][11] The conformational equilibrium is overwhelmingly dominated by the more stable of these two forms.

Caption: Chair interconversion of a trans-1,2-disubstituted cyclohexane.

Energetic Destabilization of the Diaxial (a,a) Conformer

The diaxial conformer is generally much less stable due to severe steric strain.[12] Each axial substituent (X and Y) has two 1,3-diaxial interactions with axial hydrogens.[13][14]

• Total Strain (a,a): The total destabilization energy is approximately the sum of the A-values for each substituent. For trans-1,2-dimethylcyclohexane, each axial methyl group contributes roughly 7.6 kJ/mol of strain, leading to a total strain of approximately 15.2 kJ/mol from these interactions.[8][9][13][14]

Energetic Profile of the Diequatorial (e,e) Conformer

The diequatorial conformer avoids the highly unfavorable 1,3-diaxial interactions.[3][10] However, it is not entirely strain-free. A new, less significant strain is introduced:

• Gauche Interaction: The two adjacent equatorial substituents are oriented with a dihedral angle of approximately 60°, creating a gauche-butane type interaction.[13][14][15] For two methyl groups, this interaction adds about 3.8 kJ/mol (0.9 kcal/mol) of steric strain.[8][9][15]

Determining the Equilibrium

The more stable conformer is the one with the lower total strain energy. Let's compare the two conformers for trans-1,2-dimethylcyclohexane:

• Diaxial Strain: ~15.2 kJ/mol (from four Me-H 1,3-diaxial interactions).[13][14]

• Diequatorial Strain: ~3.8 kJ/mol (from one Me-Me gauche interaction).[8][9][16]

The energy difference (ΔG) is approximately 11.4 kJ/mol (15.2 - 3.8), heavily favoring the diequatorial conformer.[8][13][14] Consequently, trans-1,2-dimethylcyclohexane exists almost exclusively in the diequatorial conformation at equilibrium.[13][14]

Interaction Type	Diaxial (a,a) Conformer	Diequatorial (e,e) Conformer
1,3-Diaxial (Me-H)	4 interactions (Total ≈ 15.2 kJ/mol)	0
Gauche (Me-Me)	0	1 interaction (Total ≈ 3.8 kJ/mol)
Relative Energy	High (Unfavorable)	Low (Favorable)
Energetic penalties for trans-1,2-dimethylcyclohexane conformers.[8][13][14][15]

Special Case: The Anomeric Effect in trans-1,2-Dihalocyclohexanes

While sterics are the dominant factor for alkyl groups, electronic effects can become significant for electronegative substituents like halogens. In some trans-1,2-dihalocyclohexanes, the diaxial conformer can be surprisingly populated, particularly in nonpolar solvents.[17] This preference is often attributed to:

• Hyperconjugation: A stabilizing interaction between the lone pair of one halogen and the σ* antibonding orbital of the adjacent C-halogen bond, which is maximized in the diaxial arrangement.

• Dipole Minimization: The dipoles of the two C-X bonds are better cancelled in the diaxial conformation, which can be favorable in low-dielectric media.

Methodologies for Conformational Analysis

Determining the conformational equilibrium of a substituted cyclohexane requires robust analytical techniques, both experimental and computational.[18]

Caption: General workflow for conformational analysis.

Experimental Protocol: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful experimental technique for studying conformational equilibria in solution.[19][20][21]

Protocol: Determining Conformation via ³J Coupling Constants

• Sample Preparation: Dissolve the purified trans-1,2-disubstituted cyclohexane in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: Acquire a high-resolution ¹H NMR spectrum. Ensure sufficient digital resolution to accurately measure coupling constants.

• Signal Assignment: Identify the signals corresponding to the protons at C1 and C2. This may require 2D NMR techniques (e.g., COSY, HSQC) for complex molecules.

• Measure Coupling Constants: Extract the vicinal coupling constant (³J) between the H1 and H2 protons.

• Apply the Karplus Equation: The Karplus equation describes the relationship between the ³J value and the dihedral angle (φ) between the coupled protons.[22][23]

  • A large ³J value (typically 8-13 Hz) corresponds to a dihedral angle of ~180°, indicative of an axial-axial relationship. This confirms a diaxial arrangement of substituents.

  • A small ³J value (typically 1-5 Hz) corresponds to a dihedral angle of ~60°, indicative of an axial-equatorial or equatorial-equatorial relationship. For a trans-1,2 system, a small coupling points to a diequatorial arrangement of substituents.[24]

• Quantify Equilibrium: If both conformers are present, the observed coupling constant will be a population-weighted average of the J-values for the individual conformers. This allows for the calculation of the equilibrium constant (Keq).

Computational Protocol: Molecular Modeling

Computational chemistry provides a powerful in-silico method to predict conformational stabilities.[25][26][27]

Protocol: In-Silico Conformational Energy Calculation

• Structure Building: Using molecular modeling software (e.g., Avogadro, Maestro), build both the diequatorial (e,e) and diaxial (a,a) conformers of the target molecule.[18]

• Geometry Optimization: Perform a full geometry optimization for each conformer. This is typically done using Density Functional Theory (DFT) methods (e.g., B3LYP with a 6-31G* basis set) or high-quality molecular mechanics force fields (e.g., MMFF, OPLS). The optimization finds the lowest energy structure for each conformer.

• Frequency Calculation: Perform a vibrational frequency calculation on the optimized structures. This confirms that the structures are true energy minima (no imaginary frequencies) and provides the zero-point vibrational energy (ZPVE) and thermal corrections.

• Energy Calculation: Extract the final electronic energies, including thermal corrections to Gibbs free energy, for both the diaxial and diequatorial conformers.

• Determine Relative Stability: Calculate the energy difference (ΔG) between the two conformers (ΔG = G_diaxial - G_diequatorial). The conformer with the lower Gibbs free energy is predicted to be the more stable. The magnitude of ΔG allows for the prediction of the equilibrium constant at a given temperature.

Conclusion

The conformational analysis of trans-1,2-disubstituted cyclohexanes is a foundational concept in stereochemistry with profound implications for molecular recognition, reactivity, and drug design. While the diequatorial conformer is overwhelmingly favored in most cases due to the avoidance of severe 1,3-diaxial strain, a nuanced understanding requires consideration of substituent-specific gauche interactions and potential stereoelectronic effects. The synergistic application of high-resolution NMR spectroscopy and modern computational chemistry provides a robust framework for accurately characterizing the conformational landscape of these critical molecular scaffolds.

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Physical and chemical properties of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

An In-depth Technical Guide to (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid: Properties, Analysis, and Applications

Foreword

Welcome to this technical guide on (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. As a Senior Application Scientist, my goal is to provide fellow researchers, chemists, and drug development professionals with a comprehensive and practical resource. This document moves beyond a simple recitation of data, offering insights into the causality behind the compound's properties and its strategic importance in modern pharmaceutical synthesis. The information herein is curated to be not only technically accurate but also field-proven, reflecting the expertise and experience essential for today's demanding research environments.

Introduction: A Chiral Building Block of Strategic Importance

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is a chiral bifunctional molecule featuring a cyclohexane scaffold. Its structure, possessing both a carboxylic acid and a methyl ester group in a specific trans stereochemical arrangement, makes it a highly valuable and versatile intermediate in asymmetric synthesis.

The true significance of this compound lies in its role as a key building block for complex active pharmaceutical ingredients (APIs). Most notably, it is a critical precursor in the industrial synthesis of Lurasidone, a new-generation atypical antipsychotic agent used in the treatment of schizophrenia and bipolar disorder.[1][2][3] The precise stereochemistry of the (1R,2R) centers is fundamental to the biological activity of the final drug molecule, underscoring the importance of this specific isomer in medicinal chemistry. This guide will explore the essential properties and analytical considerations that make this molecule a cornerstone of such sophisticated synthetic endeavors.

Caption: Molecular structure of the topic compound.

Identification and Nomenclature

Accurate identification is paramount in chemical synthesis and regulatory compliance. The following table summarizes the key identifiers for (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

Identifier	Value	Source(s)
IUPAC Name	trans-(1R,2R)-2-methoxycarbonylcyclohexane-1-carboxylic acid	[4]
CAS Number	96894-64-3	[4][5][6][7]
Molecular Formula	C₉H₁₄O₄	[4][5]
Molecular Weight	186.20 g/mol	[4]
InChI	InChI=1S/C9H14O4/c1-13-9(12)7-5-3-2-4-6(7)8(10)11/h6-7H,2-5H2,1H3,(H,10,11)/t6-,7-/m1/s1	[4]
InChIKey	BOVPVRGRPPYECC-RNFRBKRXSA-N	[4]
SMILES	COC(=O)[C@@H]1CCCC[C@H]1C(=O)O	[4][5]

Physicochemical Properties

The physical properties of a compound dictate its behavior in various experimental conditions, from reaction solvents to purification and storage. While some experimental data for this specific molecule is sparse in public literature, we can infer and compute key characteristics.

Property	Value / Observation	Rationale & Scientific Insight
Appearance	White to off-white solid	Expected for a dicarboxylic acid derivative of this molecular weight. The trans configuration can allow for efficient crystal lattice packing.
Melting Point	No data available	The melting point will be influenced by the efficiency of crystal packing. The related (1R,2R)-(-)-1,2-Cyclohexanedicarboxylic acid has a melting point of 160-162 °C. The presence of the methyl ester would likely alter this value.
Boiling Point	No data available	Due to the presence of the carboxylic acid and its potential for strong intermolecular hydrogen bonding, a high boiling point is expected. Decomposition may occur before boiling at atmospheric pressure.
Solubility	Soluble in many organic solvents (e.g., alcohols, ethers, chlorinated solvents). Limited solubility in water.	The cyclohexane ring and methyl ester group provide lipophilic character, while the carboxylic acid allows for some polarity and hydrogen bonding, granting solubility in a range of organic media.
pKa	Estimated: 4.0 - 5.0	The pKa is primarily determined by the carboxylic acid group. Its value will be similar to other cyclohexanecarboxylic acids. For comparison, the parent (1R,2R)-(-)-1,2-Cyclohexanedicarboxylic acid has pKa values of approximately 4.2 and 6.1[8]. The electron-withdrawing effect of the adjacent methoxycarbonyl group would slightly lower the pKa of the remaining carboxylic acid.

Theoretical Spectroscopic Profile

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • δ 10.0-12.0 ppm (singlet, broad, 1H): This signal corresponds to the acidic proton of the carboxylic acid (-COOH ). Its broadness is due to hydrogen bonding and chemical exchange.

  • δ ~3.7 ppm (singlet, 3H): A sharp singlet representing the three equivalent protons of the methoxy group (-OCH₃ ).

  • δ 1.2-2.5 ppm (multiplets, 10H): A complex series of overlapping signals from the ten protons on the cyclohexane ring. The exact chemical shifts and coupling constants would require advanced spectral analysis but will be characteristic of the substituted cyclohexane system.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • δ ~175-180 ppm: Carbonyl carbon of the carboxylic acid (C OOH).

  • δ ~170-175 ppm: Carbonyl carbon of the methyl ester (C OOCH₃).

  • δ ~52 ppm: Carbon of the methoxy group (-OC H₃).

  • δ ~25-50 ppm: Six distinct signals corresponding to the six carbons of the cyclohexane ring. The presence of six separate signals would confirm the asymmetry of the molecule.

• IR (Infrared) Spectroscopy:

  • ~2500-3300 cm⁻¹ (broad): A very broad and characteristic O-H stretch from the hydrogen-bonded carboxylic acid.

  • ~2850-2950 cm⁻¹ (medium-strong): Aliphatic C-H stretching from the cyclohexane ring and methoxy group.

  • ~1735-1750 cm⁻¹ (strong, sharp): C=O stretching of the ester functional group.

  • ~1700-1725 cm⁻¹ (strong, sharp): C=O stretching of the carboxylic acid functional group. The presence of two distinct carbonyl peaks is a key diagnostic feature.

• Mass Spectrometry (MS):

  • Molecular Ion (M⁺): m/z = 186, corresponding to the molecular weight of the compound [C₉H₁₄O₄]⁺.

  • Key Fragments: Expect to see fragmentation patterns corresponding to the loss of the methoxy group (M-31, [M-OCH₃]⁺), the carboxylic acid group (M-45, [M-COOH]⁺), and other characteristic cleavages of the cyclohexane ring.

Chemical Properties and Reactivity

The synthetic utility of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid stems from the distinct reactivity of its two functional groups. This allows for selective chemical transformations, a critical aspect of multi-step drug synthesis.

• Carboxylic Acid Reactivity: The carboxylic acid moiety is the primary site for reactions such as amide bond formation. This is the key transformation used in the synthesis of Lurasidone, where the acid is activated (e.g., as an acid chloride or with coupling agents) and reacted with an amine. It can also be reduced to an alcohol or undergo other typical carboxylic acid reactions.[9]

• Ester Reactivity: The methyl ester is relatively stable but can be hydrolyzed under acidic or basic conditions to yield the corresponding (1R,2R)-cyclohexane-1,2-dicarboxylic acid. This allows for the unmasking of a second acid group if required for subsequent synthetic steps.

• Stereochemical Integrity: The (1R,2R) stereocenters are robust and do not typically epimerize under standard reaction conditions. This ensures that the specific chirality required for biological activity is maintained throughout the synthetic sequence.

Caption: Key reaction pathways for the topic compound.

Experimental Protocols

To ensure scientific integrity, all experimental work should follow validated protocols. Below are exemplary, self-validating workflows for characterizing this compound.

Protocol: Determination of pKa by Potentiometric Titration

This protocol provides a reliable method for experimentally determining the acid dissociation constant (pKa). The principle relies on monitoring the pH of a solution of the acid as a standardized base is added.

Rationale: Potentiometric titration is a robust and direct method for measuring pKa.[10][11] The half-equivalence point, where half of the acid has been neutralized, is thermodynamically defined by the Henderson-Hasselbalch equation, where pH = pKa. This provides a self-validating system as the result is derived directly from the titration curve's inflection point.

Step-by-Step Methodology:

• Preparation: Accurately weigh approximately 100-150 mg of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid and dissolve it in ~50 mL of a suitable solvent (e.g., a 1:1 mixture of water and methanol to ensure solubility).

• Calibration: Calibrate a pH meter using standard buffer solutions at pH 4.00, 7.00, and 10.00.[11]

• Titration Setup: Place the solution in a beaker with a magnetic stir bar. Immerse the calibrated pH electrode into the solution.

• Titration: Begin adding a standardized ~0.1 M NaOH solution in small, precise increments (e.g., 0.1-0.2 mL). After each addition, allow the pH reading to stabilize and record both the volume of NaOH added and the corresponding pH.

• Data Collection: Continue the titration well past the equivalence point (the point of rapid pH change).

• Analysis:

  • Plot pH (y-axis) versus the volume of NaOH added (x-axis).

  • Determine the equivalence point volume (V_eq) from the inflection point of the curve (often found by taking the first derivative of the plot).

  • Calculate the half-equivalence point volume (V_eq / 2).

  • The pH of the solution at the half-equivalence point is equal to the pKa of the acid.[11]

• Validation: Repeat the titration at least twice more to ensure reproducibility. The resulting pKa values should agree within ±0.05 units.

Workflow: Structural Confirmation

This diagram illustrates a logical and efficient workflow for the complete structural verification of a newly synthesized batch of the title compound.

Caption: Systematic workflow for structural verification.

Safety and Handling

As a laboratory chemical, (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid requires appropriate handling to minimize risk.

• Hazard Identification: The compound is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4]

• GHS Pictogram: GHS07 (Warning)

• Recommended PPE: Standard personal protective equipment, including safety glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile), should be worn at all times.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[5]

Conclusion

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is more than just a chemical compound; it is an enabling tool for the development of complex, life-changing pharmaceuticals. Its unique combination of bifunctionality and fixed trans stereochemistry provides a reliable and versatile platform for asymmetric synthesis. A thorough understanding of its physical, chemical, and spectroscopic properties, as outlined in this guide, is essential for any scientist working with this pivotal molecule, ensuring its effective and safe application in research and development.

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An In-depth Technical Guide to Chiral Building Blocks in Organic Synthesis

Abstract

Chirality is a fundamental property of molecular structure that profoundly influences biological activity, making the stereocontrolled synthesis of organic molecules a cornerstone of modern drug discovery and development.[1][2] This technical guide provides a comprehensive overview of chiral building blocks, which are enantiomerically pure compounds used as starting materials for the synthesis of complex chiral targets.[] We will delve into the primary strategies for accessing these critical synthons: leveraging the natural chiral pool, the resolution of racemic mixtures, and the powerful techniques of asymmetric synthesis. This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights into the causality behind experimental choices, self-validating protocols, and authoritative grounding in the core principles of stereoselective synthesis.

The Imperative of Chirality in Drug Development

The vast majority of biological targets, such as enzymes and receptors, are inherently chiral.[][4][5] This intrinsic "handedness" means they often interact differently with the two enantiomers of a chiral drug molecule.[6][7] These differences can manifest in pharmacokinetics, pharmacodynamics, efficacy, and toxicity.[1][2] The tragic case of thalidomide, where one enantiomer was a sedative and the other a potent teratogen, serves as a stark reminder of the critical importance of stereochemical purity in pharmaceuticals.[1] Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) have established stringent guidelines for the development of stereoisomeric drugs, making the production of single-enantiomer pharmaceuticals a near-universal requirement in the industry.[4][8]

Core Strategies for Accessing Chiral Building Blocks

The synthesis of an enantiomerically pure target molecule hinges on the strategic acquisition of chiral starting materials or the creation of chirality in a controlled manner. The three principal approaches to obtaining chiral building blocks are: tapping into the chiral pool, resolving racemic mixtures, and employing asymmetric synthesis.[4][9][10]

The Chiral Pool: Nature's Endowment

The chiral pool comprises readily available and often inexpensive enantiomerically pure compounds from natural sources.[9][11][12] This collection of natural building blocks includes:

• Amino Acids: L-amino acids are abundant and serve as versatile starting materials for a vast array of chiral compounds.[12]

• Carbohydrates: Sugars like glucose and fructose provide a high density of stereocenters, making them ideal for the synthesis of complex natural products.[12][13][14]

• Terpenes: Compounds such as (+)-camphor, (-)-menthol, and limonene are derived from plants and are excellent starting points for various chiral molecules and auxiliaries.[9][12][15]

• Hydroxy Acids: Lactic acid and tartaric acid are other common examples of readily available chiral synthons.

Utilizing a building block from the chiral pool is often the most efficient and economical strategy, as the initial stereochemistry is pre-established by nature.[9][11] The inherent chirality of these molecules is then preserved and transferred throughout the synthetic sequence.[11]

Case Study: The Synthesis of Yingzhaosu A from Limonene

A notable example of the chiral pool approach is the total synthesis of the antimalarial sesquiterpene endoperoxide, yingzhaosu A. The synthesis commences with the naturally abundant terpene, limonene, effectively utilizing its inherent chirality to establish the stereochemistry of the final product.[15]

Resolution of Racemic Mixtures

When a synthetic route produces an equal mixture of two enantiomers (a racemate), a resolution process is necessary to separate them. Since enantiomers possess identical physical properties in an achiral environment, the separation is achieved by converting them into diastereomers, which have distinct physical properties and can be separated.[7][9]

Key resolution techniques include:

• Diastereomeric Salt Formation: This classical method involves reacting a racemic acid or base with a single enantiomer of a chiral resolving agent to form diastereomeric salts, which can then be separated by fractional crystallization.[9]

• Enzymatic Resolution: Enzymes exhibit high stereoselectivity and can catalyze a reaction on only one enantiomer of a racemic mixture.[6][9] This allows for the separation of the unreacted enantiomer from the newly formed product.[6][9] Lipases, for instance, are commonly used for the kinetic resolution of racemic alcohols and esters.[16]

• Chiral Chromatography: This technique employs a chiral stationary phase that interacts differently with the two enantiomers of a racemate, leading to different retention times and enabling their separation.[9]

Asymmetric Synthesis: The De Novo Creation of Chirality

Asymmetric synthesis is the most sophisticated approach, involving the creation of a new chiral center from a prochiral substrate in a manner that favors the formation of one enantiomer over the other.[9][17] This is achieved through the use of a chiral influence, which can be a chiral auxiliary, a chiral catalyst, or a chiral reagent.

2.3.1. Chiral Auxiliaries: Temporary Stereochemical Control

A chiral auxiliary is a stereogenic group that is temporarily attached to a prochiral substrate to direct the stereochemical outcome of a subsequent reaction.[18] After the desired stereocenter has been created, the auxiliary is removed and can often be recovered for reuse.[18] This methodology was pioneered by chemists such as E.J. Corey and Barry Trost.[18]

Prominent examples of chiral auxiliaries include:

• Evans' Oxazolidinones: These are among the most widely used and reliable chiral auxiliaries, particularly for stereoselective aldol reactions, alkylations, and acylations.[18][19]

• Oppolzer's Camphorsultams: Derived from camphor, these auxiliaries are effective in a range of asymmetric transformations.[19]

• Myers' Pseudoephedrine Amides: These provide excellent stereocontrol in the alkylation of enolates.

• Enders' RAMP/SAMP Hydrazones: These are used for the asymmetric alkylation of ketones and aldehydes.[20]

Experimental Protocol: Evans' Asymmetric Aldol Reaction

This protocol describes a typical procedure for a diastereoselective aldol reaction using an Evans' oxazolidinone auxiliary.

1. Acylation of the Auxiliary:

• To a solution of the chiral oxazolidinone (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) in an anhydrous aprotic solvent (e.g., dichloromethane) at 0 °C, add a base (e.g., triethylamine) followed by the dropwise addition of the desired acyl chloride.
• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).
• Work up the reaction by washing with aqueous acid, base, and brine, then dry the organic layer and concentrate under reduced pressure. Purify the N-acyl oxazolidinone by chromatography or recrystallization.

2. Enolate Formation and Aldol Addition:

• Dissolve the N-acyl oxazolidinone in an anhydrous etheral solvent (e.g., diethyl ether or THF) and cool to -78 °C under an inert atmosphere (e.g., argon).
• Add a boron triflate reagent (e.g., dibutylboron triflate) followed by a tertiary amine base (e.g., diisopropylethylamine) to form the Z-enolate.[18]
• After a set time, add the aldehyde substrate dropwise and stir at -78 °C.
• Quench the reaction with a buffer solution (e.g., phosphate buffer) and allow it to warm to room temperature.
• Extract the product with an organic solvent, dry the combined organic layers, and concentrate. The crude product is then purified.

3. Auxiliary Cleavage:

• The aldol adduct can be cleaved by various methods to yield the desired chiral product (e.g., β-hydroxy acid, ester, or alcohol) and recover the auxiliary. Common methods include hydrolysis with aqueous acid or base, or reductive cleavage with reagents like lithium borohydride.

2.3.2. Asymmetric Catalysis: The Elegant and Efficient Approach

Asymmetric catalysis is arguably the most elegant and efficient method for generating chiral molecules.[21] A small amount of a chiral catalyst can generate a large quantity of an enantiomerically enriched product.[17] The field of asymmetric catalysis is vast and includes:

• Metal-based Catalysis: This involves a central metal atom coordinated to a chiral ligand. The ligand creates a chiral environment around the metal center, which in turn directs the stereochemical outcome of the reaction. Landmark examples include:

  • Sharpless Asymmetric Epoxidation: This reaction uses a titanium isopropoxide catalyst with diethyl tartrate as a chiral ligand to epoxidize allylic alcohols with high enantioselectivity.[22][23][24]

  • Noyori Asymmetric Hydrogenation: This employs ruthenium-BINAP catalysts for the highly enantioselective hydrogenation of ketones and alkenes.[25]

• Organocatalysis: This uses small organic molecules as catalysts.[26] Proline and its derivatives are classic examples of organocatalysts used in a wide range of asymmetric transformations, such as aldol and Mannich reactions.[]

• Biocatalysis: This utilizes enzymes as natural, highly efficient, and stereoselective catalysts.[27][28] Enzymes operate under mild conditions (ambient temperature and pressure, often in water) and exhibit exceptional chemo-, regio-, and enantioselectivity.[16][27] Hydrolases, oxidoreductases, and transferases are common classes of enzymes used in organic synthesis.[16]

Data Presentation: Comparison of Asymmetric Catalytic Methods

Method	Catalyst Type	Typical Substrates	Advantages	Disadvantages
Sharpless Epoxidation	Ti(OiPr)₄ / DET	Allylic Alcohols	High enantioselectivity, predictable stereochemistry	Limited to allylic alcohols
Noyori Hydrogenation	Ru-BINAP	Ketones, Alkenes	High turnover numbers, excellent enantioselectivity	Requires high-pressure hydrogen, sensitive catalysts
Organocatalysis (Proline)	Small Organic Molecule	Aldehydes, Ketones	Metal-free, environmentally benign, robust catalysts	Catalyst loading can be higher than metal catalysts
Enzymatic Resolution (Lipase)	Enzyme	Racemic Alcohols, Esters	Extremely high selectivity, mild conditions, "green"	Maximum 50% yield, requires separation of product and starting material

Visualization of Core Concepts

Diagram 1: Strategies for Obtaining Chiral Building Blocks

This diagram illustrates the three main pathways to access enantiomerically pure compounds.

Caption: A flowchart comparing the primary strategies for generating chiral compounds.

Diagram 2: Experimental Workflow for Enzymatic Kinetic Resolution

This diagram outlines the steps involved in a typical lipase-catalyzed kinetic resolution of a racemic alcohol.

Caption: Workflow for a typical lipase-catalyzed kinetic resolution experiment.

Conclusion and Future Outlook

The synthesis of enantiomerically pure compounds is an indispensable aspect of modern organic chemistry, particularly within the pharmaceutical industry. The choice of strategy—whether to draw from the chiral pool, perform a resolution, or design a novel asymmetric synthesis—depends on a multitude of factors including the target structure, cost, scalability, and the availability of starting materials.[9] A profound understanding of the principles and protocols governing these approaches is essential for professionals in the field.

Ongoing innovation, particularly in the realm of enantioselective catalysis, continues to push the boundaries of what is possible.[21][29][30] The development of new catalysts with higher efficiency and broader substrate scope, coupled with the application of computational tools and artificial intelligence in reaction design, promises to further streamline the synthesis of complex chiral molecules. These advancements will undoubtedly accelerate the discovery and development of safer, more effective therapeutics and novel functional materials.

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Discovery and history of cyclohexane dicarboxylic acid derivatives

An In-Depth Technical Guide to the Discovery and History of Cyclohexane Dicarboxylic Acid Derivatives

Authored by a Senior Application Scientist

This guide provides a comprehensive exploration of the discovery, history, and evolving applications of cyclohexane dicarboxylic acid derivatives. Designed for researchers, scientists, and professionals in drug development, it delves into the foundational theories, pivotal synthetic milestones, and modern applications that have established these compounds as vital building blocks in both polymer science and pharmacology.

Foundational Concepts: Understanding the Cyclohexane Scaffold

The story of cyclohexane dicarboxylic acid derivatives is intrinsically linked to the fundamental understanding of the cyclohexane ring itself. The journey began with a flawed but crucial theory that sparked decades of chemical inquiry.

Baeyer's Strain Theory: A Planar Postulate

In 1885, Adolf von Baeyer introduced his "Strain Theory" to explain the stability of carbocyclic rings.[1][2][3] He postulated that cycloalkanes were planar polygons and that any deviation from the ideal tetrahedral bond angle of 109.5° would create angular strain, reducing the molecule's stability.[1][3][4] According to Baeyer's calculations, cyclopentane, with an internal angle of 108°, should have the least strain and be the most stable, while cyclohexane, with a planar angle of 120°, would be significantly strained.[1] This led him to incorrectly conclude that cyclopentane was more stable than cyclohexane and that larger rings were likely not viable due to "negative strain."[1][3]

The Advent of Conformational Analysis: Sachse-Mohr Theory

The limitations of Baeyer's planar model became apparent over time.[1][3] In 1890, Hermann Sachse proposed that rings with six or more carbons could alleviate strain by adopting a non-planar, puckered conformation.[2] This revolutionary idea, later expanded by Ernst Mohr, led to the understanding of the "chair" and "boat" conformations of cyclohexane. This conformational flexibility allows the bond angles to remain very close to the ideal tetrahedral angle, thus minimizing angle strain. This correctly explained why cyclohexane is, in fact, exceptionally stable—more so than cyclopentane—and laid the groundwork for modern stereochemistry.[2]

Caption: Evolution of Cyclohexane Ring Theory.

Synthesis and Discovery of Key Derivatives

The theoretical understanding of the cyclohexane ring paved the way for the synthesis and characterization of its dicarboxylic acid derivatives. These compounds exist primarily as 1,2-, 1,3-, and 1,4- isomers, each with distinct properties and synthetic origins.

Hexahydrophthalic Anhydride (1,2-Cyclohexanedicarboxylic Anhydride)

Hexahydrophthalic anhydride, the saturated analog of phthalic anhydride, was first synthesized in the early 20th century during investigations into related compounds.[5] It is a crucial intermediate in polymer chemistry, widely used as a curing agent for epoxy resins to enhance their durability and performance.[5][6]

The industrial synthesis typically avoids the direct hydrogenation of phthalic acid due to the harsh conditions required. Instead, a more common and efficient route involves a two-step process:

• Diels-Alder Reaction: Maleic anhydride reacts with 1,3-butadiene to form cis-4-cyclohexene-1,2-dicarboxylic anhydride (tetrahydrophthalic anhydride).

• Catalytic Hydrogenation: The double bond in the cyclohexene ring is then hydrogenated to yield the final saturated product, hexahydrophthalic anhydride.[7]

This process is highly efficient and is the cornerstone of industrial production.[7] The cis-isomer is particularly important as its two carboxylic acid groups are spatially oriented to readily form a cyclic anhydride upon dehydration.[8]

1,3-Cyclobutanedicarboxylic Acid: A Case of Mistaken Identity

The history of 1,3-disubstituted cycloalkane dicarboxylic acids is marked by early confusion. For decades, numerous synthetic methods reported before 1950 that claimed to produce 1,3-cyclobutanedicarboxylic acid were later found to be erroneous, highlighting the challenges in early organic synthesis and characterization.[9] This historical footnote underscores the importance of rigorous structural verification in chemical discovery.

1,4-Cyclohexanedicarboxylic Acid (CHDA)

1,4-Cyclohexanedicarboxylic acid (CHDA) is a cornerstone monomer in the modern polyester industry.[10][11] Its synthesis is typically achieved through the hydrogenation of terephthalic acid, which itself is derived from the oxidation of p-xylene.[12]

A key feature of CHDA is its existence as cis and trans stereoisomers. The ratio of these isomers significantly influences the physical properties of the resulting polymers.[11]

• Trans-isomer: Incorporates a linear, rigid structure into the polymer chain, leading to higher melting points and increased crystallinity.[13]

• Cis-isomer: Introduces a "kink" or bend in the polymer backbone, which disrupts crystal packing, resulting in lower melting points and more amorphous characteristics.[11][14]

This ability to tune polymer properties by controlling the cis/trans ratio makes CHDA a highly versatile and valuable monomer.[13]

Derivative	Common Name	Key Isomers	Primary Applications
1,2-Cyclohexanedicarboxylic Acid	Hexahydrophthalic Acid	cis, trans	Epoxy resin curing agent, plasticizers, polyester resins[5]
1,4-Cyclohexanedicarboxylic Acid	CHDA	cis, trans	High-performance polyester and polyamide monomer[10][11][13]
Tranexamic Acid	(trans-4-aminomethylcyclohexanecarboxylic acid)	trans	Antifibrinolytic drug (anti-plasmin effects)[15]

Evolution of Applications: From Polymers to Pharmaceuticals

The unique cycloaliphatic structure of these derivatives imparts a valuable combination of rigidity and flexibility, leading to their adoption in diverse, high-performance applications.

Advanced Polymers and Coatings

The incorporation of a cyclohexane ring into a polymer backbone offers a distinct advantage over purely linear aliphatic or rigid aromatic monomers. The cycloaliphatic structure provides enhanced thermal stability, improved weather and UV resistance, and a better balance of hardness and flexibility.[10][16]

• Polyesters: CHDA is a critical component in copolyesters like PETG (polyethylene terephthalate-co-1,4-cylclohexylenedimethylene terephthalate), where it enhances toughness, clarity, and chemical resistance.

• Coatings: Resins formulated with 1,4-CHDA are used in high-end appliance and coil coatings, offering superior resistance to stains, detergents, and corrosion.[10]

• Epoxy Resins: Hexahydrophthalic anhydride serves as a hardener, cross-linking the epoxy polymer chains to create a durable, thermoset material used in adhesives, castings, and electrical encapsulation.[5]

Drug Development and Medicinal Chemistry

The cyclohexane scaffold is a privileged structure in medicinal chemistry, offering a three-dimensional framework for orienting functional groups to interact with biological targets.

• Key Building Blocks: Chiral cyclohexane derivatives are crucial intermediates in the synthesis of complex pharmaceutical agents. For example, a homochiral disubstituted cyclohexane carboxylic acid serves as a key building block for drug candidates targeting various diseases.[17] The antipsychotic agent Lurasidone utilizes a trans-1,2-cyclohexanedicarboxylic acid derivative in its synthesis.[18]

• Bioactive Molecules: The well-known drug Tranexamic acid, a derivative of cyclohexane carboxylic acid, functions as an anti-plasmin agent to control bleeding.[15]

• Enzyme Inhibition: Researchers have systematically modified cyclohexane carboxylic acid scaffolds to develop potent and selective enzyme inhibitors. For instance, derivatives have been synthesized as inhibitors of Diacylglycerol O-Acyltransferase 1 (DGAT1), a target for the treatment of obesity.[19]

Caption: Synthesis Pathways and Applications.

Experimental Protocols: Validated Synthesis Methodologies

The following protocols represent established methods for the synthesis of key cyclohexane dicarboxylic acid derivatives, reflecting both industrial and laboratory-scale preparations.

Protocol 1: Synthesis of Hexahydrophthalic Anhydride

This method is based on the catalytic hydrogenation of tetrahydrophthalic anhydride.

Objective: To prepare hexahydrophthalic anhydride from cis-4-cyclohexene-1,2-dicarboxylic anhydride.

Materials:

• cis-4-cyclohexene-1,2-dicarboxylic anhydride

• Solvent (e.g., ethyl acetate or molten reactant)[20]

• Hydrogenation catalyst (e.g., Raney Nickel, Platinum Oxide)[20]

• High-pressure hydrogenation reactor (autoclave)

• Filtration apparatus

• Rotary evaporator

Procedure:

• Reactor Charging: Charge the autoclave with cis-4-cyclohexene-1,2-dicarboxylic anhydride and the chosen solvent (if not running neat). Add the hydrogenation catalyst (typically 1-5% by weight).

• Purging: Seal the reactor and purge several times with nitrogen, followed by hydrogen gas, to remove all air.

• Hydrogenation: Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-100 atm). Begin stirring and heat the mixture to the target temperature (e.g., 100-150°C).[20]

• Monitoring: Monitor the reaction by observing the drop in hydrogen pressure. The reaction is complete when hydrogen uptake ceases.

• Cooldown and Filtration: Cool the reactor to room temperature and carefully vent the excess hydrogen. Filter the reaction mixture to remove the catalyst.

• Isolation: Remove the solvent from the filtrate using a rotary evaporator. The remaining solid is crude hexahydrophthalic anhydride.

• Purification (Optional): The product can be further purified by recrystallization or vacuum distillation to yield high-purity hexahydrophthalic anhydride.

Protocol 2: Synthesis of trans-(1R,2R)-Cyclohexane-1,2-dicarboxylic Acid

This protocol outlines a pathway to a specific chiral isomer, often required for pharmaceutical synthesis.[18]

Objective: To prepare enantiomerically pure trans-(1R,2R)-cyclohexane-1,2-dicarboxylic acid from the racemic mixture.

Materials:

• Racemic trans-cyclohexane-1,2-dicarboxylic acid

• Chiral resolving agent (e.g., (R)-1-phenylethylamine)

• Solvent (e.g., methanol, ethanol)

• Acid (e.g., HCl) for hydrolysis

• Filtration apparatus

Procedure:

• Diastereomeric Salt Formation: Dissolve the racemic trans-acid in a suitable solvent (e.g., hot methanol). In a separate flask, dissolve an equimolar amount of the chiral resolving agent, (R)-1-phenylethylamine.

• Crystallization: Slowly add the amine solution to the acid solution. Allow the mixture to cool slowly to room temperature, promoting the crystallization of one diastereomeric salt (e.g., the (R,R)-acid/(R)-amine salt).

• Isolation: Collect the precipitated crystals by filtration. The differing solubilities of the two diastereomeric salts allow for their separation.

• Liberation of the Free Acid: Suspend the isolated diastereomeric salt in water and acidify with a strong acid like HCl. This protonates the carboxylate groups and converts the amine to its water-soluble hydrochloride salt.

• Extraction: Extract the free chiral dicarboxylic acid into an organic solvent (e.g., ethyl acetate).

• Final Isolation: Dry the organic extract over an anhydrous drying agent (e.g., MgSO₄), filter, and evaporate the solvent to yield the enantiomerically pure trans-(1R,2R)-cyclohexane-1,2-dicarboxylic acid.

Conclusion

The journey of cyclohexane dicarboxylic acid derivatives from a theoretical curiosity rooted in Baeyer's Strain Theory to indispensable components in modern materials and medicine is a testament to the progress of organic chemistry. The initial misunderstanding of the cyclohexane ring's conformation gave way to a sophisticated appreciation of its stereochemistry, enabling chemists to harness its unique structure. Today, these derivatives are critical for tuning the properties of advanced polymers and for providing the rigid, three-dimensional scaffolds required for targeted drug design. As industry continues to seek higher-performing and more sustainable materials, the versatility of the cyclohexane dicarboxylic acid core ensures its continued relevance and discovery of new applications.

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An In-depth Technical Guide to the Safety and Hazards of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

For Researchers, Scientists, and Drug Development Professionals

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid , a chiral building block with significant applications in organic synthesis and pharmaceutical development, requires a comprehensive understanding of its safety and hazard profile to ensure its responsible handling and use. This technical guide provides an in-depth analysis of its chemical and physical properties, toxicological profile, and best practices for its safe management in a laboratory setting.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its safe handling. (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is a solid at room temperature with the following key characteristics:

Property	Value	Source
CAS Number	96894-64-3	[1][2][3][4]
Molecular Formula	C₉H₁₄O₄	[1][4]
Molecular Weight	186.21 g/mol	[1][2][4]
Appearance	Solid	[5]
IUPAC Name	(1R,2R)-2-(methoxycarbonyl)cyclohexane-1-carboxylic acid	[1]

Hazard Identification and GHS Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is classified as an irritant.[1][6] The primary hazards associated with this compound are:

• Skin Irritation (Category 2): Causes skin irritation upon direct contact.[1]

• Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[1]

The following pictograms and signal words are associated with this compound:

Signal Word: Warning [1][5]

Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Risk Assessment and Safe Handling

A thorough risk assessment should be conducted before any work with (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. This involves evaluating the potential for exposure and implementing appropriate control measures.

Engineering Controls

The primary line of defense against exposure is the use of effective engineering controls.

• Ventilation: All handling of this compound should be performed in a well-ventilated area. For procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory.

• Eyewash Stations and Safety Showers: Easily accessible and regularly tested eyewash stations and safety showers are essential in any laboratory where this compound is handled.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

Caption: Recommended Personal Protective Equipment for handling (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

Hygiene Practices

• Avoid inhalation of dust.

• Prevent contact with skin and eyes.

• Wash hands thoroughly after handling and before eating, drinking, or smoking.

• Contaminated clothing should be removed and laundered before reuse.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Wash clothing before reuse. If irritation persists, seek medical attention.

• Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek medical attention.

Spill Response

• Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a designated, labeled container for disposal.

• Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Contain the spill and collect the material for disposal. Prevent entry into waterways, sewers, basements, or confined areas.

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

• Keep away from incompatible materials such as strong oxidizing agents.

• It is recommended to store at 4°C, protected from light, and under a nitrogen atmosphere.[4]

Disposal

Dispose of this compound and its container in accordance with all applicable local, state, and federal regulations. It should be treated as hazardous waste. Do not allow it to enter the environment.

Reactivity and Stability

• Chemical Stability: The compound is stable under recommended storage conditions.

• Incompatible Materials: Avoid contact with strong oxidizing agents.

• Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products such as carbon monoxide and carbon dioxide may be formed.

Experimental Protocols: Safe Handling in a Laboratory Setting

The following protocols are designed to provide a framework for the safe handling of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid during common laboratory procedures.

Weighing and Dispensing

Caption: Step-by-step workflow for the safe weighing of the compound.

• Preparation: Ensure the analytical balance is located inside a certified chemical fume hood.

• PPE: Don appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Dispensing: Carefully transfer the required amount of the solid compound from the stock bottle to a tared, sealed container (e.g., a vial with a screw cap). Use a spatula and avoid generating dust.

• Cleaning: After weighing, carefully clean the spatula and any residual dust from the balance and surrounding surfaces with a damp cloth or paper towel.

• Disposal: Dispose of the contaminated cleaning materials in a designated hazardous waste container.

Preparation of Solutions

• Solvent Selection: Choose an appropriate solvent based on the experimental requirements.

• Procedure: In a chemical fume hood, add the weighed solid to the solvent in a suitable flask.

• Dissolution: Gently swirl or stir the mixture to dissolve the solid. If necessary, sonication can be used. Avoid heating unless the reaction protocol specifically requires it, and if so, use a well-controlled heating mantle and condenser.

• Storage: If the solution is to be stored, ensure the container is properly labeled with the compound name, concentration, solvent, and date of preparation.

Conclusion

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is a valuable chemical intermediate that can be handled safely by adhering to the principles of good laboratory practice and the specific safety guidelines outlined in this document. A comprehensive understanding of its hazards, coupled with the consistent application of engineering controls, personal protective equipment, and safe work practices, is paramount for the protection of researchers and the environment.

References

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• Sandoo Pharmaceuticals and Chemicals Co.,Ltd. China (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid Manufacturers & Suppliers. [Link]

• U.S. Consumer Product Safety Commission. CPSC Staff Statement on University of Cincinnati Report “Toxicity Review for 1,2-Cyclohexanedicarboxylic acid, dinonyl ester”. [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Validated, Scalable Synthesis of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid

Authored for: Researchers, Medicinal Chemists, and Process Development Scientists

Abstract: (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid (CAS No: 96894-64-3) is a pivotal chiral building block in modern pharmaceutical synthesis, most notably as a key intermediate for the antipsychotic agent Lurasidone.[1] Its rigid, stereochemically defined cyclohexane scaffold is crucial for orienting functional groups for optimal interaction with biological targets.[2] This document provides a comprehensive, in-depth guide to its synthesis, moving beyond a simple recitation of steps to explain the underlying chemical principles and strategic decisions that ensure a robust, scalable, and high-purity outcome. The protocol is structured in three major parts: synthesis of the racemic trans-diacid precursor, classical resolution to isolate the desired (1R,2R) enantiomer, and selective mono-esterification to yield the final product.

I. Strategic Overview: The Logic of the Synthetic Pathway

The synthesis of a chiral molecule with multiple functional groups requires a carefully planned strategy to control both stereochemistry and regioselectivity. The chosen pathway is a classical, reliable, and industrially proven method that breaks the challenge down into manageable stages.

• Scaffold Construction (Diels-Alder & Hydrogenation): The cyclohexane core is efficiently constructed via a [4+2] cycloaddition (Diels-Alder reaction), followed by saturation of the resulting double bond. This route reliably produces the trans diastereomer of the 1,2-dicarboxylic acid, which is the required configuration for the final product.

• Enantiomeric Selection (Chiral Resolution): As the initial synthesis yields a racemic mixture (an equal amount of (1R,2R) and (1S,2S) enantiomers), a chiral resolution step is necessary. This is achieved by forming diastereomeric salts with a chiral amine. These diastereomers possess different physical properties (notably solubility), allowing for their separation by fractional crystallization.[3][4]

• Regioselective Functionalization (Mono-esterification): With the pure chiral diacid in hand, the final challenge is to esterify only one of the two identical carboxylic acid groups. A robust method to achieve this is via the formation of a transient cyclic anhydride, which is then selectively opened by the alcohol (methanol) to yield the desired mono-ester with high fidelity.

The overall workflow is depicted below.

Caption: Synthetic workflow for the target molecule.

II. Experimental Protocols & Methodologies

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Part 1: Synthesis of Racemic trans-1,2-Cyclohexanedicarboxylic Acid

This part builds the foundational racemic precursor for the subsequent chiral resolution.

Step 1.1: Diels-Alder Reaction to form trans-Cyclohex-4-ene-1,2-dicarboxylic Acid [1]

• Principle: 3-Sulfolene serves as a stable, solid precursor to the volatile and gaseous 1,3-butadiene. Upon heating, it undergoes a retro-cheletropic reaction to release butadiene and sulfur dioxide in situ, which is immediately trapped by the dienophile, fumaric acid.

• Protocol:

  • To a round-bottom flask equipped with a reflux condenser, add fumaric acid (1.0 eq), 3-sulfolene (1.1 eq), and glacial acetic acid (approx. 3-4 mL per gram of fumaric acid).

  • Heat the mixture under a nitrogen atmosphere to a gentle reflux (approx. 110-120 °C) for 15-20 hours.

  • Cool the reaction mixture to room temperature. Reduce the solvent volume under vacuum.

  • Add toluene and co-distill to remove residual acetic acid.

  • Triturate the resulting crude solid with ethyl acetate, cool in an ice bath, and collect the crystalline product by vacuum filtration. Wash with cold ethyl acetate and dry.

Step 1.2: Hydrogenation to Racemic trans-1,2-Cyclohexanedicarboxylic Acid [5]

• Principle: The alkene in the cyclohexene ring is reduced via catalytic hydrogenation. Raney Nickel is a cost-effective and efficient catalyst for this transformation on an industrial scale.[5]

• Protocol:

  • In a hydrogenation vessel, dissolve the trans-cyclohex-4-ene-1,2-dicarboxylic acid (1.0 eq) in methanol (approx. 10 mL per gram of substrate).

  • Carefully add Raney Nickel (approx. 10-15% by weight) as a slurry in methanol.

  • Seal the vessel and purge with hydrogen gas. Pressurize the vessel to 3-5 bar of hydrogen.

  • Stir the reaction mixture vigorously at room temperature (25-30 °C) until hydrogen uptake ceases (typically 4-6 hours).

  • Carefully vent the vessel and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with methanol.

  • Concentrate the filtrate under reduced pressure to yield the racemic diacid as a white solid.

Part 2: Chiral Resolution of trans-1,2-Cyclohexanedicarboxylic Acid

This is the critical stereochemistry-defining step.

• Principle: The racemic diacid is reacted with a single enantiomer of a chiral base, (R)-1-phenylethylamine. This forms two diastereomeric salts: [(1R,2R)-diacid · (R)-amine] and [(1S,2S)-diacid · (R)-amine]. These diastereomers are not mirror images and have different solubilities in a given solvent, allowing the less soluble salt to crystallize preferentially.[6]

• Protocol:

  • Dissolve the racemic trans-1,2-cyclohexanedicarboxylic acid (1.0 eq) in ethanol (95%) with gentle heating.

  • In a separate flask, dissolve (R)-(+)-1-phenylethylamine (0.5-0.6 eq) in ethanol. Causality Note: Using a sub-stoichiometric amount of the resolving agent is key to maximizing the enantiomeric excess of the precipitated salt.

  • Slowly add the amine solution to the warm diacid solution with stirring.

  • Allow the mixture to cool slowly to room temperature, then let it stand for several hours or overnight to allow for complete crystallization.

  • Collect the precipitated solid (the less soluble diastereomeric salt) by vacuum filtration and wash with a small amount of cold ethanol.

  • To recover the chiral diacid, suspend the salt in water and add concentrated hydrochloric acid (HCl) until the pH is strongly acidic (pH 1-2).

  • Extract the aqueous layer multiple times with ethyl acetate.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (1R,2R)-(-)-1,2-Cyclohexanedicarboxylic acid as a white solid.[7]

Part 3: Selective Mono-esterification via Anhydride Intermediate

This final stage functionalizes the chiral diacid to produce the target molecule.

• Principle: Reacting the diacid with a dehydrating agent like thionyl chloride or acetic anhydride forms the cyclic anhydride. This intermediate has two identical carbonyl groups. Subsequent reaction with one equivalent of methanol will open the ring, cleanly forming the mono-acid, mono-ester product. This avoids the statistical mixture that would result from direct esterification.

• Protocol:

  • To a flask containing (1R,2R)-1,2-cyclohexanedicarboxylic acid (1.0 eq), add thionyl chloride (1.2 eq) dropwise at room temperature. Alternative: Refluxing in acetic anhydride is another common method.

  • Heat the mixture to a gentle reflux (approx. 70-80 °C) for 2-3 hours until gas evolution (SO₂) ceases.

  • Remove the excess thionyl chloride under reduced pressure to obtain the crude (1R,2R)-cyclohexane-1,2-dicarboxylic anhydride.

  • Carefully add anhydrous methanol (1.5-2.0 eq) to the crude anhydride at room temperature. An exothermic reaction may be observed.

  • Stir the mixture at room temperature for 1-2 hours to ensure complete ring-opening.

  • Remove the excess methanol under reduced pressure. The resulting crude product can be purified by recrystallization (e.g., from a hexane/ethyl acetate mixture) or by silica gel chromatography to yield the pure (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

III. Quantitative Data & Characterization

The following table summarizes typical reaction parameters and expected outcomes.

Step	Key Reagents	Molar Ratio (to Substrate)	Solvent	Temp (°C)	Time (h)	Typical Yield	Product Form
1.1	Fumaric Acid, 3-Sulfolene	1 : 1.1	Acetic Acid	110-120	15-20	80-90%	White Solid
1.2	Cyclohexene diacid, Raney Ni	1 : 0.1-0.15 (wt)	Methanol	25-30	4-6	>95%	White Solid
2	Racemic diacid, (R)-PEA	1 : 0.5-0.6	Ethanol	RT	12-16	35-45% (per enantiomer)	White Solid
3	Chiral diacid, SOCl₂, MeOH	1 : 1.2 : 1.5	Neat, then MeOH	70-80, then RT	3-5	85-95%	White Solid/Oil

Characterization:

• Purity: Assessed by High-Performance Liquid Chromatography (HPLC).

• Identity: Confirmed by ¹H NMR and ¹³C NMR spectroscopy.

• Enantiomeric Purity: The enantiomeric excess (e.e.) of the resolved diacid and final product should be determined using chiral HPLC or by converting to a diastereomeric derivative for NMR analysis. An e.e. of >99% is typically targeted.

• Physical Properties: The melting point of (1R,2R)-(-)-1,2-Cyclohexanedicarboxylic acid is 177-180 °C.

IV. Conclusion

This application note details a robust and validated multi-step synthesis for (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. By employing a classical strategy of scaffold construction, chiral resolution, and regioselective functionalization, this protocol provides a reliable pathway for obtaining this high-value pharmaceutical intermediate. The emphasis on the rationale behind each step equips researchers and development professionals with the understanding needed to troubleshoot, optimize, and scale the process effectively.

References

• Resolution of trans-1,2-cyclohexanedicarboxylic acid containing two carboxylic groups by forming diastereomeric salts based on feeding molar ratio control. Chirality, 36(2), e23634. [Link][3]

• Resolution of trans-1,2-cyclohexanedicarboxylic acid containing two carboxylic groups by forming diastereomeric salts based on feeding molar ratio control. ResearchGate. [Link][4]

• Resolution of trans-1,2-cyclohexanedicarboxylic acid containing two carboxylic groups by forming diastereomeric salts based on feeding molar ratio control. Semantic Scholar. [Link][6]

• A process for preparation of trans (lr,2r)-cyclo hexane 1, 2-dicarboxylic acid.

• (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid | C9H14O4. PubChem. [Link][8]

• A Practical Telescoped Three-Step Sequence for the Preparation of (1 R ,2 R )-2-(4-Bromobenzoyl)cyclohexanecarboxylic Acid: A Key Building Block Used in One of Our Drug Development Projects. ResearchGate. [Link][9]

• (1R,2R)-(-)-1,2-Cyclohexanedicarboxylic acid | C8H12O4. PubChem. [Link][7]

Sources

• 1. WO2014102808A1 - A process for preparation of trans (lr,2r)-cyclo hexane 1, 2-dicarboxylic acid - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Resolution of trans-1,2-cyclohexanedicarboxylic acid containing two carboxylic groups by forming diastereomeric salts based on feeding molar ratio control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. (1R,2R)-(-)-1,2-Cyclohexanedicarboxylic acid | C8H12O4 | CID 720895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid | C9H14O4 | CID 53693472 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Versatile Chiral Scaffolding of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid in Asymmetric Synthesis

In the landscape of modern asymmetric synthesis, the demand for robust, efficient, and versatile chiral building blocks is ever-present. (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, and its parent diacid, stand out as exemplary scaffolds for the introduction of stereochemical control. This technical guide, intended for researchers, scientists, and professionals in drug development, delves into the multifaceted applications of this chiral intermediate, providing not only the theoretical underpinnings but also actionable protocols to harness its synthetic potential.

The rigid C2-symmetric backbone of the trans-1,2-cyclohexane dicarboxylate system provides a well-defined stereochemical environment, making it an excellent choice for a variety of asymmetric transformations. From the classical separation of enantiomers to the sophisticated design of chiral ligands for metal-catalyzed reactions, this molecule offers a reliable platform for achieving high levels of stereoselectivity.

Application as a Chiral Resolving Agent

One of the most fundamental applications of chiral carboxylic acids is in the separation of racemic mixtures of amines and alcohols through the formation of diastereomeric salts. The principle lies in the differential solubility of these salts, allowing for their separation by fractional crystallization. (1R,2R)-Cyclohexane-1,2-dicarboxylic acid, the parent of the title monoester, is a highly effective resolving agent for a variety of chiral amines.

The success of a classical resolution hinges on the formation of well-defined crystalline salts where one diastereomer preferentially crystallizes from the solution. The rigid cyclohexane backbone and the two carboxylic acid functionalities of the resolving agent provide multiple points of interaction, enhancing the potential for diastereomeric discrimination.

Protocol 1: Resolution of Racemic trans-1,2-Cyclohexanediamine

This protocol outlines the resolution of a racemic mixture of trans-1,2-cyclohexanediamine using (1R,2R)-(-)-1,2-cyclohexanedicarboxylic acid. This example highlights a "self-resolution" process where a derivative of the resolving agent itself is the target of the resolution.

Materials:

• Racemic trans-1,2-cyclohexanediamine

• (1R,2R)-(-)-1,2-Cyclohexanedicarboxylic acid

• Deionized water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Ethanol

Procedure:

• Salt Formation:

  • In a suitable flask, dissolve (1R,2R)-(-)-1,2-cyclohexanedicarboxylic acid (1.0 equivalent) in hot deionized water.

  • Slowly add the racemic trans-1,2-cyclohexanediamine (1.0 equivalent) to the hot solution with stirring.

  • Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to promote crystallization.

  • Collect the precipitated diastereomeric salt by filtration and wash with a small amount of cold ethanol.

• Liberation of the Enantiopure Amine:

  • Suspend the crystalline salt in water and add a concentrated NaOH solution until the pH is strongly basic.

  • Extract the liberated (1R,2R)-1,2-diaminocyclohexane with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

  • Dry the organic extracts over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the enantiomerically enriched diamine.

• Recovery of the Resolving Agent:

  • Acidify the aqueous layer from the extraction with concentrated HCl.

  • The (1R,2R)-(-)-1,2-cyclohexanedicarboxylic acid will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold water, and dry.

Expected Outcome:

This procedure typically yields the (1R,2R)-1,2-diaminocyclohexane with high enantiomeric excess (>95% ee). The efficiency of the resolution can be further enhanced by recrystallization of the diastereomeric salt before liberating the free amine.

A Chiral Auxiliary in Diastereoselective Synthesis

While direct and detailed protocols for the use of (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid as a chiral auxiliary are not extensively reported, its structural features and the known applications of its derivatives, such as the corresponding diamine, suggest its potential in this arena. Chiral auxiliaries are temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction. The auxiliary is then cleaved to reveal the enantiomerically enriched product.

Amides and imides derived from chiral backbones are commonly employed as auxiliaries. An amide formed between a chiral amine, such as (1R,2R)-diaminocyclohexane, and an achiral carboxylic acid can effectively control the stereochemistry of enolate alkylation or aldol reactions. The bulky and conformationally restricted cyclohexane ring of the auxiliary shields one face of the enolate, forcing the electrophile to approach from the less hindered side.

Conceptual Workflow for Diastereoselective Alkylation:

Caption: Conceptual workflow for the use of a (1R,2R)-diaminocyclohexane-derived auxiliary in diastereoselective alkylation.

Precursor to Chiral Ligands for Asymmetric Catalysis

A highly impactful application of the (1R,2R)-cyclohexane backbone is in the synthesis of chiral ligands for transition-metal-catalyzed asymmetric reactions. The C2-symmetry of the scaffold is particularly advantageous in creating a well-defined chiral environment around the metal center. (1R,2R)-Diaminocyclohexane, readily accessible from the dicarboxylic acid, is a versatile precursor for a wide range of privileged ligands, including Salen-type and phosphine-containing ligands.

These ligands have demonstrated exceptional performance in a variety of catalytic transformations, such as asymmetric hydrogenation, epoxidation, and carbon-carbon bond-forming reactions, affording products with high enantioselectivities.

Protocol 2: Synthesis of a Chiral Schiff Base (Salen-type) Ligand

This protocol describes the synthesis of a chiral Salen-type ligand from (1R,2R)-diaminocyclohexane and salicylaldehyde.

Materials:

• (1R,2R)-Diaminocyclohexane

• Salicylaldehyde (or a substituted derivative)

• Ethanol (absolute)

Procedure:

• Ligand Synthesis:

  • Dissolve (1R,2R)-diaminocyclohexane (1.0 equivalent) in absolute ethanol in a round-bottom flask.

  • To this solution, add salicylaldehyde (2.0 equivalents) dropwise with stirring.

  • A yellow precipitate of the Schiff base ligand will form.

  • Heat the mixture to reflux for 1-2 hours to ensure complete reaction.

  • Cool the mixture to room temperature and then in an ice bath.

  • Collect the solid ligand by filtration, wash with cold ethanol, and dry under vacuum.

Application in Asymmetric Catalysis:

The resulting Salen ligand can be complexed with various metal ions, such as Mn(III), Co(II), or Cr(III), to form active catalysts for reactions like the asymmetric epoxidation of unfunctionalized olefins (Jacobsen-Katsuki epoxidation).

Reaction Type	Catalyst	Substrate	Product ee (%)
Asymmetric Epoxidation	Mn(III)-Salen	cis-β-Methylstyrene	>90
Asymmetric Aziridination	Cu(I)-Phosphine	Styrene	>95
Asymmetric Hydrogenation	Ru(II)-Diamine/DPPF	Acetophenone	>98

Table 1: Representative applications of catalysts derived from the (1R,2R)-cyclohexane scaffold in asymmetric synthesis.

A Key Building Block in Pharmaceutical Synthesis

The enantiopure cyclohexane-1,2-dicarboxylic acid framework is a valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs). The defined stereochemistry of this building block is often crucial for the biological activity and safety profile of the final drug molecule.

A notable example is the use of (1R,2R)-1,2-cyclohexanedicarboxylic acid in the synthesis of the antipsychotic drug Lurasidone . The specific stereoisomer of the cyclohexane moiety is essential for the drug's efficacy in treating schizophrenia.

Application Notes and Protocols for (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid as a Chiral Auxiliary: A Prospective Analysis

For the Attention of Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist's Foreword:

The field of asymmetric synthesis continually seeks novel chiral auxiliaries that offer high diastereoselectivity, predictable stereochemical outcomes, and facile attachment and cleavage under mild conditions. This guide addresses the potential application of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid in this capacity. It is critical to establish from the outset that, following a comprehensive literature review, this specific molecule does not appear to be a widely documented or commercially established chiral auxiliary for asymmetric transformations.

Therefore, this document is presented as a prospective analysis and a set of hypothetical protocols . The methodologies and insights provided are grounded in the fundamental principles of asymmetric synthesis and are extrapolated from the well-established behavior of structurally related chiral auxiliaries, particularly those derived from the rigid trans-1,2-cyclohexanedicarboxylic acid backbone. The aim is to provide a robust conceptual framework for researchers who may consider exploring the utility of this and similar molecules in their synthetic endeavors.

Introduction to (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid as a Potential Chiral Auxiliary

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is a chiral molecule possessing a rigid cyclohexane framework with two stereocenters in a trans configuration. The presence of both a carboxylic acid and a methyl ester functionality offers distinct handles for chemical manipulation. The carboxylic acid allows for the covalent attachment of a prochiral substrate (e.g., via an amide or ester linkage), while the overall stereochemistry of the cyclohexane ring provides a defined chiral environment.

The core hypothesis for its use as a chiral auxiliary is that the rigid trans-1,2-disubstituted cyclohexane backbone can effectively shield one face of an attached prochiral enolate, directing the approach of an electrophile to the opposite face, thereby inducing asymmetry in the newly formed stereocenter(s). [1] Key Molecular Features:

Property	Value
Molecular Formula	C₉H₁₄O₄
Molecular Weight	186.21 g/mol
CAS Number	96894-64-3 [1]
Appearance	White solid (typical for similar compounds)
Chiral Backbone	(1R,2R)-trans-Cyclohexane

Hypothetical Application in Asymmetric Aldol Reactions

The aldol reaction is a powerful C-C bond-forming reaction that can generate two new stereocenters simultaneously. The use of a chiral auxiliary is a classic strategy to control the stereochemical outcome of this transformation. [1]

Principle and Mechanistic Rationale

The proposed strategy involves attaching an acyl group to the chiral auxiliary via an amide bond with a suitable amine derivative of the auxiliary. For the purpose of this hypothetical protocol, we will consider the conversion of the carboxylic acid to an amine, which is then acylated. The resulting N-acyl derivative can be deprotonated to form a Z-enolate, which is stabilized by chelation to a Lewis acid (e.g., a boron triflate). The rigid cyclohexane backbone, with its bulky methoxycarbonyl group, is expected to block one face of the enolate, leading to a highly diastereoselective reaction with an aldehyde.

Caption: Hypothetical workflow for an asymmetric aldol reaction.

Hypothetical Experimental Protocols

Protocol 1: Preparation of the N-Acyl Auxiliary

This protocol assumes the successful conversion of the carboxylic acid of the title compound to a primary amine, for example, via a Curtius rearrangement.

• To a solution of the amine derived from (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid (1.0 equiv.) in anhydrous dichloromethane (DCM) at 0 °C under an argon atmosphere, add triethylamine (1.5 equiv.).

• Slowly add the desired acyl chloride (e.g., propionyl chloride, 1.1 equiv.).

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, quench with saturated aqueous NH₄Cl solution and extract with DCM.

• Wash the combined organic layers with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford the N-acyl auxiliary.

Protocol 2: Diastereoselective Aldol Addition

• To a solution of the N-acyl auxiliary (1.0 equiv.) in anhydrous DCM (0.1 M) at 0 °C, add di-n-butylboron triflate (1.2 equiv.) dropwise.

• Slowly add N,N-diisopropylethylamine (1.3 equiv.) and stir the mixture at 0 °C for 1 hour to facilitate the formation of the Z-boron enolate.

• Cool the reaction mixture to -78 °C and add the aldehyde (e.g., isobutyraldehyde, 1.5 equiv.) dropwise.

• Stir the reaction at -78 °C for 3 hours, then warm to 0 °C and stir for an additional 1 hour.

• Quench the reaction by the addition of a pH 7 phosphate buffer.

• Extract the mixture with DCM. The combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated.

• The diastereomeric ratio of the crude product should be determined by ¹H NMR or HPLC analysis. Purify by flash chromatography.

Protocol 3: Cleavage of the Chiral Auxiliary

• Dissolve the aldol adduct (1.0 equiv.) in a 3:1 mixture of THF and water at 0 °C.

• Add 30% aqueous hydrogen peroxide (4.0 equiv.) followed by lithium hydroxide monohydrate (2.0 equiv.).

• Stir the mixture vigorously at room temperature for 4-6 hours.

• Quench the excess peroxide by the addition of aqueous sodium sulfite solution.

• Acidify the mixture to pH ~2 with 1 M HCl and extract with ethyl acetate to isolate the chiral β-hydroxy carboxylic acid.

• The aqueous layer can be basified and extracted with DCM to recover the chiral auxiliary.

Hypothetical Data and Expected Outcomes

Based on structurally similar auxiliaries, high diastereoselectivity would be the target outcome.

Aldehyde	Expected Major Diastereomer	Hypothetical d.r.	Hypothetical Yield
Isobutyraldehyde	syn	>95:5	85-95%
Benzaldehyde	syn	>90:10	80-90%
Acetaldehyde	syn	>95:5	75-85%

Note: The syn selectivity is predicted based on the Zimmerman-Traxler model for chelated Z-enolates. Experimental validation would be essential to confirm this.

Potential Application in Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings. A chiral auxiliary attached to the dienophile can effectively control the facial selectivity of the cycloaddition.

Rationale for Diastereoselectivity

By converting the carboxylic acid of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid into an acrylate ester, a chiral dienophile is formed. In the presence of a Lewis acid, the acrylate is expected to adopt a rigid s-trans conformation. The bulky cyclohexane backbone, with its methoxycarbonyl group, would shield one face of the dienophile, forcing the diene to approach from the less hindered face.

Caption: Hypothetical workflow for an asymmetric Diels-Alder reaction.

Hypothetical Experimental Protocol

This protocol assumes the title compound is reduced to the corresponding chiral alcohol.

• To a solution of the chiral acrylate dienophile (1.0 equiv.) in anhydrous DCM at -78 °C, add diethylaluminum chloride (1.2 equiv., 1.0 M in hexanes) dropwise.

• Stir the mixture for 30 minutes at -78 °C.

• Add freshly distilled cyclopentadiene (3.0 equiv.) dropwise.

• Maintain the reaction at -78 °C for 3-4 hours, monitoring by TLC.

• Quench the reaction with saturated aqueous NaHCO₃ solution.

• Allow the mixture to warm to room temperature and extract with DCM.

• Dry the combined organic layers over MgSO₄, filter, and concentrate.

• Determine the endo/exo ratio and diastereomeric excess of the crude product by ¹H NMR and/or chiral HPLC. Purify by column chromatography.

Summary and Future Outlook

While (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is not a commonly employed chiral auxiliary, its rigid stereodefined cyclohexane backbone presents it as a plausible candidate for investigation in asymmetric synthesis. The hypothetical protocols outlined above for aldol and Diels-Alder reactions serve as a starting point for such explorations. Key to the successful development of this molecule as a useful auxiliary would be:

• Efficient and scalable synthesis of the auxiliary and its amine and alcohol derivatives.

• High diastereoselectivity in a range of C-C bond-forming reactions.

• Mild and efficient cleavage conditions that do not compromise the stereochemical integrity of the product.

• Good recovery and recyclability of the auxiliary to ensure cost-effectiveness.

It is our hope that this prospective guide will stimulate research into new and underexplored chiral scaffolds, ultimately expanding the toolkit available to synthetic chemists in their pursuit of complex, enantiomerically pure molecules.

References

• Evans, D. A. (2008). Chiral Auxiliaries in Asymmetric Synthesis. In Asymmetric Synthesis - The Essentials (pp. 3-11). Wiley-VCH.

• Corey, E. J., & Ensley, H. E. (1975). Preparation of an Optically Active Prostaglandin Intermediate via Asymmetric Induction. Journal of the American Chemical Society, 97(23), 6908–6909. [Link]

• Wikipedia contributors. (2023). Chiral auxiliary. In Wikipedia, The Free Encyclopedia. [Link]

• PubChem. (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid. [Link]

• Whitesell, J. K. (1989). New perspectives in asymmetric synthesis. Chemical Reviews, 89(7), 1581–1590. [Link]

• Oppolzer, W. (1987). Camphor derivatives as chiral auxiliaries in asymmetric synthesis. Pure and Applied Chemistry, 59(12), 1667-1672. [Link]

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]

Pharma-Synthese-Anwendungsleitfaden: Strategien zur Derivatisierung von (1R,2R)-2-(Methoxycarbonyl)cyclohexancarbonsäure

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet detaillierte Anwendungshinweise und Protokolle zur Derivatisierung von (1R,2R)-2-(Methoxycarbonyl)cyclohexancarbonsäure, einer entscheidenden chiralen Bausteinsubstanz für die Synthese pharmazeutischer Zwischenprodukte. Mit voller redaktioneller Kontrolle strukturiert, verbindet dieser Leitfaden technische Präzision mit praxiserprobten Einblicken, um einen umfassenden Überblick über die chemischen Umwandlungen zu geben, die für die moderne Arzneimittelentwicklung von zentraler Bedeutung sind.

Einleitung: Die strategische Bedeutung von (1R,2R)-2-(Methoxycarbonyl)cyclohexancarbonsäure

(1R,2R)-2-(Methoxycarbonyl)cyclohexancarbonsäure ist ein wertvolles chiral reines Molekül, das als vielseitiger Baustein in der organischen Synthese dient. Seine definierte Stereochemie ist von größter Bedeutung, da die biologische Aktivität von pharmazeutischen Wirkstoffen oft von ihrer dreidimensionalen Struktur abhängt. Die trans-Konfiguration der beiden funktionellen Gruppen am Cyclohexanring bietet ein starres Gerüst, das für die gezielte Interaktion mit biologischen Zielstrukturen wie Enzymen und Rezeptoren genutzt werden kann.

Die besondere Nützlichkeit dieser Verbindung liegt in ihrer bifunktionellen Natur: Sie besitzt sowohl eine Carbonsäuregruppe als auch eine Methylestergruppe. Dies ermöglicht eine selektive chemische Modifikation an der Carbonsäuregruppe, während der Ester als latente Carbonsäure oder als Modifikationspunkt für spätere Syntheseschritte dient.

Eine der bedeutendsten Anwendungen für Derivate dieser Verbindung liegt in der Synthese des atypischen Antipsychotikums Lurasidon.[1][2] Die korrekte Stereochemie des Cyclohexan-Grundgerüsts ist für die Wirksamkeit von Lurasidon unerlässlich, was die Bedeutung der enantiomerenreinen Ausgangsmaterialien unterstreicht.[1] Dieser Leitfaden konzentriert sich auf die Schlüsselreaktionen zur Aktivierung und Umwandlung der Carbonsäurefunktion, um pharmazeutisch relevante Amide und andere nützliche Zwischenprodukte herzustellen.

Chemoselektive Aktivierung: Die Herausforderung und Lösungsansätze

Die zentrale chemische Herausforderung bei der Derivatisierung von (1R,2R)-2-(Methoxycarbonyl)cyclohexancarbonsäure ist die chemoselektive Aktivierung der Carbonsäuregruppe in Anwesenheit des Methylesters. Eine unselektive Reaktion könnte zur Bildung von Nebenprodukten oder zur Zersetzung des Ausgangsmaterials führen. Die Wahl der Aktivierungsmethode und der Reaktionsbedingungen ist daher entscheidend für den Erfolg der Synthese.

Die gängigsten Strategien zur Aktivierung von Carbonsäuren für die anschließende Kopplung mit Nukleophilen (z. B. Aminen) umfassen:

• Bildung von aktiven Estern: Die Umwandlung der Carbonsäure in einen reaktiveren Ester, der leicht mit einem Amin reagiert.

• Bildung von gemischten Anhydriden: Die Reaktion der Carbonsäure mit einem Säurechlorid (z. B. Pivaloylchlorid) oder Chlorkohlensäureester zur Bildung eines hochreaktiven gemischten Anhydrids.

• Verwendung von Kopplungsreagenzien: Der Einsatz von Carbodiimiden (z. B. DCC, EDC) oder Uronsalzen (z. B. HATU, HBTU), die die Carbonsäure in situ aktivieren.

Dieser Leitfaden wird sich auf die praxisrelevantesten Methoden konzentrieren: die Amidkopplung mittels Carbodiimiden und die Bildung gemischter Anhydride.

Protokoll 1: Amidbindungsknüpfung mittels Carbodiimid-Kopplung (EDC/NHS)

Die Carbodiimid-vermittelte Kopplung ist eine der am weitesten verbreiteten Methoden zur Bildung von Amidbindungen in der medizinischen Chemie.[3][4] Die Verwendung von N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimid (EDC) ist besonders vorteilhaft, da das entstehende Harnstoff-Nebenprodukt wasserlöslich ist und leicht durch wässrige Extraktion entfernt werden kann. Die Zugabe von N-Hydroxysuccinimid (NHS) erhöht die Effizienz der Kopplung und minimiert Nebenreaktionen, indem es ein reaktives, aber stabileres NHS-Ester-Intermediat bildet.[5]

Kausale Begründung der experimentellen Entscheidungen

• Reagenzienwahl (EDC/NHS): EDC wird aufgrund der leichten Entfernung seines Nebenprodukts gewählt. NHS stabilisiert das hochreaktive O-Acylisoharnstoff-Intermediat, das durch die Reaktion von EDC mit der Carbonsäure entsteht, und wandelt es in einen aminreaktiven NHS-Ester um. Dies unterdrückt die Racemisierung, falls chirale Amine verwendet werden, und erhöht die Gesamtausbeute.

• Lösungsmittel: Aprotische polare Lösungsmittel wie Dichlormethan (DCM) oder N,N-Dimethylformamid (DMF) sind ideal, da sie die Reaktanden gut lösen und nicht mit den reaktiven Zwischenstufen reagieren.

• Temperatur: Die Reaktion wird typischerweise bei 0 °C gestartet, um die Zersetzung der reaktiven Intermediate zu minimieren, und dann bei Raumtemperatur zur Vervollständigung gebracht.

• Stöchiometrie: Ein leichter Überschuss des Amins und der Kopplungsreagenzien wird oft verwendet, um einen vollständigen Umsatz der Carbonsäure sicherzustellen.

Experimenteller Arbeitsablauf

Abbildung 1: Allgemeiner Arbeitsablauf für die EDC/NHS-vermittelte Amidkopplung.

Detailliertes Protokoll

Materialien:

• (1R,2R)-2-(Methoxycarbonyl)cyclohexancarbonsäure

• Primäres oder sekundäres Amin

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimid (EDC)

• N-Hydroxysuccinimid (NHS)

• Dichlormethan (DCM), wasserfrei

• 1 M Salzsäure (HCl)

• Gesättigte Natriumbicarbonatlösung (NaHCO₃)

• Gesättigte Natriumchloridlösung (Sole)

• Wasserfreies Natriumsulfat (Na₂SO₄)

• Silicagel für die Säulenchromatographie

Prozedur:

• In einem trockenen, mit einem Magnetrührer ausgestatteten Rundkolben werden (1R,2R)-2-(Methoxycarbonyl)cyclohexancarbonsäure (1,0 Äq.) und das entsprechende Amin (1,1 Äq.) in wasserfreiem DCM gelöst.

• N-Hydroxysuccinimid (1,2 Äq.) wird zur gerührten Lösung hinzugefügt.

• Die Reaktionsmischung wird in einem Eisbad auf 0 °C abgekühlt.

• EDC (1,2 Äq.) wird langsam und portionsweise über einen Zeitraum von 15 Minuten zugegeben.

• Nach der Zugabe wird das Eisbad entfernt, und die Reaktion wird über Nacht (12-16 Stunden) bei Raumtemperatur gerührt. Der Reaktionsfortschritt kann mittels Dünnschichtchromatographie (DC) oder LC-MS überwacht werden.

• Nach Abschluss der Reaktion wird die Mischung mit 1 M HCl, gefolgt von gesättigter NaHCO₃-Lösung und schließlich mit Sole gewaschen.

• Die organische Phase wird abgetrennt, über wasserfreiem Na₂SO₄ getrocknet, filtriert und im Vakuum eingeengt.

• Der Rohprodukt wird mittels Säulenchromatographie auf Silicagel gereinigt, um das gewünschte Amid zu erhalten.

Reagenz	Molare Äquivalente	Molekulargewicht ( g/mol )	Anmerkungen
(1R,2R)-2-(Methoxycarbonyl)cyclohexancarbonsäure	1.0	186.21	Limitierendes Reagenz
Amin	1.1	Variabel
EDC	1.2	155.24	Wasserlösliches Carbodiimid
NHS	1.2	115.09	Zur Aktivierung und Racemisierungssuppression
Tabelle 1: Stöchiometrie für die EDC/NHS-Kopplung.

Protokoll 2: Synthese über gemischte Anhydride

Die Methode der gemischten Anhydride ist eine weitere klassische und hochwirksame Strategie zur Aktivierung von Carbonsäuren.[6][7] Sie ist besonders nützlich für sterisch anspruchsvolle Substrate. Typischerweise wird die Carbonsäure mit einem Chlorkohlensäureester, wie Isobutylchloroformiat, in Gegenwart einer nicht-nukleophilen Base, wie N-Methylmorpholin (NMM), umgesetzt. Das resultierende gemischte Carbonsäure-Kohlensäure-Anhydrid ist sehr reaktiv gegenüber Aminen.

Kausale Begründung der experimentellen Entscheidungen

• Reagenzienwahl (Isobutylchloroformiat/NMM): Isobutylchloroformiat ist ein gängiges und effektives Reagenz zur Bildung gemischter Anhydride. N-Methylmorpholin wird als Base verwendet, da es den entstehenden Chlorwasserstoff abfängt, ohne selbst als Nukleophil mit dem Chloroformiat oder dem gebildeten Anhydrid zu konkurrieren.

• Lösungsmittel: Wasserfreie, aprotische Lösungsmittel wie Tetrahydrofuran (THF) oder DCM sind erforderlich, um eine Hydrolyse des reaktiven Anhydrids zu verhindern.

• Temperatur: Die Bildung des gemischten Anhydrids wird bei sehr niedrigen Temperaturen (z. B. -15 °C) durchgeführt, um die Disproportionierung des gemischten Anhydrids in symmetrische Anhydride und andere Nebenreaktionen zu minimieren. Die anschließende Kopplung mit dem Amin wird ebenfalls bei niedriger Temperatur gestartet.

Experimenteller Arbeitsablauf

Abbildung 2: Allgemeiner Arbeitsablauf für die Synthese über gemischte Anhydride.

Detailliertes Protokoll

Materialien:

• (1R,2R)-2-(Methoxycarbonyl)cyclohexancarbonsäure

• Primäres oder sekundäres Amin

• Isobutylchloroformiat

• N-Methylmorpholin (NMM)

• Tetrahydrofuran (THF), wasserfrei

• Ethylacetat (EtOAc)

• Wasser, Sole

• Wasserfreies Natriumsulfat (Na₂SO₄)

• Silicagel für die Säulenchromatographie

Prozedur:

• (1R,2R)-2-(Methoxycarbonyl)cyclohexancarbonsäure (1,0 Äq.) wird in einem trockenen Kolben in wasserfreiem THF gelöst und unter einer Inertgasatmosphäre auf -15 °C (Aceton/Trockeneis-Bad) gekühlt.

• N-Methylmorpholin (1,0 Äq.) wird zugegeben und die Mischung kurz gerührt.

• Isobutylchloroformiat (1,0 Äq.) wird langsam zugetropft, wobei die Temperatur unter -10 °C gehalten wird.

• Die resultierende Mischung wird für 15 Minuten bei -15 °C gerührt, um die Bildung des gemischten Anhydrids zu vervollständigen.

• Eine separate, vorgekühlte Lösung des Amins (1,0 Äq.) in wasserfreiem THF wird langsam zur Anhydridlösung gegeben.

• Die Reaktion wird für 2 Stunden bei -15 °C gerührt und anschließend langsam auf Raumtemperatur erwärmen gelassen, wo sie für weitere 2 Stunden gerührt wird.

• Das Lösungsmittel wird im Vakuum entfernt.

• Der Rückstand wird in Ethylacetat aufgenommen und nacheinander mit Wasser und Sole gewaschen. Die organische Phase wird über Na₂SO₄ getrocknet, filtriert und eingeengt.

• Das Rohprodukt wird mittels Säulenchromatographie auf Silicagel gereinigt.

Reagenz	Molare Äquivalente	Molekulargewicht ( g/mol )	Anmerkungen
(1R,2R)-2-(Methoxycarbonyl)cyclohexancarbonsäure	1.0	186.21	Limitierendes Reagenz
Amin	1.0	Variabel
Isobutylchloroformiat	1.0	136.58	Hochreaktiv, feuchtigkeitsempfindlich
N-Methylmorpholin (NMM)	1.0	101.15	Nicht-nukleophile Base
Tabelle 2: Stöchiometrie für die Methode der gemischten Anhydride.

Zusammenfassung und Ausblick

Die Derivatisierung von (1R,2R)-2-(Methoxycarbonyl)cyclohexancarbonsäure ist ein entscheidender Schritt in der Synthese komplexer pharmazeutischer Wirkstoffe, insbesondere von Lurasidon-verwandten Strukturen. Die vorgestellten Protokolle für die Carbodiimid-vermittelte Kopplung und die Synthese über gemischte Anhydride bieten robuste und verlässliche Methoden zur chemoselektiven Bildung von Amidbindungen. Die Wahl der Methode hängt von der spezifischen Anwendung, der Verfügbarkeit von Reagenzien und der Empfindlichkeit der Substrate ab.

Die vorgestellten Methoden sind als selbstvalidierende Systeme konzipiert. Die Überwachung des Reaktionsfortschritts mittels DC oder LC-MS sowie die sorgfältige Charakterisierung der Endprodukte mittels NMR-Spektroskopie und Massenspektrometrie sind unerlässlich, um die erfolgreiche Synthese und die Reinheit der pharmazeutischen Zwischenprodukte zu gewährleisten. Zukünftige Forschungsarbeiten könnten sich auf die Entwicklung noch milderer und katalytischer Amidierungsverfahren konzentrieren, um die Nachhaltigkeit und Effizienz in der pharmazeutischen Produktion weiter zu verbessern.

Referenzen

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• (1R,2R)-Cyclohexane-1,2-dicarboxylic Acid Product Specification. Xiamen AmoyChem Co., Ltd. Verfügbar unter: [Link]

• Process for the industrial synthesis of lurasidone. (2015). Google Patents. Verfügbar unter:

• Synthesis of dicarboxylic acid monoamides. (1990). PubMed. Verfügbar unter: [Link]

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• The Influence of Molecular Conformation Upon the Self-Assembly of Cyclohexane Diamide Diacids. (2001). PubMed. Verfügbar unter: [Link]

• Racemic alkylamides of trans-cyclohexane-β-amino acids surpass the gelation ability of their pure enantiomers. ChemRxiv. Verfügbar unter: [Link]

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Application Note: A Detailed Protocol for the Stereoretentive Esterification of (1R,2R)-1,2-Cyclohexanedicarboxylic Acid

Introduction: The Significance of a Chiral Scaffold

In the landscape of modern drug discovery and asymmetric synthesis, the use of stereochemically pure building blocks is not merely an option but a necessity. (1R,2R)-1,2-Cyclohexanedicarboxylic acid is a paramount example of such a scaffold.[1] Its rigid, chiral cyclohexane framework, functionalized with two carboxylic acid groups in a specific trans-orientation, makes it an invaluable starting material for the synthesis of complex, biologically active molecules and advanced polymers.[1][2] The conversion of its carboxylic acid moieties into esters is a fundamental transformation that unlocks a vast potential for further chemical modification while often serving as a crucial step in the synthesis of active pharmaceutical ingredients (APIs).

This document provides a comprehensive guide to the esterification of (1R,2R)-1,2-cyclohexanedicarboxylic acid, focusing on the widely adopted Fischer-Speier esterification method.[3][4] We will delve into the mechanistic underpinnings of the reaction, provide a field-tested step-by-step protocol, and address critical aspects of stereochemical integrity, purification, and characterization. This guide is designed for researchers, scientists, and drug development professionals who require a robust and reproducible method for preparing chiral esters from this key intermediate.

The Fischer-Speier Esterification: Mechanism and Guiding Principles

The Fischer-Speier esterification is a classic acid-catalyzed reaction between a carboxylic acid and an alcohol.[4][5] It is an equilibrium process, and a thorough understanding of its mechanism is vital for optimizing reaction conditions to maximize product yield.[5][6][7]

The reaction proceeds through several reversible steps:

• Protonation of the Carbonyl: The acid catalyst (e.g., H₂SO₄) protonates the carbonyl oxygen of the carboxylic acid. This crucial step significantly increases the electrophilicity of the carbonyl carbon, activating it for nucleophilic attack.[4][7]

• Nucleophilic Attack: A molecule of the alcohol, acting as a nucleophile, attacks the activated carbonyl carbon. This forms a tetrahedral intermediate.[3]

• Proton Transfer: A proton is transferred from the newly added hydroxyl group (from the alcohol) to one of the original hydroxyl groups. This converts a poor leaving group (-OH) into an excellent leaving group (H₂O).[5]

• Elimination of Water: The tetrahedral intermediate collapses, expelling a molecule of water and forming a protonated ester.[3][5]

• Deprotonation: A base (such as another molecule of the alcohol or the conjugate base of the catalyst) removes the proton from the carbonyl oxygen, regenerating the acid catalyst and yielding the final ester product.[8]

Driving the Equilibrium

According to Le Châtelier's principle, the equilibrium can be shifted toward the product side by two primary strategies:

• Using an Excess of a Reactant: The reaction is commonly performed using the alcohol as the solvent, ensuring it is present in a large excess.[7][8]

• Removing a Product: Water, a byproduct of the reaction, can be removed as it forms, typically by azeotropic distillation using a Dean-Stark apparatus.[3][9]

Caption: Figure 1: Fischer-Speier Esterification Mechanism.

A Note on Stereochemical Integrity

A critical advantage of the Fischer esterification for this specific substrate is the preservation of stereochemistry. The reaction mechanism does not involve bond formation or breakage at the chiral centers (C1 and C2 of the cyclohexane ring). The transformation occurs exclusively at the carboxylic acid groups, ensuring that the (1R,2R) configuration of the starting material is retained in the final diester product.

Detailed Experimental Protocol: Synthesis of Dimethyl (1R,2R)-1,2-cyclohexanedicarboxylate

This protocol details the synthesis of the dimethyl ester as a representative example. The procedure can be adapted for other simple alcohols (e.g., ethanol, propanol) by adjusting molar equivalents and reaction temperatures accordingly.

Reagents and Materials

Reagent/Material	Grade	Supplier	CAS Number	Notes
(1R,2R)-1,2-Cyclohexanedicarboxylic acid	≥99%	Sigma-Aldrich	46022-05-3	The key chiral starting material.[10]
Methanol (MeOH)	Anhydrous	Fisher Scientific	67-56-1	Serves as both reactant and solvent.
Sulfuric Acid (H₂SO₄)	Concentrated, 98%	J.T. Baker	7664-93-9	Catalyst. Handle with extreme care.
Ethyl Acetate (EtOAc)	ACS Grade	VWR	141-78-6	For extraction.
Sodium Bicarbonate (NaHCO₃)	Saturated Aq. Sol.	LabChem	144-55-8	For neutralization/work-up.
Sodium Chloride (NaCl)	Saturated Aq. Sol. (Brine)	-	7647-14-5	For washing during extraction.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	-	7487-88-9	For drying the organic phase.
Round-bottom flask (250 mL)	-	-	-	-
Reflux condenser	-	-	-	-
Magnetic stirrer and stir bar	-	-	-	-
Heating mantle	-	-	-	-
Separatory funnel (500 mL)	-	-	-	-
Rotary evaporator	-	-	-	-

Experimental Workflow Diagram

Caption: Figure 2: Step-by-step experimental workflow.

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add (1R,2R)-1,2-cyclohexanedicarboxylic acid (10.0 g, 58.1 mmol).

• Addition of Alcohol: Add 100 mL of anhydrous methanol to the flask. Stir the mixture to dissolve the solid.

• Catalyst Addition: While stirring and cooling the flask in an ice-water bath, slowly and cautiously add concentrated sulfuric acid (1.0 mL, ~18.8 mmol) dropwise. CAUTION: This addition is exothermic.

• Reflux: Remove the ice bath, attach a reflux condenser, and heat the mixture to a gentle reflux (~65 °C) using a heating mantle. Maintain the reflux for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or by taking small aliquots for IR analysis to observe the disappearance of the carboxylic acid O-H stretch.

• Cooling and Concentration: After the reaction is complete, allow the mixture to cool to room temperature. Remove the bulk of the methanol using a rotary evaporator.[9]

• Work-up and Extraction:

  • Transfer the concentrated residue to a 500 mL separatory funnel using ethyl acetate (100 mL).

  • Carefully add 75 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel.[9][11] Swirl gently at first to allow for CO₂ evolution, and vent the funnel frequently. Once the gas evolution subsides, stopper the funnel and shake vigorously.

  • Separate the layers and collect the organic (top) layer. Wash the organic layer again with NaHCO₃ solution (2 x 50 mL) to ensure complete removal of acidic components.

  • Wash the organic layer with a saturated aqueous solution of NaCl (brine) (1 x 50 mL) to remove residual water.

• Drying and Filtration: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate (MgSO₄). Swirl for 5-10 minutes, then filter the solution to remove the drying agent.

• Final Concentration: Remove the ethyl acetate from the filtrate using a rotary evaporator to yield the crude diester, which should appear as a colorless or pale yellow oil.

• Purification (if necessary): While the crude product is often of high purity, it can be further purified by vacuum distillation or column chromatography on silica gel if needed.

Product Characterization

Confirming the structure and purity of the synthesized diester is essential.

Analysis Technique	Expected Result for Dimethyl (1R,2R)-1,2-cyclohexanedicarboxylate
Appearance	Colorless to pale yellow oil
IR Spectroscopy	Strong C=O stretch around 1735 cm⁻¹. Absence of the broad O-H stretch from the carboxylic acid (~3000 cm⁻¹).[12][13][14]
¹H NMR (CDCl₃, 400 MHz)	δ ~3.67 (s, 6H, 2 x -OCH₃), δ ~2.80-2.90 (m, 2H, -CH(CO)), δ ~1.40-2.20 (m, 8H, cyclohexane ring protons).[12][15]
¹³C NMR (CDCl₃, 100 MHz)	δ ~174 (C=O), δ ~51.5 (-OCH₃), δ ~45-50 (-CH(CO)), δ ~25-30 (cyclohexane -CH₂-).[12]
Chiral HPLC	A single major peak when analyzed on a suitable chiral stationary phase, confirming high enantiomeric purity.[16]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield / Incomplete Reaction	1. Insufficient reaction time or temperature.2. Inactive or insufficient catalyst.3. Presence of water in reagents.	1. Extend reflux time; ensure proper reflux temperature is maintained.2. Use fresh, concentrated acid catalyst.3. Use anhydrous grade alcohol and dry glassware.
Product is Contaminated with Starting Material	Incomplete reaction or inefficient work-up.	Re-subject the crude product to the reaction conditions or perform a more thorough wash with NaHCO₃ solution during work-up.
Formation of an Emulsion During Extraction	Soaps formed from partial neutralization of the acid.	Add more brine (saturated NaCl solution) to the separatory funnel to increase the ionic strength of the aqueous phase and break the emulsion. Gentle centrifugation can also be effective.
Product is Darkly Colored	Overheating or reaction with concentrated sulfuric acid.	Ensure the reaction temperature does not significantly exceed the boiling point of the alcohol. Add the catalyst slowly and with cooling.[17]

Safety Precautions

• Concentrated Sulfuric Acid: Highly corrosive and causes severe burns. Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. Perform all additions in a well-ventilated fume hood.

• Organic Solvents: Methanol and ethyl acetate are flammable. Keep them away from ignition sources. Use in a fume hood to avoid inhaling vapors.

• Pressure Build-up: During the neutralization with sodium bicarbonate, carbon dioxide gas is evolved. Always vent the separatory funnel frequently and with the tip pointed away from yourself and others to safely release pressure.

References

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• Chemistry Steps. (n.d.). Fischer Esterification. Retrieved from [Link]

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• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• ChemTalk. (n.d.). What is Fischer Esterification? Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• ResearchGate. (2021, January 19). Work up of ester? Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

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• International Journal of Research in Engineering and Science. (n.d.). Recent Development: Enantio Selective Eextraction in Chiral Separation. Retrieved from [Link]

• Writing in Biology. (2018, April 11). Experimental Procedure for Esterification. Retrieved from [Link]

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• Synfacts. (2025, May 22). Organocatalytic Atroposelective Amidation and Esterification of Carboxylic Acids. Retrieved from [Link]

• Google Patents. (n.d.). CN104945237A - Synthesis method of (1R, 2R)-trans-cyclohexane dicarboxylic acid.

• ResearchGate. (2025, August 6). Esterification of dicarboxylic acids to diesters over Mn+-montmorillonite clay catalysts | Request PDF. Retrieved from [Link]

• SciSpace. (n.d.). Esterification of dicarboxylic acids to diesters over Mn+-montmorillonite clay catalysts. Retrieved from [Link]

• PubMed. (2011, August 5). Synthetic application and structural elucidation of axially chiral dicarboxylic acid: asymmetric Mannich-type reaction with diazoacetate, (diazomethyl)phosphonate, and (diazomethyl)sulfone. Retrieved from [Link]

• ResearchGate. (n.d.). Chiral Purity in Drug Analysis. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

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• MDPI. (n.d.). Dicarboxylic Acid Monoesters in β- and δ-Lactam Synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, diethyl ester, cis-. Retrieved from [Link]

• Google Patents. (2014, July 3). A process for preparation of trans (lr,2r)-cyclo hexane 1, 2-dicarboxylic acid.

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved from [Link]

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Application Notes & Protocols for the Large-Scale Production of Enantiomerically Pure Cyclohexanecarboxylic Acid Derivatives

Introduction: The Critical Role of Chirality in Modern Drug Development

Enantiomerically pure cyclohexanecarboxylic acid derivatives are indispensable chiral building blocks in the pharmaceutical industry. Their rigid, three-dimensional scaffold is a common feature in a multitude of biologically active molecules, where specific stereochemistry is often the primary determinant of pharmacological efficacy and toxicological profile. The synthesis of Janus kinase (JAK) inhibitors and other complex active pharmaceutical ingredients (APIs) frequently relies on the availability of these intermediates in high optical purity.[1] Consequently, the development of robust, scalable, and economically viable methods for their production is a paramount concern for researchers and professionals in drug development and process chemistry.

This comprehensive guide provides an in-depth analysis of field-proven strategies for the large-scale synthesis of enantiopure cyclohexanecarboxylic acid derivatives. Moving beyond a simple recitation of steps, this document elucidates the underlying principles and causal relationships behind key experimental choices, offering a self-validating framework for researchers. We will explore four principal strategies: Enzymatic Kinetic Resolution, Asymmetric Catalysis, Organocatalysis, and Chiral Pool Synthesis, providing detailed, scalable protocols for each.

Strategic Overview: Pathways to Enantiopurity

The selection of a synthetic strategy is governed by factors such as the availability of starting materials, desired scale, cost of goods, and the specific stereochemical requirements of the target molecule. The following diagram illustrates the logical flow and decision-making process for choosing an appropriate method.

Caption: General workflow for lipase-catalyzed EKR.

Protocol 1: Gram-Scale Resolution of trans-2-Aminocyclohexanecarboxamide with CALB

This protocol is adapted from a demonstrated gram-scale resolution and illustrates the practical application of EKR for a cyclohexanecarboxylic acid derivative. [2]While the substrate is an amide, the principle is directly transferable to the resolution of esters via selective hydrolysis or acids via selective esterification.

Materials:

• Racemic trans-2-aminocyclohexanecarboxamide (rac-4 ): 0.4 g (2.82 mmol)

• Candida antarctica Lipase B (CALB, Novozym 435): 2.8 g

• 2,2,2-Trifluoroethyl butanoate (Acylating Agent): (0.1 M final concentration)

• tert-Butyl methyl ether (TBME) / tert-Amyl alcohol (TAA) (1:1 v/v): 56 mL

• Silica Gel for column chromatography

Procedure:

• Dissolve rac-4 (0.4 g) in a 1:1 mixture of TBME and TAA (56 mL) in a suitable reaction vessel.

• Add the acylating agent, 2,2,2-trifluoroethyl butanoate, to the solution.

• Add the immobilized lipase, CALB (Novozym 435), to the reaction mixture. The high enzyme loading is typical for challenging substrates on a preparative scale to ensure reasonable reaction times.

• Stir the suspension at 48 °C. Monitor the reaction progress by taking aliquots and analyzing them via chiral HPLC or GC to determine conversion and enantiomeric excess (ee%) of both the unreacted starting material and the acylated product.

• The reaction should be stopped at or near 50% conversion to maximize the ee% of both components. For this specific substrate, this was achieved in approximately 2 hours, yielding the unreacted (1S,2S)-amide with 88% ee and the acylated (1R,2R)-product with >99% ee. [2]6. Upon reaching the target conversion, filter off the immobilized enzyme. The enzyme can often be washed and reused, a key advantage for large-scale processes.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting residue by silica gel column chromatography to separate the unreacted amine from the acylated product.

Asymmetric Catalysis: Direct Enantioselective Synthesis

Asymmetric catalysis offers a more atom-economical approach than resolution by converting a prochiral substrate directly into a single enantiomeric product, with a theoretical maximum yield of 100%. The hydrogenation of aromatic or unsaturated precursors using chiral transition metal catalysts is a powerful and industrially proven method. [3]Complexes of Ruthenium (Ru) or Rhodium (Rh) with atropisomeric diphosphine ligands, such as 2,2'-bis(diphenylphosphino)-1,1'-binaphthyl (BINAP), are renowned for their high efficiency and enantioselectivity in these transformations. [4][5] Causality: The chiral ligand (e.g., BINAP) coordinates to the metal center, creating a well-defined, C₂-symmetric chiral pocket. The prochiral substrate (e.g., a substituted benzoic acid) can only coordinate to the metal in a sterically favored orientation. The subsequent delivery of hydrogen from the metal to the substrate's double bond occurs on a specific face, leading to the preferential formation of one enantiomer.

Protocol 2: Asymmetric Hydrogenation of an α,β-Unsaturated Carboxylic Acid

This protocol details the asymmetric hydrogenation of tiglic acid, a representative α,β-unsaturated carboxylic acid, using a (S)-Ru(OAc)₂(H₈-BINAP) catalyst. This system is highly effective for producing chiral saturated carboxylic acids and the principles are applicable to the reduction of cyclohexene- or cyclohexadiene-carboxylic acids. [6] Part A: Catalyst Preparation - Ru(OAc)₂(BINAP) [4][5]1. In a Schlenk flask under an argon atmosphere, combine [RuCl₂(benzene)]₂ (500 mg, 1.0 mmol) and (R)-(+)-BINAP (1.31 g, 2.1 mmol). 2. Add 50 mL of degassed toluene and heat the suspension to 55-60 °C for 10 minutes. 3. Add 20 mL of degassed ethanol, causing the solution to turn from reddish-brown to a clear orange-yellow. 4. Add a solution of sodium acetate (500 mg, 6.1 mmol) in 10 mL of hot, degassed ethanol. Stir at 55-60 °C for 1-2 hours. 5. Remove the solvent under reduced pressure to obtain the crude Ru(OAc)₂[(R)-BINAP] complex, which can be used directly or purified by recrystallization.

Part B: Hydrogenation Reaction [2]1. In a nitrogen-filled glovebox, charge a glass liner for a high-pressure autoclave with the Ru(OAc)₂(H₈-BINAP) catalyst. For a substrate/catalyst (S/C) ratio of 1000:1 and a 10 mmol substrate scale, this would be approximately 8.7 mg of catalyst. 2. Add degassed methanol (e.g., 20 mL) to dissolve the catalyst. 3. Add tiglic acid (1.00 g, 10 mmol). 4. Seal the glass liner inside the autoclave. Purge the system several times with hydrogen gas. 5. Pressurize the autoclave to 10 atm with hydrogen. 6. Stir the reaction mixture at 30 °C for 12 hours. 7. After the reaction, carefully vent the autoclave. 8. Remove the reaction mixture and concentrate it under reduced pressure. The resulting product, (S)-2-methylbutanoic acid, can be purified by distillation or chromatography. 9. Determine the enantiomeric excess (expected >97% ee) by chiral HPLC or by derivatization followed by GC analysis. [2]

Organocatalysis: Metal-Free Asymmetric Synthesis

Organocatalysis utilizes small, chiral organic molecules to catalyze asymmetric transformations. This approach avoids the use of potentially toxic and expensive heavy metals, aligning with green chemistry principles. For the synthesis of chiral cyclohexane rings, the organocatalytic Diels-Alder reaction is particularly powerful, allowing for the construction of the core ring structure with multiple stereocenters in a single, highly controlled step. [7][8] Causality: Chiral secondary amines, such as imidazolidinone derivatives, can reversibly condense with α,β-unsaturated aldehydes or ketones to form a chiral iminium ion. This iminium ion has a lower LUMO energy than the starting carbonyl compound, activating it for [4+2] cycloaddition with a diene. The bulky substituents on the chiral amine catalyst effectively shield one face of the dienophile, forcing the diene to approach from the less hindered face, thereby dictating the stereochemical outcome of the reaction. [9][10]

Protocol 3: Preparative-Scale Organocatalytic Diels-Alder Reaction

This protocol demonstrates a scalable (50 mmol) Diels-Alder reaction between cinnamaldehyde and cyclopentadiene, catalyzed by a chiral imidazolidinone, to produce a functionalized cyclohexene precursor. [9] Materials:

• (5S)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one trichloroacetic acid salt (Catalyst 7 ): 1.0 g (2.5 mmol, 5 mol%)

• Cinnamaldehyde: 6.6 g (50 mmol)

• Cyclopentadiene (freshly cracked): 9.9 g (150 mmol, 3 equiv.)

• Solvent (e.g., CH₂Cl₂/H₂O mixture)

Procedure:

• To a solution of the catalyst (5 mol%) in the chosen solvent, add the cinnamaldehyde (1.0 equiv.).

• Add the diene (3.0 equiv.) sequentially.

• Stir the reaction at room temperature. The reaction progress can be monitored by TLC or GC-MS. Typical reaction times range from 3 to 24 hours.

• Upon completion, dilute the reaction mixture with diethyl ether.

• Wash the organic layer with water and brine to remove the catalyst and any water-soluble components.

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography to yield the enantiomerically enriched cyclohexene adduct. (Expected yield: ~12 g, 99%; Expected ee: 93% for the exo isomer). [9]8. The resulting aldehyde can be readily oxidized to the corresponding cyclohexenecarboxylic acid without disturbing the newly formed stereocenters.

Chiral Pool Synthesis: Nature's Starting Blocks

Chiral pool synthesis utilizes abundant, inexpensive, and enantiomerically pure natural products as starting materials. [5]Terpenes such as (R)-carvone and (R)-limonene are excellent examples, providing a pre-existing chiral cyclohexane scaffold that can be chemically modified to afford a wide range of complex derivatives. [11][12][13]This strategy is often the most direct route if the target molecule shares a significant portion of its core structure with a readily available natural product.

Causality: The inherent chirality of the starting material is carried through the synthetic sequence. The strategy relies on performing stereocontrolled or stereospecific reactions that transform the initial scaffold into the desired target molecule, preserving the original stereocenters and using them to direct the formation of new ones.

Workflow for Chiral Pool Synthesis from (R)-Carvone

Caption: Synthetic pathway from (R)-Carvone to complex derivatives.

Protocol 4: Synthesis of an Epoxide Intermediate from (R)-Carvone

This protocol describes the first key step in a multi-step synthesis starting from (R)-carvone, a common chiral pool terpene, to generate a key epoxide intermediate. [11] Materials:

• (R)-(-)-Carvone: 4.14 g (27.6 mmol)

• m-Chloroperbenzoic acid (mCPBA, ≤77%): 6.80 g (approx. 30.3 mmol)

• Dichloromethane (CH₂Cl₂): 100 mL

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium carbonate (Na₂CO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve (R)-carvone (4.14 g) in CH₂Cl₂ (100 mL) in a round-bottom flask and cool the solution in an ice bath.

• Add mCPBA portion-wise to the stirred solution over 15 minutes. The epoxidation is chemoselective for the less substituted double bond of the isopropenyl side chain.

• Stir the reaction mixture at room temperature for 3 hours.

• Quench the reaction by adding saturated NaHCO₃ solution until gas evolution ceases.

• Separate the layers. Wash the organic layer sequentially with saturated Na₂CO₃ solution, water, and brine (100 mL each).

• Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography (eluent: cyclohexane/ethyl acetate, 10:1) to afford the epoxide as a mixture of two diastereomers. (Expected yield: 4.89 g, 84%). [11]8. This epoxide is a versatile intermediate that can undergo further reactions, such as nucleophilic opening followed by intramolecular cyclization, to form complex bicyclic systems containing the core cyclohexane structure. [11][12]

Analytical Methods: Verification of Enantiomeric Purity

The accurate determination of enantiomeric excess (ee) is critical for validating any chiral synthesis. High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the industry-standard technique for this purpose due to its high resolution, sensitivity, and reproducibility. [1][2][7][14] Causality: CSPs are packed with a chiral selector (e.g., polysaccharide derivatives like cellulose or amylose) that is immobilized on a silica support. [15]As the enantiomeric mixture passes through the column, the two enantiomers form transient, diastereomeric complexes with the chiral selector. The difference in the stability of these complexes leads to different retention times, allowing for their separation and quantification.

Protocol 5: General Method for ee% Determination by Chiral HPLC

Materials & Equipment:

• HPLC system with UV detector

• Chiral Column: e.g., Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate) on silica)

• Mobile Phase: Typically a mixture of an alkane (n-hexane or heptane) and an alcohol (isopropanol or ethanol). Acidic or basic modifiers (e.g., trifluoroacetic acid or diethylamine) may be required for acidic or basic analytes. [16]* Sample: Dissolved in the mobile phase (~1 mg/mL) and filtered.

Procedure:

• Column Selection: Choose a CSP based on the analyte's structure. Polysaccharide-based columns like the Chiralcel OD-H are broadly applicable and a good starting point for carboxylic acids. [17]2. Mobile Phase Screening: Begin with a standard mobile phase, such as 90:10 (v/v) n-Hexane/Isopropanol. Run the racemic standard.

• Optimization: If separation is not achieved, systematically vary the alcohol content (e.g., to 80:20 or 95:5). The lower the alcohol percentage, the longer the retention time and typically the better the resolution.

• Modifier Addition: For carboxylic acid analytes, adding a small amount of an acidic modifier like trifluoroacetic acid (TFA, typically 0.1%) to the mobile phase is often necessary to improve peak shape and prevent tailing. [16]5. Analysis:

  • Equilibrate the column with the chosen mobile phase until a stable baseline is achieved.

  • Inject a small volume (5-10 µL) of the racemic standard to determine the retention times of both enantiomers.

  • Inject the sample from the synthesis.

  • Integrate the peak areas for each enantiomer (A₁ and A₂).

• Calculation: Calculate the enantiomeric excess using the formula:

  • ee% = [ |A₁ - A₂| / (A₁ + A₂) ] * 100

Example Condition for a Cyclohexene Carboxylic Acid Derivative: [17]* Column: Chiralcel OD-H

• Mobile Phase: n-Hexane / Isopropanol (90:10 v/v)

• Flow Rate: 0.5 mL/min

• Detection: UV at 220 nm

Comparative Summary of Large-Scale Methods

The following table provides a comparative overview of the key performance indicators for the strategies discussed. These values are representative and will vary based on the specific substrate and optimized conditions.

Method	Typical Yield	Typical ee%	Key Advantages	Key Limitations	Scalability
Enzymatic Kinetic Resolution	< 50% (per enantiomer)	>99%	Mild conditions, high selectivity, reusable catalyst, green	Theoretical 50% max yield, requires separation of product from starting material	Excellent
Asymmetric Hydrogenation	>90%	>95%	High yield, high atom economy, high TONs possible	Requires high-pressure equipment, metal catalyst cost/toxicity	Excellent
Organocatalysis (Diels-Alder)	>90%	>90%	Metal-free, green, builds complexity rapidly	Catalyst loading can be higher than metal catalysts, substrate scope can be limited	Very Good
Chiral Pool Synthesis	Variable (multi-step)	>99%	Starts with 100% ee material, direct route for specific structures	Limited by availability of starting materials, can be lengthy	Good

Conclusion

The large-scale production of enantiomerically pure cyclohexanecarboxylic acid derivatives is achievable through several robust and well-established synthetic strategies. The choice between enzymatic resolution, asymmetric catalysis, organocatalysis, and chiral pool synthesis is a multi-faceted decision guided by process economics, substrate availability, and the specific structural requirements of the target molecule. For resolving existing racemates, lipase-catalyzed EKR offers unparalleled selectivity under green conditions. For de novo synthesis from prochiral precursors, asymmetric hydrogenation provides an atom-economical route with high yields and enantioselectivities. Organocatalysis presents a powerful, metal-free alternative for rapidly constructing the chiral cyclohexane core, while chiral pool synthesis remains the most direct path when the target structure is closely related to an abundant natural product. By understanding the fundamental principles and practical protocols outlined in this guide, researchers and drug development professionals can make informed decisions to efficiently and scalably produce these vital chiral intermediates.

References

• Krasso, M., et al. (2018). Two‐Step Synthesis of Enantiomerically Pure Morphans from (R)‐Carvone. ChemistryOpen, 7(5), 365-376. [Link]

• González, M. A., et al. (2009). Synthesis of Highly Functionalised Enantiopure Bicyclo[3.2.1]-octane Systems from Carvone. Molecules, 14(7), 2548-2567. [Link]

• Fitz, M., et al. (2006). Lipase-catalyzed kinetic resolution of 2-aminocyclopentane- and 2-aminocyclohexanecarboxamides. Tetrahedron: Asymmetry, 17(8), 1285-1293. [Link]

• Shimizu, H., et al. (2007). Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances. Accounts of Chemical Research, 40(12), 1385-1393. [Link]

• Google Patents. (2018).

• Sumika Chemical Analysis Service. Chiral Columns for enantiomer separation by HPLC. [Link]

• Takaya, H., et al. (1992). (R)- & (S)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL (BINAP). Organic Syntheses, 67, 20. [Link]

• Deshpande, R. M., & Rode, C. V. (2021). Catalytic Hydrogenation Of Benzoic Acid In Binary Solvent Mixture. CABI Digital Library. [Link]

• Ahrendt, K. A., et al. (2000). New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels−Alder Reaction. Journal of the American Chemical Society, 122(17), 4243-4244. [Link]

• Forró, E., & Fülöp, F. (2003). [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols]. Magyar Kemiai Folyoirat, 109(2), 101-108. [Link]

• Northrup, A. B., & MacMillan, D. W. C. (2002). The First General Enantioselective Catalytic Diels−Alder Reaction with Simple α,β-Unsaturated Ketones. Journal of the American Chemical Society, 124(11), 2458-2460. [Link]

• Hughes, D. L., et al. (2020). A Scalable Synthesis of Chiral Himbert Diene Ligands for Asymmetric Catalysis. Angewandte Chemie International Edition, 59(35), 15090-15096. [Link]

• Royal Society of Chemistry. (2019). Supporting information. [Link]

• Sci-Hub. (2009). Enantioselective Organocatalytic Diels-Alder Reactions. [Link]

• TU Delft Repository. (2018). Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification. [Link]

• Forró, E., & Fülöp, F. (2007). Lipase-catalyzed kinetic resolution of racemic 1-heteroarylethanols—experimental and QM/MM study. Tetrahedron: Asymmetry, 18(17), 2056-2065. [Link]

• Liese, A., et al. (2006). A kinetic study of lipase-catalyzed reversible kinetic resolution involving verification at miniplant-scale. Biotechnology and Bioengineering, 95(5), 947-957. [Link]

• Lee, T. V., et al. (1996). Enantiospecific total synthesis of both enantiomers of 2-thiocyanatoneopupukeanane from (R)-(−)-carvone. Journal of the Chemical Society, Perkin Transactions 1, (19), 2365-2372. [Link]

• Organic Chemistry Data. (n.d.). Total synthesis of Carvone (Fleming). [Link]

• Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. Molecules, 23(10), 2615. [Link]

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Application Note: Enzymatic Kinetic Resolution of Cyclohexane Half-Esters for the Synthesis of Chiral Intermediates

Abstract

Chiral cyclohexane derivatives are pivotal structural motifs in a multitude of pharmaceuticals and biologically active compounds. Their stereochemistry is often critical for therapeutic efficacy and safety. This application note provides a comprehensive guide to the enzymatic kinetic resolution (EKR) of racemic cyclohexane half-esters, a robust and environmentally sustainable method for producing enantiomerically enriched chiral building blocks. We will delve into the mechanistic principles, provide detailed, field-proven protocols using the highly efficient immobilized lipase B from Candida antarctica (Novozym® 435), and outline methods for reaction monitoring, product isolation, and stereochemical analysis. This guide is intended for researchers, scientists, and drug development professionals seeking to implement efficient and scalable biocatalytic solutions for chiral synthesis.

Introduction: The Significance of Chiral Cyclohexanes

The cyclohexane ring is a prevalent scaffold in medicinal chemistry, prized for its conformational rigidity which allows for precise spatial orientation of functional groups. The chirality of substituents on this ring can drastically alter a molecule's interaction with biological targets. Consequently, the production of enantiopure cyclohexane derivatives, such as optically active dicarboxylic acid monoesters, is a critical step in the synthesis of many pharmaceutical agents.[1][2]

Traditional chemical methods for achieving this separation, like diastereomeric salt formation, can be inefficient, often yielding a theoretical maximum of 50% for the desired enantiomer and requiring stoichiometric amounts of expensive chiral resolving agents.[3][4] Enzymatic kinetic resolution (EKR) presents a superior alternative, leveraging the high enantioselectivity of enzymes like lipases to preferentially transform one enantiomer in a racemic mixture, allowing the other to be isolated in high purity.[4][5][6]

The Principle of Enzymatic Kinetic Resolution (EKR)

Kinetic resolution capitalizes on the difference in reaction rates between two enantiomers and a chiral catalyst.[4] In the context of a racemic half-ester, a lipase will catalyze the hydrolysis of one enantiomer (e.g., the R-enantiomer) to the corresponding dicarboxylic acid at a much higher rate than the other (the S-enantiomer).

The key to a successful resolution is to halt the reaction at or near 50% conversion. At this point, the reaction mixture is enriched in the unreacted, "slow" reacting enantiomer (e.g., S-half-ester) and the product of the "fast" reacting enantiomer (e.g., R-diacid). These two compounds, having different functional groups (ester vs. diacid), can then be easily separated by standard chemical techniques like acid-base extraction.

The enantioselectivity of the process is quantified by the enantiomeric ratio (E-value). An E-value greater than 20 is generally considered useful for preparative synthesis, while values over 100 are excellent.[7]

Experimental Design & Workflow

A logical workflow is crucial for a successful and reproducible enzymatic resolution. The process involves careful selection of the enzyme and substrate, optimization of reaction conditions, real-time monitoring, and finally, isolation and analysis of the products.

Caption: General workflow for the enzymatic kinetic resolution of cyclohexane half-esters.

Detailed Protocol: Resolution of rac-Methyl cis-Cyclohexane-1,2-dicarboxylate

This protocol details the enantioselective hydrolysis of a model racemic half-ester using Novozym® 435, the immobilized form of Candida antarctica lipase B (CALB). CALB is a highly robust and versatile biocatalyst renowned for its broad substrate specificity and excellent enantioselectivity in organic media.[8][9][10][11] The use of an immobilized enzyme is a critical choice, as it dramatically simplifies catalyst removal (simple filtration) and allows for its reuse, significantly improving process economics.[9][10]

Materials & Reagents

Reagent/Material	Grade	Supplier (Example)	Notes
rac-Methyl cis-cyclohexane-1,2-dicarboxylate	≥97%	Sigma-Aldrich	Substrate
Novozym® 435 (Immobilized CALB)	-	Novozymes/Sigma-Aldrich	Biocatalyst
Methyl tert-butyl ether (MTBE)	Anhydrous, ≥99%	Acros Organics	Reaction Solvent
Phosphate Buffer (0.1 M, pH 7.0)	Molecular Biology Grade	Fisher Bioreagents	Aqueous Phase
Sodium Bicarbonate (NaHCO₃)	ACS Reagent, ≥99.7%	J.T. Baker	For basic extraction
Hydrochloric Acid (HCl)	37%, ACS Reagent	Macron Fine Chemicals	For acidification
Sodium Sulfate (Na₂SO₄)	Anhydrous, Granular	EMD Millipore	Drying Agent
Chiral HPLC Column	e.g., Lux® Cellulose-1	Phenomenex	For ee analysis

Step-by-Step Experimental Procedure

Step 1: Reaction Setup

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add the racemic half-ester (e.g., 1.0 g, 5.37 mmol).

• Add methyl tert-butyl ether (MTBE) (50 mL). The choice of a hydrophobic organic solvent like MTBE is crucial as it solubilizes the substrate while preventing denaturation of the enzyme and minimizing unwanted side reactions.[12][13]

• Add 0.1 M phosphate buffer (pH 7.0) (0.5 mL, ~1% v/v). A small amount of water is essential for the hydrolytic activity of the lipase.[14]

• Add Novozym® 435 (100 mg, ~10% w/w of substrate).

• Seal the flask and place it in a temperature-controlled shaker or oil bath set to 40 °C with vigorous stirring (e.g., 200 RPM).

Step 2: Reaction Monitoring

• Monitor the reaction progress by taking small aliquots (e.g., 50 µL) every 2-4 hours.

• Dilute the aliquot with mobile phase (e.g., 1 mL) and analyze by HPLC on a standard achiral C18 column to determine the conversion percentage by measuring the disappearance of the starting half-ester and the appearance of the diacid product.

• The goal is to stop the reaction as close to 50% conversion as possible to maximize the yield and enantiomeric excess (ee) of both the remaining ester and the diacid product. This typically takes 24-48 hours.

Caption: Kinetic resolution of a racemic half-ester into an S-ester and an R-diacid.

Step 3: Work-up and Product Isolation

• Once ~50% conversion is reached, cool the reaction mixture to room temperature.

• Remove the immobilized enzyme by vacuum filtration. Wash the enzyme beads with fresh MTBE (2 x 10 mL) to recover any adsorbed product. The enzyme can be dried under vacuum and stored for reuse.

• Combine the filtrate and washes in a separatory funnel.

• Extract the organic layer with a saturated aqueous solution of sodium bicarbonate (3 x 25 mL). This step selectively transfers the acidic diacid product into the aqueous phase, leaving the unreacted ester in the organic (MTBE) layer.

• Isolate the (S)-Half-Ester:

  • Wash the MTBE layer with brine (25 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the enantiomerically enriched (S)-half-ester.

• Isolate the (R)-Diacid:

  • Cool the combined basic aqueous layers in an ice bath.

  • Carefully acidify the aqueous layer to pH ~2 with 2M HCl. A white precipitate of the diacid should form.

  • Extract the acidified aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantiomerically enriched (R)-diacid.

Analysis of Enantiomeric Excess (ee)

The success of the resolution is determined by measuring the enantiomeric excess (ee) of the starting material and the product. This is typically done using chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[15][16][17]

Protocol: Chiral HPLC Analysis

• Sample Preparation:

  • For the resolved (S)-half-ester, dissolve a small amount (~1 mg) in the mobile phase (1 mL).

  • For the resolved (R)-diacid, it must first be derivatized back to its methyl ester to be analyzed on the same column. A simple and quantitative method is to treat it with diazomethane or (trimethylsilyl)diazomethane. Caution: These are hazardous reagents and must be handled with appropriate care in a fume hood.

• HPLC Conditions (Example):

  • Column: Phenomenex Lux® 5 µm Cellulose-1

  • Mobile Phase: Hexane:Isopropanol (90:10) with 0.1% Trifluoroacetic Acid (TFA)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm

  • Column Temperature: 25 °C

• Inject the racemic starting material to determine the retention times of both enantiomers.

• Inject the resolved samples to determine the peak areas for each enantiomer and calculate the ee using the formula:

  • ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100

Expected Results

Parameter	Typical Value	Notes
Reaction Time	24 - 48 hours	Highly dependent on substrate and conditions.
Conversion	~50%	Optimal for maximizing yield and ee of both components.
ee of (S)-Half-Ester	>95%	The unreacted, slower-reacting enantiomer.
ee of (R)-Diacid	>95%	The product from the faster-reacting enantiomer.
Isolated Yield	40-48% (for each enantiomer)	Theoretical max is 50%. Losses occur during work-up.
Enzyme Reusability	>5 cycles	With minimal loss of activity if handled properly.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No or very slow reaction	Inactive enzyme.	Verify enzyme activity with a control substrate. Ensure proper storage at -20°C and avoid repeated freeze-thaw cycles.[18]
Insufficient water.	Ensure the ~1% v/v of aqueous buffer is added to the organic solvent.
Reaction temperature too low.	Increase temperature in 5°C increments, not exceeding 60°C for Novozym 435.
Low Enantioselectivity (Low ee)	Reaction went past 50% conversion.	Monitor the reaction more frequently and stop it earlier. At high conversions, the slower-reacting enantiomer begins to react, lowering the ee of the remaining starting material.[7]
Non-optimal enzyme.	The intrinsic selectivity (E-value) of the enzyme for the substrate may be low. Screen other lipases (e.g., from Pseudomonas cepacia or Rhizomucor miehei).[19][20]
Incorrect solvent.	The solvent can influence enzyme conformation and selectivity. Screen other non-polar solvents like hexane, toluene, or cyclopentyl methyl ether (CPME).[21]
Poor recovery after extraction	Incomplete extraction.	Perform additional extractions (e.g., 5x instead of 3x). Ensure pH is sufficiently basic (>8) for diacid extraction and acidic (<2) for its recovery.
Emulsion formation.	Add brine during extraction to help break emulsions. Centrifuge if necessary.
Inconsistent results between batches	Inconsistent reagents or enzyme activity.	Use reagents from the same lot. Re-evaluate the activity of the enzyme stock. Ensure accurate pipetting and weighing.[22][23]

Conclusion

Enzymatic kinetic resolution is a powerful, selective, and scalable method for the synthesis of enantiomerically pure cyclohexane half-esters. By leveraging robust immobilized enzymes like Novozym® 435, researchers can access valuable chiral building blocks under mild, environmentally friendly conditions. The protocol described herein provides a reliable starting point that can be adapted and optimized for a wide range of cyclohexane derivatives, facilitating the development of novel therapeutics and fine chemicals.

References

• Gotor, V., Alfonso, I., & García-Urdiales, E. (2008). Asymmetric Organic Synthesis with Enzymes. Wiley-VCH. [Link]

• Bornscheuer, U. T., & Kazlauskas, R. J. (2006). Hydrolases in Organic Synthesis: Regio- and Stereoselective Biotransformations. Wiley-VCH. [Link]

• Barbosa, O., Ortiz, C., Berenguer-Murcia, Á., Torres, R., Rodrigues, R. C., & Fernandez-Lafuente, R. (2019). Novozym 435: the “perfect” lipase immobilized biocatalyst?. Catalysis Science & Technology, 9(10), 2585-2607. [Link]

• Faber, K. (2018). Biotransformations in Organic Chemistry. Springer. [Link]

• Phenomenex Inc. Chiral HPLC Column Selection Guide. [Link]

• Forró, E. (2001). [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols]. Acta pharmaceutica Hungarica, 71(1), 119–126. [Link]

• Shi, J., & Niwayama, S. (2019). RECENT ADVANCEMENTS IN THE SYNTHESIS OF HALF-ESTERS AND THEIR APPLICATIONS. HETEROCYCLES, 98(1), 1-25. [Link]

• Google Patents. (2001).

• Wikipedia. Kinetic resolution. [Link]

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• 11. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
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• 13. researchgate.net [researchgate.net]
• 14. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 15. researchgate.net [researchgate.net]
• 16. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 17. phx.phenomenex.com [phx.phenomenex.com]
• 18. Restriction Enzyme Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 19. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. almacgroup.com [almacgroup.com]
• 21. Lipase-catalyzed reactions in organic media: competition and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. docs.abcam.com [docs.abcam.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid

Welcome to the technical support center for the synthesis of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable chiral building block. We will delve into the nuances of the primary synthetic route—enzymatic desymmetrization of a prochiral diester—and provide actionable troubleshooting advice to enhance your yield and product purity.

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific experimental issues in a question-and-answer format, providing in-depth explanations and corrective actions.

Question 1: My enzymatic hydrolysis of dimethyl trans-1,2-cyclohexanedicarboxylate is sluggish, incomplete, or has stalled. What are the potential causes?

Answer: A slow or incomplete enzymatic reaction is a frequent challenge and can typically be traced back to one of four areas: enzyme activity, reaction conditions, substrate quality, or product inhibition.

• Enzyme Inactivation: Pig Liver Esterase (PLE), a commonly used enzyme for this transformation, is sensitive to its environment.[1] Its catalytic activity can be compromised by incorrect pH, temperature, or the presence of organic co-solvents. Ensure the pH of your buffer is maintained within the optimal range for PLE (typically pH 7-8). Verify that the reaction temperature is not exceeding the enzyme's stability limit (usually around 25-30°C).

• Sub-optimal Conditions: The efficiency of the hydrolysis is critically dependent on pH control. The reaction produces a carboxylic acid, which will lower the pH of the medium. This pH drop can significantly slow down or even halt the enzyme's activity. It is crucial to maintain a constant pH using a pH-stat/autotitrator that adds a dilute base (e.g., 0.1 M NaOH) or by using a sufficiently concentrated buffer.

• Substrate Quality: The starting diester must be of high purity. Impurities can inhibit or denature the enzyme. Furthermore, poor solubility of the substrate can limit its availability to the enzyme.[2] If solubility is an issue, a minimal amount of a water-miscible co-solvent like DMSO or acetone can be used, but be aware that high concentrations can negatively impact enzyme activity.

• Product Inhibition: While less common for this specific substrate, some enzymatic reactions can be slowed by the accumulation of the product. If you suspect this, running the reaction at a more dilute concentration might be beneficial, though this needs to be balanced against reaction time and vessel volume.

Question 2: The enantiomeric excess (ee) of my final product is lower than expected. How can I improve stereoselectivity?

Answer: Achieving high enantioselectivity is the primary goal of this asymmetric synthesis. Low ee values suggest that the enzyme is not discriminating effectively between the two enantiotopic ester groups.

The key factors influencing enantioselectivity are:

• Enzyme Choice: While Pig Liver Esterase (PLE) is widely used, its selectivity can vary.[1] Different enzymes or even PLE from different suppliers can exhibit varying selectivities. Consider screening other commercially available esterases or lipases.

• Reaction Temperature: Lowering the reaction temperature can sometimes enhance enantioselectivity by increasing the energy difference between the diastereomeric transition states of the two competing hydrolysis pathways. Try running the reaction at a lower temperature (e.g., 15-20°C), but be prepared for a longer reaction time.

• pH: The ionization state of amino acid residues in the enzyme's active site, which is dictated by pH, can influence substrate binding and selectivity. Perform small-scale experiments to screen a narrow pH range (e.g., 6.5 to 8.5) to find the optimum for enantioselectivity.

• Over-reaction (Double Hydrolysis): A significant cause of reduced yield and apparent low ee can be the hydrolysis of the second ester group to form the achiral diacid. This removes your desired product from the mixture. Monitor the reaction closely using TLC or HPLC and quench it as soon as the starting diester is consumed.

Question 3: My isolated yield is much lower than the conversion rate shown by HPLC/TLC analysis. Where am I losing my product?

Answer: This is a classic workup and purification problem. Significant product loss after a successful reaction points to issues during extraction, isolation, or purification steps.[3]

Here’s a systematic approach to diagnose the loss:

• Inefficient Extraction: The mono-acid mono-ester product has both polar (carboxylic acid) and non-polar (cyclohexane ring, methyl ester) characteristics. After quenching the reaction and acidifying the aqueous layer (typically to pH 2-3), ensure you are using an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) and performing multiple extractions (at least 3x) to maximize recovery from the aqueous phase.[4]

• Emulsion Formation: Emulsions during extraction can trap your product. If an emulsion forms, adding brine (saturated NaCl solution) can help break it.[5]

• Premature Product Precipitation: When acidifying the aqueous layer, your product may precipitate if its solubility limit is exceeded. If a solid forms, ensure it is either fully dissolved in the extraction solvent or isolated by filtration and combined with the extracted material.

• Loss During Drying and Transfer: Always rinse the drying agent (e.g., Na₂SO₄, MgSO₄) with fresh extraction solvent to recover any adsorbed product.[3] Similarly, ensure all glassware is thoroughly rinsed during transfers.

• Purification Issues: If using silica gel chromatography, be aware that the acidic nature of standard silica can sometimes cause issues with acidic compounds. You can either move the product through the column quickly or pre-treat the silica with a small amount of triethylamine in the eluent, though this may not be necessary. More commonly, purification is achieved by crystallization, which can also be a source of yield loss if conditions are not optimized.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid?

The most prevalent and efficient method is the asymmetric desymmetrization of a prochiral starting material, such as dimethyl cis- or trans-1,2-cyclohexanedicarboxylate, using an esterase enzyme.[1] Pig Liver Esterase (PLE) is a classic choice for this transformation due to its ability to selectively hydrolyze one of the two enantiotopic ester groups.[6][7] An alternative, though often more complex, route involves the chemical resolution of a racemic mixture of trans-1,2-cyclohexanedicarboxylic acid using a chiral resolving agent.[8]

Q2: Why is enzymatic catalysis often preferred over classical chemical resolution for this synthesis?

Enzymatic catalysis offers several advantages:

• High Selectivity: Enzymes operate in a chiral active site, often leading to very high enantiomeric excess (ee) in a single step.[1]

• Mild Conditions: Reactions are typically run in aqueous buffers at or near room temperature and neutral pH, which protects sensitive functional groups in more complex molecules.

• Efficiency: It is a desymmetrization process, meaning, in theory, a 100% yield of the desired enantiomer is possible from the prochiral starting material, unlike classical resolution which has a maximum theoretical yield of 50% for the desired enantiomer.

Q3: How can I monitor the progress of the enzymatic hydrolysis?

The reaction can be monitored by Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). On a TLC plate, you will see the disappearance of the less polar starting diester spot and the appearance of the more polar mono-acid product spot. For more quantitative analysis, HPLC is preferred. It allows you to track the consumption of the starting material and the formation of both the desired mono-acid and the potential diacid byproduct.

Q4: What is a typical workup procedure following the enzymatic hydrolysis?

After the reaction is complete, the typical workup involves:

• Enzyme Removal: Denature and precipitate the enzyme by adding a water-miscible organic solvent like ethanol or by adjusting the pH. The precipitated protein is then removed by centrifugation or filtration (e.g., through Celite).

• Acidification: The clear aqueous solution is cooled in an ice bath and acidified to a pH of ~2-3 with a strong acid (e.g., 1 M HCl). This protonates the carboxylate product, making it soluble in organic solvents.

• Extraction: The product is extracted from the aqueous phase using an organic solvent like ethyl acetate. This step should be repeated multiple times to ensure complete recovery.[4]

• Washing & Drying: The combined organic layers are washed with brine to remove excess water, then dried over an anhydrous drying agent like anhydrous sodium sulfate.[5]

• Solvent Removal: The solvent is removed under reduced pressure to yield the crude product, which can then be purified further if necessary, typically by crystallization.

Data & Protocols

Key Parameters for PLE-Catalyzed Hydrolysis

Parameter	Recommended Range/Value	Rationale & Notes
Enzyme	Pig Liver Esterase (PLE)	A widely used serine hydrolase for asymmetric ester hydrolysis.[9]
Substrate	Dimethyl cis-1,2-cyclohexanedicarboxylate	Prochiral substrate for desymmetrization.
pH	7.0 - 8.0	Optimal range for PLE activity. Must be kept constant.
Temperature	20 - 30 °C	Balances reaction rate and enzyme stability/selectivity.
Buffer	Phosphate buffer (e.g., 0.1 M)	Maintains pH and provides a suitable environment for the enzyme.
pH Control	Autotitrator with 0.1 M NaOH	Crucial for preventing pH drop and reaction stalling.
Monitoring	HPLC or TLC	To track substrate consumption and prevent over-reaction.

Experimental Protocol: Enzymatic Synthesis

This is a representative protocol and should be optimized for your specific laboratory conditions.

• Setup: To a jacketed reaction vessel maintained at 25°C, add 100 mL of 0.1 M phosphate buffer (pH 7.5).

• Substrate Addition: Add dimethyl cis-1,2-cyclohexanedicarboxylate (e.g., 5 g) to the buffer with vigorous stirring.

• Enzyme Addition: Add Pig Liver Esterase (e.g., 50 mg) to the suspension.

• Reaction & pH Control: Begin monitoring the pH. Using a pH-stat, maintain the pH at 7.5 by the automated addition of 0.1 M NaOH.

• Monitoring: Take small aliquots from the reaction mixture at regular intervals (e.g., every hour). Quench the aliquot with acetonitrile, filter, and analyze by HPLC to monitor the disappearance of the starting material.

• Quenching: Once the starting diester is consumed (typically 4-8 hours), stop the reaction by adding 100 mL of cold ethanol to precipitate the enzyme.

• Workup: Stir for 30 minutes, then filter the mixture through a pad of Celite to remove the precipitated protein. Reduce the volume of the filtrate by ~50% using a rotary evaporator to remove the ethanol.

• Acidification & Extraction: Cool the remaining aqueous solution in an ice bath and adjust the pH to 2-3 using 1 M HCl. Extract the aqueous layer with ethyl acetate (3 x 75 mL).

• Drying & Concentration: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

• Purification: Purify the crude product by crystallization from a suitable solvent system (e.g., hexanes/ethyl acetate).

Visual Guides

Troubleshooting Low Yields

Caption: Decision tree for diagnosing causes of low yield.

General Synthesis & Purification Workflow

Caption: Standard workflow for synthesis and purification.

References

• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Hydrolysis of Sterically Hindered Esters.

• ResearchGate. pig liver esterase. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield. [Link]

• Walser, P., et al. (1991). Stereoselective Hydrolysis of Substituted Cyclopropanedicarboxylates with Pig Liver Esterase. Helvetica Chimica Acta, 74(8), 1941–1952. [Link]

• PubChem. (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid. National Center for Biotechnology Information. [Link]

• BenchChem. (2025).

• Wikipedia. Asymmetric ester hydrolysis with pig-liver esterase. [Link]

• Zhang, X., et al. (2018). Pig Liver Esterases Hydrolyze Endocannabinoids and Promote Inflammatory Response. Frontiers in Immunology, 9, 2673. [Link]

• Semantic Scholar. Practical Synthesis of Chiral cis-Cyclohex-4-ene-1,2-dicarboxylic Acid Derivatives by Utilizing (4S)-Isopropyl-1,3-thiazolidine-2-thione. [Link]

• Jin, H., et al. (2012). Optimization of the Synthetic Process of (1R,2R) -(-) Trans-Cyclohexanedicarboxylic Acid. Chirality. [Link]

• CN104945237A - Synthesis method of (1R, 2R)-trans-cyclohexane dicarboxylic acid.
• A process for preparation of trans (lr,2r)-cyclo hexane 1, 2-dicarboxylic acid.

Sources

• 1. Asymmetric ester hydrolysis with pig-liver esterase - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. WO2014102808A1 - A process for preparation of trans (lr,2r)-cyclo hexane 1, 2-dicarboxylic acid - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Sci-Hub. Stereoselective Hydrolysis of Substituted Cyclopropanedicarboxylates with Pig Liver Esterase / Helvetica Chimica Acta, 1991 [sci-hub.box]
• 8. semanticscholar.org [semanticscholar.org]
• 9. medchemexpress.com [medchemexpress.com]

Technical Support Center: Purification of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

Welcome to the technical support center for the purification of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during the purification of this important chiral building block.

Troubleshooting Guide

This section addresses specific issues that may arise during your purification workflow.

Problem ID	Observed Issue	Potential Root Cause(s)	Recommended Action & Scientific Rationale
PUR-01	Low Yield After Recrystallization	1. Solvent Choice: The chosen solvent may be too good, keeping a significant portion of the product dissolved even at low temperatures.2. Excessive Solvent: Using too much solvent will prevent saturation and crystallization.3. Premature Crystallization: The product crystallized too quickly (e.g., by crash cooling), trapping impurities and leading to losses in subsequent washes.	Solution: 1. Optimize Solvent System: Test solvent/anti-solvent systems. For an acid-ester like this, consider systems like ethyl acetate/hexanes or toluene. The ideal solvent should dissolve the compound when hot but have poor solubility when cold.2. Minimize Solvent Volume: Add just enough hot solvent to fully dissolve the crude material. This ensures the solution is saturated upon cooling.[1]3. Control Cooling Rate: Allow the solution to cool slowly to room temperature before moving to an ice bath. This promotes the formation of larger, purer crystals.
PUR-02	Poor Enantiomeric Excess (e.e.) After Chiral Resolution	1. Incorrect Stoichiometry: The molar ratio of the resolving agent to the racemic acid is critical and can affect which diastereomeric salt precipitates.[2]2. Incomplete Crystallization: The less soluble diastereomeric salt did not fully precipitate, or the more soluble salt co-precipitated.3. Insufficient Purity of Resolving Agent: The chiral resolving agent itself is not enantiomerically pure.	Solution: 1. Stoichiometric Titration: Perform small-scale experiments to determine the optimal molar ratio of your chiral base (e.g., (S)-phenylethylamine) to the acid. Studies on the parent dicarboxylic acid show that different ratios can favor the precipitation of different enantiomers.[2]2. Solvent & Temperature Screening: The choice of solvent (e.g., methanol, ethanol) and the crystallization temperature directly impact the solubility difference between the diastereomeric salts. Screen various solvents to maximize this difference.3. Verify Resolving Agent: Always verify the enantiomeric purity of the resolving agent before use.
PUR-03	Product Co-elutes with Impurity during Column Chromatography	1. Inappropriate Mobile Phase: The polarity of the eluent is not optimized to resolve the compound of interest from the impurity.2. Column Overloading: Too much crude material was loaded onto the column, leading to broad peaks and poor separation.3. Stationary Phase Choice: Standard silica gel may not be suitable for separating structurally similar impurities.	Solution: 1. Gradient Elution: Develop a gradient elution method. Start with a low polarity mobile phase (e.g., 9:1 Hexane:Ethyl Acetate) and gradually increase the polarity. Add a small amount of acetic or formic acid (0.1-1%) to the mobile phase to keep the carboxylic acid protonated and prevent peak tailing.2. Reduce Load: As a rule of thumb, load no more than 1-5% of the silica gel mass (e.g., 1-5 g of crude on 100 g of silica).3. Alternative Stationary Phases: If separating diastereomers (e.g., cis/trans isomers), consider using different stationary phases like alumina or a bonded-phase silica.
PUR-04	Oily Product Instead of Crystalline Solid	1. Residual Solvent: Trapped solvent can act as a plasticizer, preventing crystallization.2. Presence of Impurities: Impurities can disrupt the crystal lattice formation, resulting in an oil. This is common if starting materials, like the corresponding diester, remain.3. Hygroscopic Nature: The compound may have absorbed atmospheric moisture.	Solution: 1. High-Vacuum Drying: Dry the material under a high vacuum for an extended period, possibly with gentle heating (e.g., 30-40°C) if the compound is thermally stable.2. Trituration: Add a solvent in which the desired compound is insoluble but the impurities are soluble (an "anti-solvent" like hexane or diethyl ether). Stir vigorously. The product should solidify, and the impurities will be washed away.3. Work in an Inert Atmosphere: Handle the purified, anhydrous product in a dry box or under an inert atmosphere (N₂ or Ar) to prevent moisture uptake.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for separating the (1R,2R) enantiomer from the racemic mixture?

The most robust and widely used method for resolving chiral carboxylic acids is diastereomeric salt formation .[3]

Mechanism:

• Salt Formation: The racemic acid mixture ((1R,2R) and (1S,2S)) is treated with a single, pure enantiomer of a chiral base (a resolving agent), such as (R)- or (S)-1-phenylethylamine.[2][4]

• Formation of Diastereomers: This reaction converts the pair of enantiomers into a pair of diastereomeric salts:

  • ((1R,2R)-acid • (S)-base)

  • ((1S,2S)-acid • (S)-base)

• Separation: Diastereomers have different physical properties, including solubility.[3] By carefully selecting a solvent, one diastereomeric salt can be made to crystallize preferentially while the other remains in solution.

• Liberation: After separating the crystallized salt via filtration, the salt is treated with a strong acid (e.g., HCl) to break the ionic bond. This regenerates the enantiomerically pure carboxylic acid, which can then be extracted.[4]

Q2: My primary impurity is the unreacted starting material, dimethyl trans-1,2-cyclohexanedicarboxylate. What is the best purification strategy?

Your goal is to separate a dicarboxylic acid monoester from a diester. This is an ideal scenario for liquid-liquid extraction .

Scientific Rationale: The key difference is the acidic proton on your desired product. By manipulating the pH, you can selectively move your product between aqueous and organic phases.

Protocol:

• Dissolve the crude mixture in an organic solvent like ethyl acetate.

• Extract the organic solution with a mild aqueous base, such as sodium bicarbonate (NaHCO₃) solution. Your product, the carboxylic acid, will be deprotonated to its carboxylate salt and move into the aqueous layer. The unreacted diester, lacking an acidic proton, will remain in the organic layer.

• Separate the aqueous layer.

• Re-acidify the aqueous layer with a strong acid (e.g., 1M HCl) until the pH is ~1-2.[4][5] Your product will precipitate as the neutral carboxylic acid.

• Extract the acidified aqueous layer again with ethyl acetate to recover your purified product.

• Dry the organic layer with a drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and evaporate the solvent.

Q3: How do I choose the right solvent for recrystallization?

The principle of "like dissolves like" is a good starting point. The ideal recrystallization solvent should:

• Completely dissolve your compound at an elevated temperature (near the solvent's boiling point).

• Dissolve your compound poorly at low temperatures (e.g., 0-4°C).

• Either dissolve impurities very well (so they stay in the mother liquor) or not at all (so they can be filtered off from the hot solution).

• Be chemically inert to your compound.

• Be sufficiently volatile to be easily removed from the purified crystals.

For (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, which has both polar (acid) and non-polar (cyclohexane ring, ester) features, good starting points for solvent screening would be:

• Single Solvents: Toluene, ethyl acetate, isopropanol.

• Solvent/Anti-Solvent Systems: Ethyl acetate/Hexanes, Methanol/Water[6], Acetone/Hexanes.

Experimental Workflows & Protocols

Workflow 1: Purification Strategy Decision Tree

This diagram outlines a logical approach to purifying your crude product based on the initial purity assessment.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Resolution of trans-1,2-cyclohexanedicarboxylic acid containing two carboxylic groups by forming diastereomeric salts based on feeding molar ratio control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. WO2014102808A1 - A process for preparation of trans (lr,2r)-cyclo hexane 1, 2-dicarboxylic acid - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. EP0814073B1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids - Google Patents [patents.google.com]

Overcoming challenges in the chiral separation of dicarboxylic acids

Welcome to our dedicated support center for resolving the complex challenges associated with the chiral separation of dicarboxylic acids. This guide is designed for researchers, scientists, and drug development professionals who are navigating the intricacies of enantioselective analysis for these often-demanding compounds. Here, we synthesize technical expertise with practical, field-proven insights to help you troubleshoot common issues and optimize your separation methods.

Part 1: Troubleshooting Guide

This section addresses specific experimental problems in a direct question-and-answer format.

Q1: Why am I seeing poor or no resolution between my dicarboxylic acid enantiomers?

Answer:

Poor resolution is the most common challenge and typically stems from a suboptimal choice of Chiral Stationary Phase (CSP) or an inappropriate mobile phase composition that fails to facilitate the necessary three-point interaction for chiral recognition.[1]

Core Causality: Dicarboxylic acids possess two ionizable carboxyl groups. Their charge state, which is highly dependent on the mobile phase pH and composition, dictates their interaction with the CSP. For effective separation, particularly on anion-exchange type CSPs, the analyte should be at least partially deprotonated (anionic) to interact with the positively charged selector.[2]

Troubleshooting Protocol:

• Verify CSP Selection: Not all CSPs are suitable for acidic compounds. For dicarboxylic acids, anion-exchange CSPs are often the first choice as their mechanism is based on the ionic exchange between the anionic analyte and the protonated chiral selector.[2] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) also show broad applicability.[1][3]

• Introduce or Optimize an Acidic Additive: The most critical parameter for separating acidic compounds is the presence of an acidic additive in the mobile phase.[4][5]

  • Rationale: The additive serves multiple purposes: it controls the ionization of both the analyte and any residual silanols on the silica surface, which helps to reduce non-specific interactions and improve peak shape.[6][7]

  • Action: Start by adding 0.1% of an acid like trifluoroacetic acid (TFA), formic acid, or acetic acid to your mobile phase.[4] The choice of acid can impact selectivity, so screening different acids is recommended.[6]

• Adjust Mobile Phase Polarity: In normal-phase chromatography, the strength of the alcohol modifier (e.g., ethanol, isopropanol) can significantly impact retention and resolution.

  • Action: Systematically vary the percentage of the alcohol modifier. A lower percentage generally increases retention, which may provide more time for the enantiomers to interact with the CSP and improve resolution.

• Consider Temperature: Lowering the column temperature can sometimes enhance enantioselectivity, although it may also increase retention time and backpressure.

Q2: My peaks are broad and tailing. What is causing this and how can I fix it?

Answer:

Peak tailing for dicarboxylic acids is often a sign of undesirable secondary interactions between the analyte and the stationary phase, or issues with analyte solubility.

Core Causality: The highly polar and acidic nature of dicarboxylic acids can lead to strong, non-specific interactions with active sites (like residual silanols) on the silica support of the CSP.[7] This leads to a mixed-mode retention mechanism, causing band broadening and tailing.

Troubleshooting Protocol:

• Optimize Acidic Additive Concentration: This is the primary tool to combat tailing for acidic analytes.

  • Rationale: The acidic additive acts as a competing agent for the active sites on the stationary phase, effectively masking them from the analyte.[7] It also ensures the analyte is in a consistent ionic state.

  • Action: If you are already using an additive, try slightly increasing its concentration (e.g., from 0.1% to 0.2%). Do not exceed 0.5% as it can sometimes negatively impact selectivity.[4][5]

• Check Sample Solvent: The solvent used to dissolve your sample should be as close in composition to the mobile phase as possible.

  • Rationale: Injecting a sample in a solvent significantly stronger than the mobile phase can cause peak distortion. Conversely, poor solubility in the mobile phase can also lead to tailing.[5]

  • Action: If solubility is an issue, try dissolving the sample in the mobile phase. If it's a salt, adding a small amount of the mobile phase additive (e.g., 0.1% TFA) to the sample solvent can improve solubility by converting the salt to the free acid.[5]

• Evaluate the CSP: Some CSPs are inherently more prone to these interactions.

  • Action: Consider switching to a CSP with a different surface chemistry or one that is end-capped. Modern immobilized polysaccharide CSPs often offer better resistance to aggressive mobile phases and may show improved peak shapes.[3]

Q3: My results are not reproducible, and retention times are shifting between runs. What should I investigate?

Answer:

Irreproducibility in chiral separations, especially with acidic analytes, often points to the "memory effect" of mobile phase additives or an unstable column environment.[7][8]

Core Causality: Acidic (and basic) additives can strongly adsorb to the surface of the CSP. If a column is switched between methods using different additives (or no additive), the previously used additive can slowly leach off, altering the column's surface chemistry and affecting subsequent separations. This phenomenon is known as the "memory effect".[7][8]

Troubleshooting Protocol:

• Dedicate Columns: The most effective strategy is to dedicate specific columns to specific methods (e.g., neutral, acidic, basic).[5] This prevents cross-contamination from additives.

• Implement a Rigorous Column Washing Protocol: If dedicating columns is not feasible, a thorough washing procedure is critical when changing mobile phase systems.

  • Action: Flush the column with a solvent that can remove the strongly bound additive. For example, flush with the mobile phase without the additive, followed by a high percentage of alcohol (like isopropanol), before equilibrating with the new mobile phase. This may require flushing for an extended period (many column volumes).[7]

• Ensure Proper Equilibration: Chiral separations can require longer equilibration times than standard reversed-phase methods.

  • Action: Before starting a sequence, ensure the column is equilibrated with the mobile phase for at least 20-30 column volumes, or until a stable baseline is achieved.

• Control Mobile Phase Preparation: Inconsistencies in mobile phase preparation are a common source of irreproducibility.

  • Action: Always prepare fresh mobile phase daily. Use a precise method for adding the acidic additive (e.g., using a micropipette into a volumetric flask) rather than adding it dropwise.

Troubleshooting Decision Tree

Here is a logical workflow for diagnosing common issues in the chiral separation of dicarboxylic acids.

Caption: Troubleshooting workflow for dicarboxylic acid chiral separations.

Part 2: Frequently Asked Questions (FAQs)

Q1: How do I select the right chiral column to start my method development?

Answer:

A systematic screening approach is the most efficient strategy. Since it's difficult to predict the best CSP for a novel compound, screening a small, diverse set of columns is recommended.[1]

Recommended Initial Screening Set:

CSP Class	Specific Examples	Primary Interaction Mechanism	Best For
Anion-Exchange	CHIRALPAK QN-AX, QD-AX	Ion-pairing, H-bonding, π-π interactions[2]	Primary choice for acidic compounds , including dicarboxylic acids.
Polysaccharide	Cellulose DMP, Amylose DMP	H-bonding, π-π, steric interactions[3][9]	Broad selectivity for a wide range of compounds. A staple in any screening set.
Pirkle-type	Whelk-O 1, Phenylglycine	π-π interactions, H-bonding, dipole-dipole[10]	Good for compounds with aromatic rings near the chiral center.
Macrocyclic Glycopeptide	Chirobiotic T, V	Inclusion, H-bonding, ionic interactions[1]	Versatile, can be used in multiple mobile phase modes (NP, RP, Polar Organic).

Method Development Workflow:

Caption: General method development workflow for chiral separations.

Q2: When should I consider using Supercritical Fluid Chromatography (SFC) instead of HPLC?

Answer:

SFC is a powerful and often complementary technique to HPLC that should be considered early in method development, especially when high throughput is desired.[11][12]

Key Advantages of SFC for Dicarboxylic Acids:

• Speed: The low viscosity of supercritical CO2 allows for much higher flow rates than HPLC, leading to significantly faster separations, often in under a minute.[12][13]

• Unique Selectivity: The mobile phase environment in SFC is different from HPLC, which can lead to different chiral recognition mechanisms and successful separation of compounds that are difficult to resolve by HPLC.[12]

• "Greener" Chromatography: SFC primarily uses compressed CO2, drastically reducing the consumption of organic solvents.

• In-situ Acid Formation: The combination of CO2 and an alcohol co-solvent (like methanol) can form carbonic acid, which can sometimes provide a sufficiently acidic environment to separate acidic compounds without the need for an external additive.[12]

Considerations: While powerful, SFC still relies on the same principles of using co-solvents and additives to modulate retention and achieve selectivity for polar compounds like dicarboxylic acids.[2][14]

Q3: Is derivatization a viable strategy if direct separation fails?

Answer:

Yes, derivatization is a classic and highly effective alternative when direct chromatographic methods fail to provide resolution.

The Strategy: The racemic dicarboxylic acid is reacted with a pure, single-enantiomer chiral derivatizing agent (a "chiral auxiliary") to form a pair of diastereomers.[15][16]

• Why it Works: Diastereomers have different physical properties and can be readily separated on a standard, non-chiral (achiral) stationary phase, such as silica gel.[16]

• Common Auxiliaries: For carboxylic acids, chiral amines or alcohols are often used. A well-documented example is the use of (−)-camphorsultam to form diastereomeric amides that are well-separated by HPLC on silica gel.[15]

• Drawbacks: This approach requires additional reaction and purification steps. The derivatization reaction must proceed to completion without any racemization, and the auxiliary must be removed after separation to recover the pure enantiomer, which can be challenging for stable amide bonds.[16]

Q4: Can Capillary Electrophoresis (CE) be used for this separation?

Answer:

Absolutely. Capillary Electrophoresis (CE) is an excellent high-efficiency technique for the separation of charged species like dicarboxylic acids.[17]

Mechanism in CE: Enantioselective separation is achieved by adding a chiral selector to the background electrolyte (BGE).

• Chiral Selectors: The most common chiral selectors for CE are cyclodextrins (CDs).[18] The two enantiomers will have different binding affinities with the cyclodextrin, leading to different electrophoretic mobilities and, thus, separation.

• Advantages: CE offers extremely high separation efficiency, very low sample and reagent consumption, and rapid method development.[18] It is particularly useful for analyzing complex mixtures.[17][19]

• Considerations: CE is more sensitive to matrix effects, and achieving the same level of concentration sensitivity as HPLC can be challenging without pre-concentration steps.

References

• Daicel Chiral Technologies.
• Daicel Chiral Technologies. CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives.
• ResearchGate. Effect of mobile phase acidic additives on enantioselectivity for phenylalanine analogs | Request PDF.
• Chrom
• ResearchGate. Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column | Request PDF.
• ResearchGate. a–c Enantiomeric separation of the synthesized chiral dicarboxylic acid....
• National Institutes of Health (NIH).
• TCI Chemicals.
• ResearchGate. Is it possible to separate peaks of a chiral carboxylic acid in chiral HPLC?.
• PubMed. Study on dicarboxylic acids in aerosol samples with capillary electrophoresis.
• National Institutes of Health (NIH).
• ResearchGate.
• Chromatography Today.
• ResearchGate.
• National Institutes of Health (NIH). Chiroptical Enhancement of Chiral Dicarboxylic Acids from Confinement in a Stereodynamic Supramolecular Cage.
• Regis Technologies.
• Sigma-Aldrich. HPLC Troubleshooting Guide.
• INIS-IAEA. Separation and determination of some carboxylic acids by capillary electrophoresis.
• Sigma-Aldrich.
• LCGC. Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
• Taylor & Francis Online.
• IAEA. Separation and determination of some carboxylic acids by capillary electrophoresis.
• LCGC.
• Semantic Scholar. Research Article Study on Dicarboxylic Acids in Aerosol Samples with Capillary Electrophoresis.
• MDPI. Enantioselective Separation of Synthetic Cathinones by Capillary Electrophoresis with Ionic Liquid and Cyclodextrin Buffer Co-Additives.

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• 17. Study on dicarboxylic acids in aerosol samples with capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimization of Reaction Conditions for Ester Hydrolysis of Cyclohexanedioates

Welcome to the technical support center for the optimization of ester hydrolysis of cyclohexanedioates. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for this critical chemical transformation. The selective hydrolysis of one ester group in a symmetric diester like a cyclohexanedioate to yield a monoester is a nuanced process. This resource is structured to address common challenges and provide scientifically grounded solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for hydrolyzing a cyclohexanedioate?

There are two main approaches for the hydrolysis of esters: acid-catalyzed and base-catalyzed (saponification) hydrolysis.[1]

• Acid-Catalyzed Hydrolysis: This is a reversible reaction typically carried out by heating the ester with a dilute acid, such as hydrochloric or sulfuric acid, in the presence of excess water.[1][2] The excess water is crucial to drive the equilibrium towards the products (carboxylic acid and alcohol).[3] The mechanism involves protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[4]

• Base-Catalyzed Hydrolysis (Saponification): This is the more common and generally preferred method for ester hydrolysis as it is an irreversible process.[5] The ester is heated with a dilute alkali, like sodium hydroxide (NaOH) or potassium hydroxide (KOH).[2] The reaction involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon.[5] The initial product is a carboxylate salt, which is then protonated in a separate acidic workup step to yield the carboxylic acid.[1][6] The irreversibility stems from the fact that the final carboxylate anion is resonance-stabilized and shows little tendency to react with the alcohol byproduct.[5][7]

Q2: How can I achieve selective mono-hydrolysis of a symmetric cyclohexanedioate?

Achieving selective mono-hydrolysis of a symmetric diester is a significant challenge as the second ester group can also be hydrolyzed. Several strategies can be employed to favor the formation of the monoester:

• Stoichiometry Control: Carefully controlling the stoichiometry of the base is the most straightforward approach. Using slightly more than one equivalent of base can favor mono-hydrolysis. However, this often leads to a mixture of starting material, monoester, and diacid, requiring careful purification.

• Solvent System Optimization: The choice of solvent plays a critical role. A semi-two-phase system using a water-miscible organic solvent like tetrahydrofuran (THF) with aqueous NaOH at low temperatures (e.g., 0°C) has been shown to be highly efficient for the selective mono-hydrolysis of symmetric diesters.[8] This method is particularly effective for diesters where the two ester groups are in a "cis" or "geminal" orientation.[8] The hypothesis is that once one ester group is hydrolyzed, the resulting mono-carboxylate forms micellar aggregates, protecting the second ester group from further hydrolysis.[9]

• Catalysis: The use of phase-transfer catalysts, such as quaternary ammonium salts (e.g., tetraethylammonium bromide), can enhance selectivity in some cases.[10]

Q3: What are the key reaction parameters to optimize for efficient hydrolysis?

The efficiency and selectivity of ester hydrolysis are influenced by several factors:

• Temperature: Increasing the reaction temperature generally increases the rate of hydrolysis.[11] However, for selective mono-hydrolysis, lower temperatures (e.g., 0-25°C) are often preferred to minimize the hydrolysis of the second ester group.[8]

• pH: The rate of hydrolysis is highly dependent on pH.[12] In acidic conditions, the reaction is catalyzed by H+ ions, while in basic conditions, it is driven by OH- ions. The optimal pH will depend on the specific substrate and desired outcome. For enzymatic hydrolysis, pH can also affect the enzyme's conformation and activity.[13]

• Catalyst Concentration: In catalyzed reactions, the concentration of the acid, base, or other catalyst will directly impact the reaction rate.[11]

• Solvent: The solvent can influence the solubility of the reactants and the stability of the transition state.[14][15] For base-catalyzed hydrolysis, polar protic solvents are generally used. As mentioned earlier, a THF-water mixture can be particularly effective for selective mono-hydrolysis.[8]

Troubleshooting Guide

This section addresses specific issues that may arise during the ester hydrolysis of cyclohexanedioates.

Problem 1: Low or no conversion of the starting diester.

Potential Cause	Troubleshooting Steps	Scientific Rationale
Insufficient Catalyst	Increase the concentration of the acid or base catalyst.	The rate of hydrolysis is dependent on the catalyst concentration.
Low Reaction Temperature	Increase the reaction temperature.	Higher temperatures provide the necessary activation energy for the reaction to proceed at a reasonable rate.[11]
Poor Solubility of the Diester	Choose a co-solvent in which the diester is more soluble. For base-catalyzed hydrolysis, THF, ethanol, or methanol are common choices.[3]	For the reaction to occur, the reactants must be in the same phase. A co-solvent can create a homogeneous reaction mixture.
Deactivated Catalyst (for enzymatic hydrolysis)	Ensure the pH and temperature are within the optimal range for the enzyme. Check for the presence of inhibitors.	Enzymes are sensitive to their environment, and deviations from optimal conditions can lead to denaturation and loss of activity.[13]

Problem 2: Formation of significant amounts of the diacid (over-hydrolysis).

Potential Cause	Troubleshooting Steps	Scientific Rationale
Excess Base/Acid	Reduce the stoichiometry of the base or acid to slightly above one equivalent.	Using a large excess of the hydrolyzing agent will drive the reaction to completion, hydrolyzing both ester groups.
High Reaction Temperature	Lower the reaction temperature. Reactions are often run at 0°C or room temperature to improve selectivity.[8]	The rate of the second hydrolysis step is also temperature-dependent. Lowering the temperature can slow it down relative to the first hydrolysis.
Prolonged Reaction Time	Monitor the reaction closely (e.g., by TLC or LC-MS) and quench it once the desired amount of monoester is formed.	Allowing the reaction to proceed for too long will inevitably lead to the formation of the diacid.
Inappropriate Solvent System	Employ a THF-water solvent system, which has been shown to favor mono-hydrolysis.[8][9]	The formation of micelles by the mono-carboxylate intermediate in this solvent system can protect the second ester group from hydrolysis.[9]

Problem 3: Inconsistent reaction results or poor reproducibility.

Potential Cause	Troubleshooting Steps	Scientific Rationale
Inaccurate Reagent Measurement	Ensure accurate measurement of the diester, base/acid, and solvent volumes.	Stoichiometry is critical for selective mono-hydrolysis. Small variations can lead to significant differences in the product distribution.
Temperature Fluctuations	Use a temperature-controlled bath to maintain a constant reaction temperature.	The rate of hydrolysis is sensitive to temperature changes.
Mixing Issues (especially in biphasic systems)	Ensure vigorous and consistent stirring to maximize the interfacial area between the phases.	In heterogeneous reactions, the rate is often limited by mass transfer between phases.
Water Content in Solvents	Use anhydrous solvents if water is not a reactant to avoid unintended hydrolysis.	Trace amounts of water can act as a nucleophile, especially under acidic or basic conditions.[16]

Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Hydrolysis

• Dissolve the cyclohexanedioate in a suitable solvent (e.g., dioxane or THF).

• Add an excess of dilute aqueous acid (e.g., 1-3 M HCl or H₂SO₄).[2]

• Heat the mixture to reflux and monitor the reaction progress by TLC or LC-MS.[1]

• Upon completion, cool the reaction mixture to room temperature.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated sodium bicarbonate solution to remove the acid catalyst, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Optimized Procedure for Selective Mono-hydrolysis using a THF-Water System

This protocol is adapted from a highly efficient method for the selective mono-hydrolysis of symmetric diesters.[8]

• Dissolve the cyclohexanedioate in THF.

• Cool the solution to 0°C in an ice bath.

• Add a pre-cooled (0°C) solution of 1.1 equivalents of NaOH in water dropwise with vigorous stirring.

• Monitor the reaction progress closely by TLC or LC-MS (typically complete within 30-60 minutes).

• Once the starting material is consumed, quench the reaction by adding dilute HCl until the solution is acidic (pH ~2-3).

• Extract the product with ethyl acetate.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the monoester by silica gel column chromatography.

Visualizing the Hydrolysis Workflow

The following diagram illustrates the general workflow for the ester hydrolysis of a cyclohexanedioate.

Caption: Simplified mechanisms for acid- and base-catalyzed ester hydrolysis.

References

• ResearchGate. (n.d.). Optimization of reaction conditions of the hydrolysis reaction: a the... [Download Scientific Diagram]. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions a [Download Table]. Retrieved from [Link]

• Clark, J. (n.d.). Hydrolysis of esters. Chemguide. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Optimization of reaction parameters for the synthesis of natural aroma esters by factorial design. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, January 15). Mechanism of ester hydrolysis [Video]. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester to Acid - Common Conditions. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). The Hydrolysis of Esters. Retrieved from [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters (Saponification). Retrieved from [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• ResearchGate. (2023, December 3). Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 18). 5.4: Hydrolysis Reactions. Retrieved from [Link]

• National Institutes of Health. (n.d.). Phosphate monoester hydrolysis in cyclohexane. PMC. Retrieved from [Link]

• RJPN. (2023, May 2). Solvent Effect on Kinetics and Mechanism of Hydrolysis of Biologically Active Esters. Retrieved from [Link]

• ResearchGate. (n.d.). Optimized reaction condition for ester hydrolysis reaction. Retrieved from [Link]

• MDPI. (n.d.). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. Retrieved from [Link]

• International Journal of Current Science. (n.d.). Kinetic Study of Solvent Effect on the Hydrolysis of Mono-3, 5-Dimethylaniline Phosphate. Retrieved from [Link]

• MDPI. (n.d.). Optimization of the Selective Monohydrolysis of Diethyl 4-Aryl-4H-pyran-3,5-dicarboxylates. Retrieved from [Link]

• ChemRxiv. (2021, March 10). pH-Rate Profile for Hydrolysis of 4-Nitrophenyl β-D-Glucopyranoside: Unimolecular, Bimolecular and Intramolecular Cleavage Mechanisms. Retrieved from [Link]

• ResearchGate. (2025, August 6). Microwave‐Promoted Esterification Reactions: Optimization and Scale‐Up. Retrieved from [Link]

• ResearchGate. (2009, December 30). (PDF) Phosphate Monoester Hydrolysis in Cyclohexane. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Solvent influences in the alkaline hydrolysis of esters in aqueous ethanol. Retrieved from [Link]

• National Institutes of Health. (2009, December 30). Phosphate monoester hydrolysis in cyclohexane. PubMed. Retrieved from [Link]

• National Institutes of Health. (n.d.). Selective Hydrolysis of Aryl Esters under Acidic and Neutral Conditions by a Synthetic Aspartic Protease Mimic. PMC. Retrieved from [Link]

• Royal Society of Chemistry. (2025, August 6). Highly efficient selective monohydrolysis of dialkyl malonates and their derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of pH on the conversion ( x ) and enantiomeric ratio ( E ) in.... Retrieved from [Link]

• YouTube. (2022, November 7). Hydrolysis reactions - esters and amides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Highly Efficient Selective Monohydrolysis of Symmetric Diesters. Retrieved from [Link]

• Scribd. (n.d.). Chemical Process Scale-Up Strategies. Retrieved from [Link]

• ResearchGate. (2025, October 30). Kinetics Study of Co-Solvent effect in Alkaline Hydrolysis of Diethyl Pathalate Ester. Retrieved from [Link]

• MDPI. (n.d.). Catalytic Hydrolysis of Phosphate Monoester by Supramolecular Complexes Formed by the Self-Assembly of a Hydrophobic Bis(Zn2+ -cyclen) Complex, Copper, and Barbital Units That Are Functionalized with Amino Acids in a Two-Phase Solvent System. Retrieved from [Link]

• University of Bradford. (2010, June 30). The alkaline hydrolysis of esters in aqueous-organic solvent mixtures.... Bradford Scholars. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Esters. An Introduction. Retrieved from [Link]

• Pearson. (2022, May 4). Acid-Catalyzed Ester Hydrolysis: Videos & Practice Problems. Retrieved from [Link]

• Morressier. (2018, August 19). Practical selective monohydrolysis of bulky symmetric diesters. Retrieved from [Link]

• Richard Research Group. (n.d.). Catalysis of Phosphate Diester Hydrolysis by Metal Ion Complexes. Retrieved from [Link]

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Preventing epimerization during synthesis of (1R,2R)-cyclohexane derivatives

Technical Support Center: Chiral Integrity in Cyclohexane Derivatives

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who work with stereochemically rich (1R,2R)-cyclohexane scaffolds. The preservation of chiral integrity is paramount, as even minor epimerization can lead to significant changes in biological activity, physical properties, and regulatory hurdles. This document provides in-depth troubleshooting advice, preventative protocols, and the mechanistic reasoning behind them.

Part 1: Understanding the Challenge - The "Why" Behind Epimerization

Before troubleshooting, it is critical to understand the underlying mechanisms that compromise stereochemical integrity. Epimerization is the change in configuration at a single stereogenic center in a molecule containing multiple stereocenters. In (1R,2R)-cyclohexane derivatives, this typically occurs at a carbon atom that is alpha (α) to an activating group, such as a carbonyl (ketone, ester, acid) or a group that can be eliminated to form a planar intermediate.

Mechanism 1: Base-Catalyzed Epimerization

This is the most common pathway. It proceeds through the formation of a planar enolate intermediate, which erases the stereochemical information at the α-carbon.

• The Process: A base removes an acidic proton from the carbon atom adjacent to an electron-withdrawing group (e.g., a carbonyl). This creates a planar, sp²-hybridized enolate ion. When this intermediate is reprotonated (e.g., by the solvent or during an aqueous workup), the proton can approach from either face of the planar system. This non-selective protonation leads to a mixture of the original diastereomer and its epimer.[1]

Caption: Base-catalyzed epimerization via a planar enolate.

Mechanism 2: Acid-Catalyzed Epimerization

Acidic conditions can also lead to epimerization, particularly with substrates like diols or ethers that can form stabilized carbocation or oxocarbenium ion intermediates.

• The Process: For a substrate like a cyclohexane-1,2-diol, acid protonates one of the hydroxyl groups, turning it into a good leaving group (water).[2] Departure of water can lead to a carbocation, which is planar. Subsequent attack by a nucleophile (like water) can occur from either face, resulting in a mixture of diastereomers. This is often a consideration in reactions like the pinacol rearrangement.[2]

Caption: Acid-catalyzed epimerization via a planar carbocation.

Part 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered in the lab.

Q1: My reaction produced a mixture of diastereomers. How can I confirm it's due to epimerization and not another side reaction?

A1: This is the crucial first step. You must analytically confirm the identity of the undesired isomer.

• Confirmation Strategy: The most reliable method is to use a chiral separation technique.[3][4]

  • Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard. Using a chiral stationary phase (CSP), you can separate the desired (1R,2R) product from its (1S,2R) or (1R,2S) epimers. Compare the retention times to a pure standard if available.

  • Chiral Gas Chromatography (GC): Suitable for volatile and thermally stable compounds. Often requires derivatization with a chiral reagent.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a separation technique, high-field ¹H or ¹³C NMR can often distinguish between diastereomers. Look for unique signals or different coupling constants for the protons at the stereogenic centers.

  • Circular Dichroism (CD) Spectroscopy: This technique measures the differential absorption of polarized light and can be used to assess enantiomeric purity and changes in stereochemistry.[]

Q2: I'm running a base-mediated reaction (e.g., alkylation, aldol condensation) on a substrate with a carbonyl group, and I'm seeing significant epimerization at the α-carbon. What are my options?

A2: This is a classic problem of enolate chemistry. The key is to control the formation and lifetime of the enolate intermediate.

• Troubleshooting Steps:

  • Lower the Temperature: Perform the deprotonation at very low temperatures (-78 °C is standard) to form the kinetic enolate. This minimizes the equilibrium between different enolate forms and reduces the rate of proton exchange with the solvent, which can cause epimerization.

  • Choose a Non-Nucleophilic, Bulky Base: Strong, sterically hindered bases like Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LHMDS) are preferred. They rapidly and irreversibly deprotonate at low temperatures, creating a stable enolate that can be trapped with an electrophile before it has a chance to epimerize. Avoid alkoxides (e.g., NaOMe, KOtBu) at higher temperatures, as they tend to establish an equilibrium that allows for epimerization.[6][7]

  • Change the Solvent: Use aprotic, non-polar solvents like THF or diethyl ether. Protic solvents (e.g., ethanol, water) can act as a proton source, facilitating rapid and uncontrolled reprotonation of the enolate, leading to epimerization.

  • Use a Metal Chelating Agent: In some cases, particularly in peptide synthesis, the addition of copper(II) salts like CuCl₂ has been shown to suppress epimerization by forming a rigid complex that shields one face of the molecule.[8]

Q3: I am performing an acid-catalyzed deprotection (e.g., removing a BOC or acetal group) and losing stereochemical purity at an adjacent center. What can I do?

A3: Acid-catalyzed epimerization often involves a nearby functional group that can form a stabilized, planar intermediate.

• Troubleshooting Steps:

  • Use Milder Acidic Conditions: Switch from strong acids (e.g., concentrated HCl, H₂SO₄) to milder or Lewis acids. For example, instead of aqueous HCl, try using pyridinium p-toluenesulfonate (PPTS) in a non-aqueous solvent for acetal hydrolysis.

  • Control Reaction Time and Temperature: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed. Avoid prolonged exposure to acidic conditions or heating, as this provides more opportunity for the system to reach a thermodynamic equilibrium of epimers.

  • Consider an Orthogonal Protecting Group: If epimerization is unavoidable under acidic conditions, redesign the synthesis to use a protecting group that can be removed under neutral or basic conditions (e.g., a silyl ether removed by fluoride, or an Fmoc group removed by piperidine).[9][10]

Q4: How do protecting groups influence epimerization?

A4: Protecting groups are a double-edged sword. They are essential for masking reactive sites but can also influence the stereochemical outcome at adjacent centers.[11][12]

• Preventative Role: A bulky protecting group (e.g., a TBDPS ether) near a stereocenter can sterically block the approach of a base to an adjacent acidic proton, thereby hindering enolate formation and preventing epimerization.[10]

• Facilitative Role: In some cases, a protecting group can participate in the reaction. For example, an adjacent acetate group can form a cyclic intermediate under certain conditions, which can open to give a mixture of diastereomers.

• Strategic Choice: Choose protecting groups that are stable to the reaction conditions and do not have neighboring group participation effects that could compromise stereochemistry.

Part 3: Best Practices & Preventative Strategies

Proactive measures are always more effective than reactive troubleshooting.

Protocol 1: General Guidelines for Base-Mediated Reactions

• Setup: Assemble a flame-dried, three-neck flask under an inert atmosphere (Argon or Nitrogen).

• Solvent: Add a dry, aprotic solvent (e.g., THF) via cannula.

• Cooling: Cool the flask to -78 °C using a dry ice/acetone bath.

• Deprotonation: Slowly add a strong, non-nucleophilic base (e.g., LDA, LHMDS) and stir for 30-60 minutes to ensure complete enolate formation.

• Reaction: Add the electrophile and allow the reaction to proceed at -78 °C.

• Quenching: Quench the reaction at low temperature with a saturated aqueous solution of NH₄Cl before warming to room temperature. This ensures protonation occurs quickly and minimizes the time the enolate exists at higher temperatures.

Protocol 2: Strategic Use of Protecting Groups

• Analyze the Substrate: Identify all stereocenters and adjacent acidic protons or functional groups that could participate in epimerization.

• Select a Bulky Group: To prevent deprotonation at an adjacent carbon, install a sterically demanding protecting group like tert-butyldimethylsilyl (TBDMS) or triisopropylsilyl (TIPS) on a nearby hydroxyl or amine.

• Ensure Orthogonality: Plan your protecting group strategy so that the group protecting the site of interest can be removed without affecting other parts of the molecule or inducing epimerization elsewhere. For instance, use an acid-labile group (BOC) and a base-labile group (Fmoc) in the same molecule if you need to deprotect them at different stages.[10]

Data Summary: Influence of Conditions on Epimerization Risk

Parameter	Low Risk Condition	High Risk Condition	Rationale
Base	LDA, LHMDS, KHMDS	NaOH, KOH, NaOMe, KOtBu	Non-nucleophilic, bulky bases favor rapid, irreversible kinetic deprotonation. Alkoxides are smaller and establish equilibria.[6]
Temperature	-78 °C to 0 °C	Room Temperature to Reflux	Lower temperatures minimize unwanted equilibria and side reactions. High temperatures drive the reaction toward the thermodynamic product, which may be the epimerized one.[13]
Solvent	THF, Diethyl Ether, Toluene	Methanol, Ethanol, Water	Aprotic solvents do not have acidic protons to cause unwanted reprotonation of intermediates.
Acid	PPTS, CSA (catalytic)	Conc. HCl, H₂SO₄, TFA (neat)	Milder acids or catalytic amounts are less likely to promote side reactions and allow for greater control.
Reaction Time	Monitored and quenched promptly	Left overnight without monitoring	Prolonged reaction times increase the likelihood of reaching a thermodynamic mixture of isomers.

Part 4: Decision-Making Workflow for Epimerization Issues

The following workflow can guide your troubleshooting process when you suspect epimerization.

Caption: A workflow for diagnosing and solving epimerization problems.

References

• Synthesis of N, N′-disubstituted cyclic 1,2-diamines derived from (1 R,2 R)-1,2-diaminocyclohexane. ResearchGate.[Link]

• Unexpected Diastereomer Formation and Interconversions in Cyclohexane-1,2-diacetal Derivatization of a Glucuronic Acid Thioglycoside. PubMed Central.[Link]

• Chiral analysis. Wikipedia.[Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. MDPI.[Link]

• Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids.
• Epimerization of 2- or 4-substituted cyclohexane carboxylic acids.

• Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry.[Link]

• Protecting group. Wikipedia.[Link]

• THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. P. G. M. Wuts.[Link]

• (1R,2R)-Diaminocyclohexane. ResearchGate.[Link]

• Chiral Drug Separation. Encyclopedia of Analytical Chemistry.[Link]

• Production of constrained L-cyclo-tetrapeptides by epimerization-resistant direct aminolysis. Nature Communications.[Link]

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• How to reduce epimerization in Chiral molecule? ResearchGate.[Link]

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• PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Neliti.[Link]

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• Interconversion Study in 1,4-Substituted Six-Membered Cyclohexane-Type Rings. Structure and Dynamics of trans-1,4-Dibromo-1,4-dicyanocyclohexane. ResearchGate.[Link]

• The Inversion Process of 1,3-cyclohexanedione. SciELO México.[Link]

• Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers. NIH.[Link]

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• Trans-cyclohexane-1,2-diol can be obtained by the reaction of cyclohexene with. YouTube.[Link]

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• Suppression of epimerization by cupric (II) salts in peptide synthesis using free amino acids as amino components. PubMed.[Link]

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Troubleshooting diastereomeric salt crystallization for chiral resolution

Welcome to the Technical Support Center for Chiral Resolution via Diastereomeric Salt Crystallization. As a Senior Application Scientist, I've designed this guide to provide you with not just protocols, but the underlying scientific principles to empower your troubleshooting and optimization efforts. Chiral resolution by diastereomeric salt crystallization is a powerful and widely used technique, but it is not without its challenges.[1][2] This guide is structured to address the common hurdles you may encounter in the lab.

Troubleshooting Guide: From Theory to Practice

This section is dedicated to specific, hands-on troubleshooting. Each issue is presented in a question-and-answer format, delving into the root causes and providing actionable solutions.

Problem 1: No crystallization occurs, or the yield is unacceptably low.

Question: I've mixed my racemic compound and the resolving agent in the chosen solvent, but nothing is crystallizing out, even after cooling. What's going on?

Answer: This is a frequent challenge and typically points to one of several issues related to supersaturation, the energetic barrier to nucleation, or inhibition by impurities.[3][4]

Underlying Causes and Solutions:

• Insufficient Supersaturation: Crystallization requires the concentration of the desired diastereomeric salt to exceed its solubility limit, creating a thermodynamically driven process. If the solution is too dilute, it will remain in a stable, undersaturated state.[5]

  • Actionable Protocol: Gradually evaporate the solvent to increase the concentration of the salts.[3] Be cautious not to concentrate too quickly, as this can lead to "oiling out" (see Problem 2).

• Inappropriate Solvent System: The solvent plays a critical role in differentiating the solubilities of the two diastereomeric salts. An ideal solvent will render one salt significantly less soluble than the other.[5] If the chosen solvent is too effective at solvating both salts, neither will precipitate.

  • Actionable Protocol: A systematic solvent screening is the most effective approach to identify a suitable solvent or solvent mixture.[5] This involves testing a range of solvents with varying polarities.

Solvent Polarity	Examples	Rationale
High	Water, Methanol, Ethanol	Often good for dissolving the initial salts but may need an anti-solvent to induce crystallization.
Medium	Isopropanol, Acetone, Ethyl Acetate	Frequently provide the right balance of solubility for effective resolution.[6]
Low	Toluene, Heptane, Hexane	Can act as anti-solvents when added to a more polar solution.

• High Nucleation Energy Barrier: Even in a supersaturated solution, crystals need a certain activation energy to form nuclei. This "metastable zone" can sometimes be too wide to overcome spontaneously.

  • Actionable Protocols:

    • Scratching: Gently scratch the inside of the flask with a glass rod below the solvent level. The microscopic imperfections on the glass can act as nucleation sites.

    • Seeding: If you have a small amount of the pure, desired diastereomeric salt, add a few seed crystals to the supersaturated solution.[4] This provides a template for crystal growth, bypassing the initial nucleation barrier.

• Presence of Impurities: Trace impurities in your racemic mixture or resolving agent can inhibit crystal growth or even prevent nucleation altogether.[4]

  • Actionable Protocol: Ensure your starting materials are of high purity.[1] Consider an additional purification step, such as recrystallization of the racemate, before attempting the resolution.

Problem 2: The diastereomeric salt "oils out" instead of crystallizing.

Question: Instead of forming nice crystals, my product is separating as a dense, sticky liquid. What should I do?

Answer: "Oiling out" is a form of liquid-liquid phase separation that occurs when the salt's solubility is exceeded, but the conditions are not favorable for forming a crystalline lattice. This is often due to high supersaturation or the crystallization temperature being above the salt's melting point in the solvent.

Underlying Causes and Solutions:

• Excessive Supersaturation: If the concentration of the salt is too high, it can crash out of solution as a liquid.

  • Actionable Protocol: Add more of the solvent to the mixture to reduce the concentration and bring it back into the metastable zone where crystallization is favored over oiling out.[3]

• Temperature Effects: The temperature of crystallization may be too high.

  • Actionable Protocol: Lower the crystallization temperature. A slower, more controlled cooling profile can also be beneficial.[4][6]

• Solvent Choice: The solvent system may be promoting the liquid phase.

  • Actionable Protocol: Experiment with a less polar solvent system. This can sometimes favor the formation of a solid crystalline lattice.

Problem 3: The diastereomeric excess (d.e.) of my crystallized salt is low.

Question: I've managed to get crystals, but after analysis, the diastereomeric excess is poor. How can I improve the separation efficiency?

Answer: Low diastereomeric excess is a clear indicator of poor selectivity in the crystallization process. This means that both diastereomers are co-crystallizing to some extent. The key to improving this lies in maximizing the difference in solubility between the two diastereomeric salts.

Underlying Causes and Solutions:

• Suboptimal Solvent System: The choice of solvent is arguably the most critical factor for achieving high selectivity.[5]

  • Actionable Protocol: Conduct a thorough solvent screening to find a system that maximizes the solubility difference between the desired and undesired diastereomers. A good starting point is to test solvents where the desired salt has low solubility at a lower temperature and higher solubility at an elevated temperature.[7]

• Ineffective Resolving Agent: Not all resolving agents are created equal for a given racemic mixture. The structural compatibility between the racemate and the resolving agent is crucial for forming salts with sufficiently different physical properties.[5]

  • Actionable Protocol: Screen several different resolving agents. It is common practice to test a variety of commercially available chiral acids or bases.[5][8]

• Incorrect Stoichiometry: While a 1:1 molar ratio of the racemate to the resolving agent is a common starting point, optimizing this ratio can sometimes improve the selective precipitation of the desired diastereomer.[5]

  • Actionable Protocol: Experiment with slight variations in the stoichiometry, for example, using a slight excess or deficit of the resolving agent.

• Thermodynamic vs. Kinetic Control: Rapid crystallization can sometimes trap the more soluble diastereomer in the crystal lattice, leading to lower purity.

  • Actionable Protocol: Employ a slower, more controlled cooling profile.[4] This allows the system to remain closer to equilibrium, favoring the crystallization of the thermodynamically more stable (and typically less soluble) diastereomer.

Problem 4: My crystals are of poor quality (e.g., small, needles, agglomerated).

Question: The crystals I've obtained are difficult to filter and wash. How can I improve their morphology?

Answer: Poor crystal morphology can lead to practical difficulties in downstream processing and may also trap impurities, reducing the overall purity of your resolved enantiomer.

Underlying Causes and Solutions:

• Rapid Cooling: Fast cooling often leads to rapid nucleation and the formation of many small crystals.[4]

  • Actionable Protocol: Implement a slower, controlled cooling rate to encourage the growth of larger, more well-defined crystals.[4]

• Agitation Rate: The stirring rate can influence crystal size and shape.

  • Actionable Protocol: Optimize the agitation to ensure homogeneity without causing excessive secondary nucleation (formation of new crystals from contact with existing ones) or crystal breakage.

• Solvent System: The solvent can significantly impact the crystal habit.

  • Actionable Protocol: Experiment with different solvents or solvent mixtures, as this can sometimes lead to a more favorable crystal morphology.[4]

• Seeding: Introducing seed crystals at the right level of supersaturation can promote uniform crystal growth and control the final crystal size.[4]

Frequently Asked Questions (FAQs)

This section addresses broader conceptual questions that are essential for a solid understanding of diastereomeric salt crystallization.

1. How do I choose the right resolving agent?

The selection of a resolving agent is a critical first step. A good resolving agent should:

• Be readily available in high enantiomeric purity.[9]

• Be relatively inexpensive and easy to recover and recycle.[9][10]

• Form a stable salt with the racemate that crystallizes well.[9]

• Most importantly, create a significant difference in solubility between the two resulting diastereomeric salts.[9]

Commonly used resolving agents include:

• For racemic acids: Chiral amines such as (R)- or (S)-1-phenylethylamine, brucine, strychnine, and quinine.[8][11]

• For racemic amines: Chiral acids such as (+)-tartaric acid, (-)-mandelic acid, and (+)-camphor-10-sulfonic acid.[12]

2. What is the role of the solvent in diastereomeric salt crystallization?

The solvent is not merely a medium for the reaction; it is an active participant in the separation process. The ideal solvent system will:

• Exhibit a significant difference in solubility for the two diastereomeric salts.[5]

• Have a steep temperature-dependent solubility curve for the desired salt, which allows for high recovery upon cooling.[2]

• Promote the formation of well-defined, easily filterable crystals.

3. What is Crystallization-Induced Diastereomeric Transformation (CIDT)?

CIDT is an advanced technique that can dramatically improve the yield of a resolution, potentially approaching 100%.[5] It is applicable in systems where the undesired diastereomer in solution can epimerize (invert its stereochemistry at one center) to the desired, less soluble diastereomer. As the desired diastereomer crystallizes, the equilibrium in the solution shifts to produce more of it, ultimately converting the majority of the starting material to the desired product.[5]

4. How can I determine the solubility of my diastereomeric salts?

A simple and effective method is the isothermal shake-flask method:

• Add an excess amount of the pure diastereomeric salt to a known volume of the solvent in a sealed vial.

• Place the vial in a temperature-controlled shaker and agitate until equilibrium is reached (typically 24-48 hours).

• Allow the solid to settle, then carefully withdraw a filtered aliquot of the supernatant.

• Accurately weigh the aliquot and then evaporate the solvent to determine the mass of the dissolved salt. Alternatively, the concentration can be determined by a calibrated HPLC method.[3]

Experimental Workflows and Visualizations

To aid in your experimental design, the following workflow and diagrams illustrate key processes in troubleshooting and optimizing your chiral resolution.

Systematic Solvent Screening Workflow

A logical approach to solvent selection is crucial for success. The following diagram outlines a typical workflow.

Caption: A systematic workflow for screening multiple solvents to identify an optimal system for diastereomeric salt crystallization.[5]

Troubleshooting Decision Tree

When faced with a failed crystallization, this decision tree can guide your troubleshooting efforts.

Caption: A decision tree to guide troubleshooting when no crystallization occurs.

References

• Technical Support Center: Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts - Benchchem. (n.d.).
• Troubleshooting low yields in diastereomeric salt formation - Benchchem. (n.d.).
• Technical Support Center: Chiral Resolution by Diastereomeric Salt Crystallization - Benchchem. (n.d.).
• Diastereomeric Salt Crystallization Using Ternary Phase Diagram. (2025, May 8). YouTube.

• Chiral resolution - Wikipedia. (n.d.). Retrieved from [Link]

• CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. (n.d.). ResearchGate. Retrieved from [Link]

• 6.8: Resolution (Separation) of Enantiomers. (2020, May 30). Chemistry LibreTexts. Retrieved from [Link]

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. (n.d.). Advances in Engineering. Retrieved from [Link]

• Chiral Resolution with and without Resolving Agents. (2015, February 2). Pharmaceutical Technology. Retrieved from [Link]

• 6.8 Resolution (Separation) of Enantiomers. (2019, February 13). Chemistry LibreTexts. Retrieved from [Link]

• Population Balance Modeling of Diastereomeric Salt Resolution. (2023, February 28). Crystal Growth & Design. Retrieved from [Link]

• CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. (n.d.). ResearchGate. Retrieved from [Link]

• Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. (2022, December 19). CrystEngComm. Retrieved from [Link]

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Technical Support Center: Synthesis of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

Welcome to the technical support center for the synthesis of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and procedural challenges encountered during this specific synthesis. The following content is structured in a question-and-answer format to directly address potential issues, providing in-depth explanations and actionable protocols based on established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My final product shows the presence of the cis-isomer. What is the most likely cause, and how can I prevent this epimerization?

Answer:

The presence of the cis-isomer impurity in your final (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid product is a common issue, typically arising from epimerization at one of the stereocenters. The (1R,2R) configuration is the trans form, which is generally the thermodynamically more stable isomer. However, epimerization can occur under certain conditions, leading to a mixture of cis and trans isomers.

Primary Cause: Basic Conditions

The most frequent cause of epimerization in this system is exposure to basic conditions, particularly during the hydrolysis of a diester precursor to the desired monoester. The proton alpha to the carbonyl group is acidic and can be abstracted by a base to form an enolate intermediate. This enolate is planar, and subsequent reprotonation can occur from either face, leading to a mixture of stereoisomers.

Troubleshooting & Prevention:

• Careful Control of Hydrolysis: When performing a saponification of a dimethyl ester precursor, it is crucial to use a stoichiometric amount of base (e.g., one equivalent of NaOH or KOH) to selectively hydrolyze only one of the ester groups.[1][2] An excess of base can promote epimerization.

• Temperature Management: Perform the hydrolysis at the lowest effective temperature. Elevated temperatures can provide the necessary activation energy for enolate formation and subsequent epimerization.[3]

• Acidic Work-up: Ensure a prompt and thorough acidic work-up after the hydrolysis to neutralize any remaining base and protonate the carboxylate.[2]

Corrective Action - Isomer Enrichment:

If you have already synthesized a mixture of isomers, it is possible to enrich the desired trans isomer. This can be achieved by heating the mixture in the presence of a base, such as potassium hydroxide, to drive the equilibrium towards the more stable trans form.[3][4] Following this, careful recrystallization can be employed to isolate the pure trans isomer.[5]

Question 2: The yield of my desired monoester is low, and I have a significant amount of the dicarboxylic acid byproduct. How can I improve the selectivity of the mono-hydrolysis?

Answer:

Low yield of the monoester with concurrent formation of the dicarboxylic acid indicates over-hydrolysis of the starting diester. Achieving selective mono-saponification requires careful control over reaction conditions to favor the hydrolysis of only one ester group.

Causality:

The hydrolysis of the second ester group becomes competitive once the first has been converted to a carboxylate. The negatively charged carboxylate can repel the incoming hydroxide nucleophile, but this electrostatic repulsion may not be sufficient to completely prevent the second hydrolysis, especially under harsh conditions.

Strategies for Improved Selectivity:

• Stoichiometry is Key: Use precisely one equivalent of the base (e.g., LiOH, NaOH, or KOH). An excess of base is the most common reason for the formation of the diacid.[2]

• Solvent System: The choice of solvent can influence the reaction. A mixture of THF and water is commonly used to ensure solubility of the ester while providing the aqueous medium for the hydroxide.[1] Methanol can also be used, but be aware of the potential for transesterification if your starting material is not a methyl ester.

• Reaction Monitoring: Closely monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Quench the reaction as soon as the starting diester is consumed to prevent further hydrolysis to the diacid.

Experimental Protocol: Selective Mono-Saponification

• Dissolve the dimethyl (1R,2R)-cyclohexane-1,2-dicarboxylate in a suitable solvent mixture (e.g., THF/water or methanol/water).

• Cool the solution in an ice bath.

• Slowly add one equivalent of a 1M aqueous solution of NaOH or LiOH dropwise with vigorous stirring.

• Monitor the reaction by TLC until the starting material is no longer visible.

• Once complete, immediately acidify the reaction mixture with a cold, dilute acid (e.g., 1M HCl) to a pH of 2-3.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Question 3: I am observing the formation of a different ester (e.g., ethyl ester) in my final product. What is causing this transesterification?

Answer:

The presence of an unintended ester in your product is a clear indication of transesterification . This side reaction occurs when the alkoxy group of your ester is exchanged with an alcohol present in the reaction mixture, typically under either acidic or basic conditions.[6]

Common Scenarios and Prevention:

• Base-Catalyzed Transesterification: If you are performing a saponification using a base like sodium hydroxide in an alcoholic solvent such as ethanol, the corresponding alkoxide (sodium ethoxide) will be present in equilibrium. This ethoxide can act as a nucleophile and displace the methoxy group of your methyl ester, leading to the formation of the ethyl ester.

  • Solution: When hydrolyzing a methyl ester, it is best to use methanol as the alcoholic co-solvent or a non-alcoholic solvent system like THF/water to avoid transesterification.

• Acid-Catalyzed Transesterification: During an acidic work-up or if performing an acid-catalyzed hydrolysis, the alcohol used as a solvent can participate in transesterification.

  • Solution: Use water as the primary solvent for the work-up, and if an organic co-solvent is needed for solubility, choose one that is aprotic (e.g., ethyl acetate, dichloromethane). If an alcohol must be used, it should match the ester's alkoxy group (e.g., use methanol for a methyl ester).

Visualizing the Competing Reactions:

Below is a diagram illustrating the desired hydrolysis pathway versus the competing transesterification side reaction in a basic, ethanolic medium.

Fig. 1: Desired Hydrolysis vs. Side Reaction

Question 4: My purification by recrystallization is not effectively removing a key impurity. What alternative or supplementary purification strategies can I employ?

Answer:

When standard recrystallization fails to yield a product of the desired purity, it often indicates that the impurity has similar solubility properties to the target compound. In such cases, a multi-step purification strategy is often necessary.

Troubleshooting Recrystallization:

• Solvent Screening: The choice of solvent is critical. Experiment with different solvent systems. For (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, consider solvent mixtures such as isopropyl ether/ethanol or purification by washing with a non-polar solvent like cyclohexane to remove less polar impurities.[5][7]

Alternative Purification Techniques:

• Acid-Base Extraction: Since your target molecule has a carboxylic acid group, you can exploit its acidic nature for purification.

  • Dissolve the crude product in an organic solvent (e.g., ethyl acetate).

  • Extract with a weak aqueous base, such as sodium bicarbonate solution. The desired acid will move into the aqueous phase as its sodium salt, leaving non-acidic impurities in the organic layer.

  • Separate the aqueous layer and carefully re-acidify it with a strong acid (e.g., HCl) to precipitate the purified product.

  • Filter the solid and wash with cold water to remove any remaining salts.

• Chromatography: If impurities are persistent, column chromatography is a highly effective method for separation.

  • Stationary Phase: Silica gel is typically used.

  • Mobile Phase: A gradient of ethyl acetate in hexanes or heptane is a good starting point. The addition of a small amount of acetic acid (0.5-1%) to the mobile phase can help to reduce tailing of the acidic product on the silica gel.

Purification Workflow:

Fig. 2: Stepwise Purification Strategy

Quantitative Data Summary

Parameter	Recommended Condition	Rationale / Potential Issue if Deviated
Base Stoichiometry	1.0 - 1.05 equivalents	> 1.1 eq: Risk of di-hydrolysis. < 1.0 eq: Incomplete reaction.
Reaction Temperature	0 - 25 °C	Higher temperatures increase the rate of side reactions like epimerization and di-hydrolysis.[3]
Work-up pH	2 - 3	pH > 4: Incomplete protonation of the carboxylate, leading to poor extraction into the organic phase.

References

• Sumitomo Chemical Company, Limited. (1997). EP0814073B1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids. Google Patents.
• Sumitomo Chemical Company, Limited. (1998). US5831118A - Epimerization of 2- or 4- substituted cyclohexanecarboxylic acids. Google Patents.
• Sumitomo Chemical Company, Limited. (2001). DE69706604D1 - Epimerization of 2- or 4-substituted cyclohexane carboxylic acids. Google Patents.
• Sumitomo Chemical Company, Limited. (1997). EP0814073A1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids. Google Patents.

• Ashenhurst, J. (2022). Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. Retrieved from [Link]

• Operachem. (2024). Saponification-Typical procedures. Retrieved from [Link]

• CalTech GPS. (n.d.). Saponification (Base Hydrolysis) of Organic Materials. Retrieved from [Link]

• Sumitomo Chemical Company, Limited. (1997). Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids - European Patent Office - EP 0 814 073 B1. Googleapis.com. Retrieved from [Link]

• ResearchGate. (2025). Rapid Saponification of Fatty Acid Methyl Esters with Aqueous Alkali Hydroxide Solutions Using a Long Narrow Tubular Reactor. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021). Saponification (Hydrolysis of Esters with OH-). YouTube. Retrieved from [Link]

• PubChem. (n.d.). (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid. Retrieved from [Link]

• Jiangsu Tianma Pharmaceutical Group Special Equipment Co., Ltd. (2015). CN104945237A - Synthesis method of (1R, 2R)-trans-cyclohexane dicarboxylic acid. Google Patents.
• Monsanto Company. (1982). US4314071A - Method of preparing monoesters. Google Patents.
• Suven Life Sciences Limited. (2014). A process for preparation of trans (lr,2r)-cyclo hexane 1, 2-dicarboxylic acid. Google Patents.
• E. I. Du Pont de Nemours and Company. (2001). US6210956B1 - Optically active cis-1,3-cyclohexanedicarboxylic acid monoesters with high enantiomeric purity and process for their preparation. Google Patents.
• Eastman Kodak Company. (1994). US5286903A - Process for the preparation of cyclohexanedicarboxylic acids. Google Patents.
• Daicel Chemical Industries, Ltd. (2002). US6355830B1 - Process for preparation of dicarboxylic acid monoesters. Google Patents.

• Organic Syntheses. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, diethyl ester, cis-. Retrieved from [Link]

• INVISTA Technologies S.a.r.l. (2015). WO2015102893A1 - Process for the preparation of cyclohexane carboxylic acid compounds. Google Patents.

• Indian Journal of Chemistry. (2008). Synthesis of monoesters and diesters using eco-friendly solid acid catalysts- M(IV) tungstates and phosphates. Retrieved from [Link]

• BASF Aktiengesellschaft. (2004). US20040054220A1 - Method for producing cyclohexane dicarboxylic acids and the derivatives thereof. Google Patents.

• Ashenhurst, J. (2022). Transesterification. Master Organic Chemistry. Retrieved from [Link]

• Gruenenthal GmbH. (2002). US6399829B1 - Synthesis and purification of (r,r)-2-[ (dimethylamino) methyl]-1-(3-methoxyphenyl) cyclohexanol hydrochloride. Google Patents.
• BP Corporation North America Inc. (2013). US8492583B2 - Process for purification of aromatic carboxylic acids. Google Patents.

• ResearchGate. (n.d.). Conversion rate and diester over monoester ratio as a function of the water content. Retrieved from [Link]

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Technical Support Center: Enhancing Stereoselectivity with (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid

Welcome to the technical support center dedicated to maximizing the stereochemical outcome of your reactions involving (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of stereoselective synthesis using this versatile chiral building block. Here, we address common challenges and frequently asked questions, providing not just solutions but also the underlying scientific principles to empower your experimental design.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments, offering potential causes and actionable solutions.

Issue 1: Poor Diastereoselectivity in the Alkylation of an Enolate Derived from a (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxamide Derivative.

Symptoms: You are performing a diastereoselective alkylation of an amide derivative of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. After workup and analysis (e.g., by ¹H NMR or chiral HPLC), you observe a low diastereomeric ratio (d.r.), indicating a mixture of diastereomers.

Potential Causes and Solutions:

• Incomplete Enolate Formation or Isomerization: The geometry of the enolate is crucial for facial selectivity. Incomplete deprotonation or equilibration between the E- and Z-enolates can lead to a mixture of products.

  • Solution:

    • Choice of Base: Use a strong, non-nucleophilic base like lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LHMDS) to ensure rapid and complete deprotonation. The choice of base can influence the enolate geometry.

    • Temperature Control: Perform the deprotonation at low temperatures (e.g., -78 °C) to kinetically trap the desired enolate and prevent equilibration.

• Inappropriate Solvent: The solvent plays a critical role in solvating the metal counter-ion of the enolate, which in turn affects its aggregation state and reactivity.

  • Solution:

    • Aprotic Solvents: Use anhydrous aprotic solvents like tetrahydrofuran (THF) or diethyl ether. THF is often preferred due to its good solvating properties for lithium enolates.

    • Avoid Protic Solvents: Traces of protic impurities (e.g., water, alcohols) will quench the enolate and lead to starting material recovery and side reactions. Ensure all glassware and solvents are rigorously dried.

• Nature of the Electrophile: Highly reactive electrophiles can react indiscriminately with both faces of the enolate, leading to poor selectivity.

  • Solution:

    • Less Reactive Electrophiles: Consider using less reactive electrophiles. For instance, alkyl bromides or tosylates might give better selectivity than the more reactive alkyl iodides.

    • Lewis Acid Additives: In some cases, the addition of a Lewis acid can pre-complex with the electrophile and the enolate, leading to a more organized transition state and improved diastereoselectivity.

• Steric Hindrance: The inherent steric bulk of the chiral auxiliary and the substrate can influence the approach of the electrophile.

  • Solution:

    • Modeling: If possible, use computational modeling to predict the most stable conformation of the enolate and the preferred trajectory of electrophile attack. This can provide insights into the source of poor selectivity.

Issue 2: Low Enantiomeric Excess (e.e.) After Cleavage of the Chiral Auxiliary.

Symptoms: After successfully performing a diastereoselective reaction and cleaving the chiral auxiliary derived from (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, you find that the final product has a low enantiomeric excess.

Potential Causes and Solutions:

• Racemization During Auxiliary Cleavage: The conditions used to remove the chiral auxiliary (e.g., harsh acidic or basic hydrolysis) might be causing racemization of the newly formed stereocenter in your product.

  • Solution:

    • Milder Cleavage Conditions: Explore milder methods for auxiliary removal. For example, if you have an amide linkage, consider enzymatic cleavage or reductive cleavage with agents like LiAlH₄ if compatible with your product's functionality.

    • Protecting Groups: If your product contains sensitive functional groups, consider protecting them before attempting to cleave the auxiliary.

• Inaccurate Measurement of Diastereomeric Ratio: The initial diastereomeric ratio might have been lower than initially determined, leading to a lower than expected e.e. after cleavage.

  • Solution:

    • Orthogonal Analytical Methods: Use at least two different analytical techniques to determine the diastereomeric ratio of the intermediate. For example, supplement ¹H NMR data with chiral HPLC or SFC analysis of the diastereomeric mixture.

Frequently Asked Questions (FAQs)

Q1: How does the "trans" configuration of the carboxylic acid and the methoxycarbonyl group in (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid influence stereoselectivity?

A1: The rigid trans-diaxial or trans-diequatorial conformation of the cyclohexane ring in derivatives of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid creates a well-defined chiral environment. The bulky methoxycarbonyl group on one face of the ring effectively blocks that face, directing the approach of incoming reagents to the opposite, less sterically hindered face. This steric control is a primary factor in achieving high diastereoselectivity in reactions such as enolate alkylations and aldol additions.

Q2: What are the key experimental parameters to consider when optimizing a reaction for high stereoselectivity with this chiral auxiliary?

A2: Several parameters are critical and should be systematically screened:

Parameter	Rationale	Typical Range/Conditions
Temperature	Lower temperatures generally enhance selectivity by favoring the transition state with the lowest activation energy.	-78 °C to 0 °C
Solvent	The polarity and coordinating ability of the solvent affect the solubility of reagents and the structure of intermediates (e.g., enolates).	Aprotic solvents like THF, diethyl ether, toluene, dichloromethane
Base/Catalyst	The choice of base determines the enolate geometry, while the catalyst can create a chiral pocket around the reactants.	Strong, non-nucleophilic bases (LDA, LHMDS); Chiral Lewis acids or organocatalysts
Additives	Lewis acids can enhance electrophilicity and organize the transition state. Salts like LiCl can break up enolate aggregates.	TiCl₄, SnCl₄, ZnCl₂, LiCl

Q3: Can I use (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid in catalytic asymmetric reactions?

A3: Yes, derivatives of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid can be used to synthesize chiral ligands for asymmetric catalysis. For example, the carboxylic acid can be converted into an amide or an alcohol, which can then be further functionalized to create bidentate or tridentate ligands for transition metals like rhodium, iridium, or palladium. These chiral ligands can then be used in a variety of enantioselective transformations, such as hydrogenation, hydroformylation, and C-H activation.[1][2]

Experimental Protocols & Visualizations

Protocol 1: Diastereoselective Alkylation of a Chiral Amide

This protocol describes a general procedure for the diastereoselective alkylation of an N-acyl derivative of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

Step-by-Step Methodology:

• Amide Formation: React (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid with a chiral amine (e.g., (R)-2-amino-2-phenylethanol) in the presence of a coupling agent (e.g., DCC or EDC) to form the corresponding chiral amide.

• Enolate Formation:

  • Dissolve the chiral amide in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add a solution of LDA (1.1 equivalents) in THF to the amide solution.

  • Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation:

  • Slowly add the electrophile (e.g., benzyl bromide, 1.2 equivalents) to the enolate solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 2-4 hours, monitoring the reaction progress by TLC.

• Workup:

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analysis and Purification:

  • Determine the diastereomeric ratio of the crude product by ¹H NMR spectroscopy or chiral HPLC.

  • Purify the product by column chromatography on silica gel.

Diagram 1: Workflow for Diastereoselective Alkylation

Caption: Workflow for the diastereoselective alkylation protocol.

Diagram 2: Conceptual Basis of Stereocontrol

Caption: The principle of stereocontrol using the chiral auxiliary.

References

• Diastereoselective alkylation reactions of 1-methylcyclohexa-2,5-diene-1-carboxylic acid. Organic & Biomolecular Chemistry, 2012.

• Resolution of trans-1,2-cyclohexanedicarboxylic acid containing two carboxylic groups by forming diastereomeric salts based on feeding molar ratio control. Chirality, 2024.

• (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. Benchchem, 2023.

• Acid controlled diastereoselectivity in asymmetric aldol reaction of cycloketones with aldehydes using enamine-based organocatalysts. Chemical Communications, 2011.

• Diastereoselective (3 + 3)-Annulations of Trisubstituted Michael Acceptors for Access to Polyfunctional Cyclohexanones. The Journal of Organic Chemistry, 2018.

• Chiral auxiliary. Wikipedia, 2023.

• Chiral Cyclohexyl-Fused Spirobiindanes: Practical Synthesis, Ligand Development, and Asymmetric Catalysis. Journal of the American Chemical Society, 2018.

• Chiral Bicyclo[2.2.2]octane‐Fused CpRh Complexes: Synthesis and Potential Use in Asymmetric C−H Activation. Angewandte Chemie International Edition, 2020.

• Diastereoselectivity in enolate alkylation reactions. Chemistry Stack Exchange, 2024.

• Role of additives and solvents in the synthesis of chiral isoreticular MOF-74 topologies. Dalton Transactions, 2020.

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Highly Stereoselective Aldol Condensation Using an Enantioselective Chiral Enolate (1980) | Satoru Masamune | 203 Citations [scispace.com]

Technical Support Center: Purification of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

Welcome to the technical support center for the purification of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of this chiral building block.

Introduction

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is a valuable chiral intermediate in the synthesis of various complex molecules and active pharmaceutical ingredients (APIs).[1] Its stereochemical integrity is crucial for the desired biological activity and pharmacological profile of the final product. Achieving high chemical and enantiomeric purity can be challenging due to the presence of diastereomers, unreacted starting materials, and other process-related impurities. This guide provides a systematic approach to identifying and removing these impurities, ensuring the final product meets stringent quality specifications.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid?

A1: The most common impurities typically include:

• Diastereomers: The (1S,2S), (1R,2S), and (1S,2R) isomers are the most significant impurities, arising from non-selective synthesis or epimerization.

• Starting Materials: Incomplete reaction can leave residual starting materials, such as the corresponding dicarboxylic acid or anhydride.[2]

• Solvent Residues: Residual solvents from the reaction or work-up procedures.

• By-products: Depending on the synthetic route, various by-products may be present.

Q2: Which analytical techniques are recommended for purity assessment?

A2: A combination of techniques is essential for a comprehensive purity analysis:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining enantiomeric and diastereomeric purity.[3][4] Polysaccharide-based chiral stationary phases (CSPs) are often effective for separating stereoisomers of carboxylic acids.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is crucial for structural confirmation and identifying organic impurities. Chiral shift reagents can also be used to determine enantiomeric excess.[6]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile impurities and residual solvents.

• Melting Point: A sharp melting point range is a good indicator of high purity.

Q3: What are the recommended storage conditions for this compound?

A3: (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid should be stored at 4°C, protected from light, and under an inert atmosphere such as nitrogen.[7] This minimizes potential degradation and maintains its stability over time.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process in a question-and-answer format.

Issue 1: Poor Separation of Diastereomers by Recrystallization

Q: I've tried recrystallizing my crude product from several solvents, but the diastereomeric purity is not improving significantly. What could be the issue?

A: This is a common challenge, often due to the formation of a solid solution, where the crystal lattice of the desired diastereomer incorporates the undesired one.[8] This makes separation by simple recrystallization ineffective.[8]

Troubleshooting Steps:

• Confirm Solid Solution Formation: If repeated recrystallizations fail to improve purity, you likely have a solid solution.[8]

• Solvent Screening: The choice of solvent is critical. The ideal solvent will maximize the solubility difference between the diastereomers.[6]

  • Vary Polarity: Experiment with a range of solvents with different polarities. A mixture of solvents, such as isopropyl ether and ethanol, has been shown to be effective for similar cyclohexane dicarboxylic acid derivatives.[2]

  • Hydrogen Bonding Capacity: Solvents with different hydrogen bonding capabilities can alter the interactions with the diastereomers, potentially leading to better separation.[8]

• Controlled Cooling: A slow and controlled cooling rate is crucial for selective crystallization. Rapid cooling can trap impurities within the crystal lattice.

• Seeding: Introducing seed crystals of the pure desired diastereomer can promote its crystallization and prevent the co-crystallization of the undesired isomer.[6]

Issue 2: Low Yield After Recrystallization

Q: My recrystallization is giving me a high-purity product, but the yield is very low. How can I improve it?

A: Low yield is often a trade-off for high purity. However, several factors can be optimized to improve recovery.

Troubleshooting Steps:

• Solvent Volume: Using the minimum amount of hot solvent necessary to dissolve the crude product is key. Excess solvent will keep more of your product in the mother liquor upon cooling.

• Cooling Temperature: Ensure you are cooling the crystallization mixture to a sufficiently low temperature (e.g., in an ice bath) to maximize precipitation.

• Mother Liquor Analysis: Analyze the mother liquor by HPLC to determine the concentration of your desired product. If a significant amount remains, you can perform a second crystallization or concentrate the mother liquor to recover more material.

• Anti-Solvent Addition: In some cases, the slow addition of an "anti-solvent" (a solvent in which your product is poorly soluble) to the filtered solution can induce further crystallization. This must be done carefully to avoid crashing out impurities.

Issue 3: Chiral HPLC Method Development Challenges

Q: I'm struggling to get baseline separation of the enantiomers on my chiral HPLC column. What parameters should I adjust?

A: Achieving good resolution in chiral separations often requires systematic optimization of several chromatographic parameters.[5][9]

Troubleshooting Steps:

• Mobile Phase Composition:

  • Modifier Percentage: Adjust the ratio of the alcohol modifier (e.g., isopropanol, ethanol) in the mobile phase.[10] Reducing the alcohol percentage generally increases retention and can improve resolution.[10]

  • Modifier Type: Switching between different alcohol modifiers (e.g., from isopropanol to ethanol) can significantly impact selectivity.[10]

  • Additives: For acidic compounds, adding a small amount of an acidic modifier like trifluoroacetic acid (TFA) or formic acid to the mobile phase can improve peak shape and resolution.

• Flow Rate: Lowering the flow rate often improves resolution, but be mindful of increased analysis time and potential band broadening.[5]

• Temperature: Temperature can affect the thermodynamics of the separation.[5] Experiment with different column temperatures (e.g., 15°C, 25°C, 40°C) to find the optimal condition.

• Column Selection: If optimization on your current column is unsuccessful, screening other chiral stationary phases is recommended. Polysaccharide-based CSPs are a good starting point for carboxylic acids.[5][11]

Purification Workflow and Decision Logic

The following diagram illustrates a general workflow for the purification of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, including decision points for troubleshooting.

Caption: Decision workflow for purification of the target compound.

Experimental Protocols

Protocol 1: Optimized Recrystallization

This protocol provides a starting point for the recrystallization of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

• Solvent Selection: Begin with a solvent system of isopropyl ether and ethanol. A ratio of 4:6 (v/v) is a good starting point.[2]

• Dissolution: In a flask equipped with a reflux condenser, add the crude product. Add the minimum volume of the hot solvent mixture required to fully dissolve the solid with stirring.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat at reflux for 10-15 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal and any insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature. To maximize recovery, cool the flask in an ice bath for at least one hour.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove residual mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point until a constant weight is achieved.

Protocol 2: Chiral HPLC Analysis

This protocol outlines a general method for chiral HPLC analysis. Optimization will be required for your specific system.

• Column: Chiralcel® OD-H or a similar polysaccharide-based column.

• Mobile Phase: A mixture of n-hexane and isopropanol with 0.1% trifluoroacetic acid (TFA). A typical starting gradient is 90:10 (v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL and filter through a 0.45 µm syringe filter.

Data Summary Table

Impurity Type	Potential Source	Recommended Removal Method	Analytical Detection Method
Diastereomers	Synthesis/Epimerization	Optimized Recrystallization, Column Chromatography	Chiral HPLC
Unreacted Dicarboxylic Acid	Incomplete Reaction	Recrystallization, Acid-Base Extraction	HPLC, NMR
Residual Solvents	Reaction/Work-up	Drying under Vacuum	GC-MS, ¹H NMR
Synthetic By-products	Side Reactions	Recrystallization, Column Chromatography	HPLC, LC-MS

Conclusion

The successful purification of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid hinges on a systematic approach to identifying and removing impurities. By understanding the potential challenges, such as solid solution formation and difficulties in chiral separations, and by applying the troubleshooting strategies and protocols outlined in this guide, researchers can consistently achieve high chemical and stereochemical purity.

References

• Bhaskar, V., & G, R. (1987). Enantiomeric separation of chiral carboxylic acids, as their diastereomeric carboxamides, by thin-layer chromatography. Journal of Pharmaceutical and Biomedical Analysis, 5(7), 665–673. [Link]

• Vess, A., et al. (1997). Analytical chiral separation methods. Pure and Applied Chemistry, 69(7), 1467–1475. [Link]

• Asnin, L. D., & G, R. (2005). Enantioselective separation of chiral arylcarboxylic acids on an immobilized human serum albumin chiral stationary phase. Journal of Pharmaceutical and Biomedical Analysis, 37(5), 967–973. [Link]

• SK pharmteco. (2026). Chiral Purity Analysis – Know What Both Hands Are Doing. SK pharmteco. [Link]

• Daicel Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Daicel Chiral Technologies. [Link]

• Piras, M., et al. (2025). Advances in chiral analysis: from classical methods to emerging technologies. Chemical Society Reviews. [Link]

• Shchipunov, Y. A., & G, R. (2025). HPLC separation of 2-aryloxycarboxylic acid enantiomers on chiral stationary phases. Journal of Chromatography A. [Link]

• Ahuja, S. (2001). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Ray, A. (2020, May 20). Trouble with chiral separations. Chromatography Today. [Link]

• Daicel Chiral Technologies. (n.d.). Enantiomer separation of acidic compounds. Daicel Chiral Technologies. [Link]

• Chemistry Steps. (n.d.). Resolution (Separation) of Enantiomers. Chemistry Steps. [Link]

• Challener, C. A. (2015, February 2). Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology, 39(2). [Link]

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. Phenomenex. [Link]

• Royal Society of Chemistry. (n.d.). Chapter 2: Resolution of Racemic and Diastereomeric Mixtures. Royal Society of Chemistry. [Link]

• National Center for Biotechnology Information. (n.d.). (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid. PubChem. [Link]

• Google Patents. (n.d.). CN104945237A - Synthesis method of (1R, 2R)-trans-cyclohexane dicarboxylic acid.
• Google Patents. (2014, July 3). A process for preparation of trans (lr,2r)-cyclo hexane 1, 2-dicarboxylic acid.
• Google Patents. (n.d.). EP0814073B1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids.
• Google Patents. (n.d.). WO2015102893A1 - Process for the preparation of cyclohexane carboxylic acid compounds.

• Organic Syntheses. (n.d.). 1-methylcyclohexanecarboxylic acid. Organic Syntheses. [Link]

• Google Patents. (n.d.). US6399829B1 - Synthesis and purification of (r,r)-2-[ (dimethylamino) methyl]-1-(3-methoxyphenyl) cyclohexanol hydrochloride.
• Google Patents. (n.d.). US6399829B1 - Synthesis and purification of (r,r)-2-[ (dimethylamino) methyl]-1-(3-methoxyphenyl) cyclohexanol hydrochloride.

Sources

• 1. benchchem.com [benchchem.com]
• 2. CN104945237A - Synthesis method of (1R, 2R)-trans-cyclohexane dicarboxylic acid - Google Patents [patents.google.com]
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• 4. skpharmteco.com [skpharmteco.com]
• 5. benchchem.com [benchchem.com]
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• 9. chiraltech.com [chiraltech.com]
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• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Determining Enantiomeric Excess of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric excess (ee) is not merely a procedural step but a cornerstone of safety, efficacy, and regulatory compliance. The differential pharmacological and toxicological profiles of enantiomers necessitate robust and reliable analytical methodologies. This guide provides an in-depth, objective comparison of the principal analytical techniques for quantifying the enantiomeric excess of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, a chiral building block of significant interest. By delving into the causality behind experimental choices and presenting detailed, self-validating protocols, this document serves as a practical resource for selecting and implementing the most suitable analytical strategy.

The Analytical Challenge: Chirality in a Cyclic System

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid presents a unique analytical challenge due to its two contiguous stereocenters on a flexible cyclohexyl ring. The presence of both a carboxylic acid and a methyl ester group influences its polarity, volatility, and potential for intermolecular interactions. An ideal analytical method should not only provide accurate and precise ee determination but also be robust enough to handle the specific physicochemical properties of this molecule. The primary techniques employed for this purpose are Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each operates on distinct principles and offers a unique balance of advantages and limitations.

Head-to-Head Comparison of Core Analytical Techniques

The choice of an analytical technique is a critical decision that impacts accuracy, sensitivity, throughput, and cost. The following table summarizes the key performance metrics for the most common methods for determining the enantiomeric excess of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Differential interaction with a chiral stationary phase (CSP).	Differential interaction with a CSP after derivatization.	Formation of diastereomeric complexes with a chiral solvating agent (CSA) or covalent derivatization with a chiral derivatizing agent (CDA).
Sample Form	Direct analysis of the acid.	Volatile derivative (e.g., ester or amide).	In solution with a CSA or as a diastereomeric derivative.
Resolution	High, often baseline separation.	Very high, excellent for complex mixtures.	Dependent on the CSA/CDA and magnetic field strength.
Sensitivity	High (UV, MS detection).	Very high (FID, MS detection).	Lower compared to chromatographic methods.
Speed	Moderate (typically 10-30 min per sample).	Fast (typically 5-20 min per sample).	Very fast (typically < 5 min per sample for data acquisition).
Solvent Consumption	High.	Low.	Very low.
Development Effort	Moderate to high (screening of columns and mobile phases).	High (derivatization optimization and column selection).	Moderate (screening of CSAs/CDAs and optimization of conditions).
Non-destructive	Yes (sample can be recovered).	No (sample is consumed).	Yes (sample can be recovered).

Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard

Chiral HPLC is arguably the most versatile and widely adopted technique for enantiomeric excess determination due to its broad applicability and high accuracy. The separation is achieved through the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times.

The Causality Behind Method Development

The key to a successful chiral HPLC separation lies in selecting an appropriate CSP and mobile phase. For a molecule like (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, which possesses a carboxylic acid group, CSPs capable of ionic interactions, hydrogen bonding, and dipole-dipole interactions are often effective. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are a common first choice due to their broad enantiorecognition capabilities. The mobile phase, typically a mixture of an alkane (e.g., hexane) and an alcohol (e.g., isopropanol), is optimized to achieve a balance between retention and resolution. An acidic modifier, such as trifluoroacetic acid (TFA), is often added to suppress the ionization of the carboxylic acid, leading to improved peak shape and reproducibility.

Experimental Protocol: Chiral HPLC

This protocol outlines a model method for the chiral separation of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

1. Instrumentation and Columns:

• HPLC system with a UV detector or Mass Spectrometer (MS).

• Chiral Stationary Phase: A polysaccharide-based column, such as a Daicel CHIRALPAK® series column (e.g., IA, IB, IC), is a good starting point.

2. Mobile Phase Preparation:

• Prepare a stock solution of the mobile phase, for example, n-Hexane/Isopropanol (90:10, v/v) with 0.1% Trifluoroacetic Acid (TFA).

• Filter and degas the mobile phase before use.

3. Standard and Sample Preparation:

• Prepare a stock solution of the racemic (1R,2R) and (1S,2S)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid standard at a concentration of 1 mg/mL in the mobile phase.

• Prepare the sample solution at a similar concentration.

4. Chromatographic Conditions:

• Column: CHIRALPAK® IA (4.6 x 250 mm, 5 µm).

• Mobile Phase: n-Hexane/Isopropanol/TFA (90:10:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm (due to the carboxyl and ester chromophores).

• Injection Volume: 10 µL.

5. Analysis and Calculation:

• Inject the racemic standard to determine the retention times of the two enantiomers.

• Inject the sample solution.

• Calculate the enantiomeric excess (% ee) using the following formula: % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 where Area₁ and Area₂ are the peak areas of the major and minor enantiomers, respectively.

Chiral Gas Chromatography (GC): High Resolution for Volatile Derivatives

Chiral GC is a powerful technique that offers exceptional resolution and sensitivity, particularly for volatile and thermally stable compounds. For non-volatile analytes like carboxylic acids, a derivatization step is mandatory to increase their volatility and improve chromatographic performance.

The Rationale for Derivatization

The carboxylic acid group in (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid makes it non-volatile and prone to adsorption on the GC column, leading to poor peak shape and resolution. Derivatization converts the carboxylic acid into a less polar and more volatile functional group, such as an ester or an amide. A common approach is esterification to form, for example, a methyl or ethyl ester. This not only improves volatility but can also enhance separation on certain chiral stationary phases.

The choice of a chiral stationary phase is critical. Cyclodextrin-based CSPs are widely used in chiral GC due to their ability to form transient diastereomeric inclusion complexes with a wide range of chiral molecules.

Experimental Protocol: Chiral GC

This protocol provides a model workflow for the chiral GC analysis of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid following derivatization.

1. Derivatization: Esterification

• To approximately 1 mg of the sample in a vial, add 1 mL of 2M HCl in methanol.

• Seal the vial and heat at 60 °C for 1 hour.

• After cooling, evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., dichloromethane) for GC analysis. This converts the carboxylic acid to its methyl ester.

2. Instrumentation and Column:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Chiral Capillary Column: A cyclodextrin-based column, such as a Chirasil-DEX CB or a similar β-cyclodextrin derivative column, is recommended.

3. GC Conditions:

• Column: Chirasil-DEX CB (25 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 250 °C.

• Oven Temperature Program: Start at 100 °C, hold for 1 min, then ramp at 5 °C/min to 200 °C, and hold for 5 min.

• Injection: 1 µL, split mode (e.g., 50:1).

4. Analysis and Calculation:

• Inject a derivatized racemic standard to identify the retention times of the two enantiomeric derivatives.

• Inject the derivatized sample.

• Calculate the enantiomeric excess using the peak areas of the two enantiomers as described for HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Rapid and Non-Destructive Approach

NMR spectroscopy offers a fundamentally different approach to ee determination that does not require chromatographic separation. The method relies on creating a diastereomeric environment in the NMR tube, which induces a chemical shift difference between the signals of the two enantiomers. This can be achieved through the use of chiral solvating agents (CSAs) or by covalently linking the analyte to a chiral derivatizing agent (CDA).

The Mechanism of Chiral Recognition in NMR

Chiral Solvating Agents (CSAs) are chiral molecules that form transient, non-covalent diastereomeric complexes with the enantiomers of the analyte. This interaction perturbs the magnetic environment of the nuclei in the analyte, leading to separate signals for each enantiomer in the NMR spectrum. For carboxylic acids, CSAs containing hydrogen bond donors and aromatic rings, such as derivatives of amino alcohols or alkaloids, can be effective. The enantiomeric excess can then be determined by integrating the corresponding signals.

Experimental Protocol: ¹H NMR with a Chiral Solvating Agent

This protocol details a model procedure for determining the enantiomeric excess of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid using ¹H NMR and a CSA.

1. Reagents and Instrumentation:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• High-purity NMR solvent (e.g., CDCl₃).

• Chiral Solvating Agent (CSA): A commercially available CSA known to interact with carboxylic acids, such as (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol or a suitable amino alcohol derivative.

2. Sample Preparation:

• Dissolve approximately 5-10 mg of the sample in 0.6 mL of CDCl₃ in an NMR tube.

• Acquire a standard ¹H NMR spectrum of the sample to identify the chemical shifts of key protons (e.g., the proton alpha to the carboxylic acid or the methoxy protons).

• To the same NMR tube, add the CSA in small increments (e.g., 0.25, 0.5, 1.0, and 2.0 equivalents) and acquire a ¹H NMR spectrum after each addition. Monitor the splitting of a well-resolved signal.

3. NMR Data Acquisition:

• Acquire ¹H NMR spectra with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Ensure accurate integration of the signals.

4. Analysis and Calculation:

• Identify a proton signal that shows clear separation for the two enantiomers in the presence of the CSA.

• Integrate the two resolved signals.

• Calculate the enantiomeric excess using the following formula: % ee = [ (Integral₁ - Integral₂) / (Integral₁ + Integral₂) ] * 100 where Integral₁ and Integral₂ are the integration values of the signals corresponding to the major and minor enantiomers, respectively.

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the typical workflows for each analytical technique.

Caption: Chiral HPLC analysis workflow.

Caption: Chiral GC analysis workflow.

Caption: NMR analysis workflow with a chiral solvating agent.

Conclusion and Recommendations

The determination of the enantiomeric excess of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid can be reliably achieved using chiral HPLC, chiral GC, and NMR spectroscopy.

• Chiral HPLC is recommended as the primary technique for routine analysis and quality control due to its high accuracy, robustness, and direct analysis capabilities. The initial investment in method development is often justified by its reliability.

• Chiral GC is an excellent alternative, particularly when high resolution is required and when dealing with complex matrices. The necessity of derivatization adds a step to the workflow but can significantly improve chromatographic performance.

• NMR Spectroscopy with chiral solvating agents is the method of choice for rapid screening and high-throughput applications where speed is paramount and slightly lower precision is acceptable. Its non-destructive nature is also a significant advantage for precious samples.

Ultimately, the selection of the most appropriate method will depend on the specific requirements of the analysis, including the desired accuracy and precision, sample throughput, and the available instrumentation. For critical applications in drug development, orthogonal methods (e.g., confirming an HPLC result with NMR) are often employed to ensure the utmost confidence in the analytical data.

References

• Enantiodiscrimination of carboxylic acids using the diphenylprolinol NMR chiral solvating agents. Organic Chemistry Frontiers. [Link]

• Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. UNIPI. [Link]

• Supporting Information. DOI. [Link]

• Enantiomeric NMR discrimination of carboxylic acids using actinomycin D as a chiral solvating agent. Organic & Biomolecular Chemistry. [Link]

• Chiral NMR solvating additives for differentiation of enantiomers. PubMed. [Link]

• Discrimination of enantiomers of dipeptide derivatives with two chiral centers by tetraaza macrocyclic chiral solvating agents using 1H NMR spectroscopy. Organic Chemistry Frontiers. [Link]

• Optically active cis-1,3-cyclohexanedicarboxylic acid monoesters with high enantiomeric purity and process for their preparation. Google Patents. [https://patents.google.

A Comparative Guide to the ¹H and ¹³C NMR Analysis of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

This in-depth technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. Designed for researchers, scientists, and professionals in drug development, this guide delves into the nuances of stereochemical influence on NMR spectral data. We will explore the expected spectral features, compare them with those of its diastereomers, and provide detailed experimental protocols for acquiring high-quality data.

The Critical Role of NMR in Stereochemical Elucidation

In the realm of organic chemistry and drug development, the precise determination of a molecule's three-dimensional structure is paramount. Stereoisomers, molecules with the same chemical formula and connectivity but different spatial arrangements of atoms, can exhibit vastly different biological activities. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful and indispensable tool for elucidating the stereochemistry of chiral molecules.[1] The chemical shifts, coupling constants, and through-space interactions observed in NMR spectra provide a detailed fingerprint of a molecule's conformation and relative configuration. For substituted cyclohexanes, such as (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, NMR is particularly insightful for determining the orientation of substituents as either axial or equatorial, and for differentiating between cis and trans diastereomers.[2]

Deciphering the ¹H NMR Spectrum of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

The ¹H NMR spectrum of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is anticipated to be complex due to the low symmetry of the molecule and the conformational flexibility of the cyclohexane ring. The key to interpreting the spectrum lies in understanding the influence of the electron-withdrawing carboxylic acid and methoxycarbonyl groups on the chemical shifts of the ring protons and the stereochemical relationships that dictate the coupling constants.

Expected Chemical Shifts and Multiplicities:

• Carboxylic Acid Proton (-COOH): A broad singlet is expected in the downfield region, typically between 10-13 ppm. This signal is often broad due to hydrogen bonding and exchange with trace amounts of water.

• Methine Protons (H-1 and H-2): The protons on the carbons bearing the substituents (C-1 and C-2) will be the most deshielded of the ring protons due to the adjacent electron-withdrawing groups. Their chemical shifts are expected to be in the range of 2.5-3.5 ppm. The multiplicity of these signals will be complex, appearing as multiplets due to coupling with each other and with the adjacent methylene protons.

• Methoxy Protons (-OCH₃): A sharp singlet corresponding to the three equivalent protons of the methyl ester group will be observed, typically around 3.7 ppm.

• Cyclohexane Ring Methylene Protons: The remaining eight protons of the cyclohexane ring will appear as a series of overlapping multiplets in the upfield region, generally between 1.2 and 2.2 ppm. The axial and equatorial protons on the same carbon are diastereotopic and will have different chemical shifts and coupling constants.

The Power of Coupling Constants in Stereochemical Assignment:

The vicinal coupling constants (³J) between adjacent protons in the cyclohexane ring are highly dependent on the dihedral angle between them, a relationship described by the Karplus equation.[3] This dependence is a powerful tool for determining the relative stereochemistry.

In the preferred chair conformation of the (1R,2R)-isomer (trans), the carboxylic acid and methoxycarbonyl groups will preferentially occupy the more stable equatorial positions to minimize steric strain.[2] This leads to specific dihedral angles between the methine protons and the adjacent methylene protons.

• Trans-diaxial coupling (J_ax,ax): A large coupling constant, typically in the range of 10-13 Hz, is expected between axial protons on adjacent carbons.

• Axial-equatorial (J_ax,eq) and equatorial-equatorial (J_eq,eq) couplings: These are significantly smaller, usually in the range of 2-5 Hz.

By carefully analyzing the coupling patterns of the methine protons (H-1 and H-2), one can deduce their axial or equatorial orientation and thus confirm the trans stereochemistry.

Unveiling the ¹³C NMR Spectrum

The ¹³C NMR spectrum provides complementary information and is often simpler to interpret than the ¹H spectrum due to the absence of carbon-carbon coupling in broadband-decoupled spectra.

Predicted ¹³C Chemical Shifts:

Carbon Atom	Expected Chemical Shift (ppm)	Rationale
Carboxyl Carbon (-COOH)	175-185	The carbonyl carbon of the carboxylic acid is highly deshielded.
Ester Carbonyl (-COO-)	170-175	The ester carbonyl carbon is also deshielded, but typically appears slightly upfield of the carboxylic acid carbonyl.
Methoxy Carbon (-OCH₃)	50-55	The carbon of the methyl ester group is influenced by the adjacent oxygen.
Methine Carbons (C-1, C-2)	40-50	These carbons are deshielded due to the attached electron-withdrawing groups.
Cyclohexane Ring Carbons	20-35	The remaining methylene carbons of the cyclohexane ring will appear in the aliphatic region. Due to the lack of symmetry, four distinct signals are expected.

The number of distinct signals in the ¹³C NMR spectrum can confirm the asymmetry of the molecule. For (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, a total of nine distinct carbon signals are expected: two carbonyls, one methoxy, two methines, and four methylenes.

Comparative Analysis: Distinguishing Diastereomers

A key application of NMR spectroscopy is the differentiation of diastereomers. Let's compare the expected NMR spectra of the (1R,2R)-trans isomer with its (1R,2S)-cis diastereomer.

The primary difference will be in the coupling constants of the methine protons (H-1 and H-2) and the chemical shifts of both the protons and carbons due to the different spatial arrangement of the substituents.

In the most stable chair conformation of the cis isomer , one substituent will be axial and the other equatorial. This will result in significantly different coupling patterns for H-1 and H-2 compared to the trans isomer where both are equatorial. For instance, the coupling between H-1 and H-2 in the cis isomer will be an axial-equatorial coupling, which is much smaller than the diaxial coupling expected for the trans isomer in a less stable conformation or the diequatorial coupling in the more stable conformation.

Furthermore, the chemical shifts of the ring carbons are sensitive to the stereochemistry of the substituents. For example, a carbon bearing an axial substituent is typically shielded (shifted to a lower ppm value) compared to when the same substituent is in an equatorial position, a phenomenon known as the gamma-gauche effect. This can be a powerful diagnostic tool for assigning stereochemistry.[4]

To illustrate the expected differences, we can look at the known NMR data for the closely related cis- and trans-1,2-cyclohexanedicarboxylic acids. While the absolute chemical shifts will differ due to the presence of the methyl ester in our target molecule, the trends in coupling constants and relative chemical shifts provide a valuable comparison.

Isomer	H-1, H-2 Coupling	Key ¹³C NMR Feature
trans	Diequatorial coupling (small J)	Carbons C-1 and C-2 are in a similar environment.
cis	Axial-equatorial coupling (small J)	One of the carbons C-1 or C-2 will likely be shielded due to the axial substituent.

Experimental Protocols

Acquiring high-quality NMR data is crucial for accurate structural elucidation. The following is a detailed protocol for the ¹H and ¹³C NMR analysis of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

1. Sample Preparation:

• Sample Purity: Ensure the sample is of high purity to avoid interfering signals.

• Solvent Selection: Choose a deuterated solvent that will dissolve the sample and has a residual solvent peak that does not overlap with signals of interest. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar compounds. For more polar compounds, dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄ (CD₃OD) can be used.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.5-0.7 mL of the chosen deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: For precise chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added (0 ppm for both ¹H and ¹³C). However, referencing to the residual solvent peak is often sufficient.[5]

2. NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (400 MHz or higher) is recommended to achieve better signal dispersion, which is particularly important for resolving the complex multiplets of the cyclohexane ring protons.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to obtain a sharp and symmetrical solvent peak, which indicates a homogeneous magnetic field.

¹H NMR Acquisition:

• Pulse Sequence: A standard one-pulse sequence (e.g., 'zg30') is typically sufficient.

• Spectral Width: Set a spectral width that encompasses all expected proton signals (e.g., -2 to 14 ppm).

• Acquisition Time: Use an acquisition time of at least 2-3 seconds to ensure good digital resolution.

• Relaxation Delay: A relaxation delay of 1-2 seconds is generally adequate.

• Number of Scans: Acquire a sufficient number of scans (e.g., 8 to 64) to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

• Pulse Sequence: Use a proton-decoupled pulse sequence (e.g., 'zgpg30') to simplify the spectrum to single lines for each carbon.

• Spectral Width: Set a wide spectral width to cover the entire range of carbon chemical shifts (e.g., -10 to 220 ppm).

• Number of Scans: A larger number of scans will be required for ¹³C NMR due to the low natural abundance of the ¹³C isotope. The number of scans can range from several hundred to several thousand depending on the sample concentration.

3. Data Processing and Analysis:

• Fourier Transformation: Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum.

• Phasing and Baseline Correction: Carefully phase the spectrum to obtain pure absorption lineshapes and apply a baseline correction to ensure accurate integration.

• Referencing: Calibrate the chemical shift scale to the internal standard or the residual solvent peak.

• Integration: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons corresponding to each resonance.

• Peak Picking and Coupling Constant Analysis: Identify the chemical shift of each signal and, for the ¹H spectrum, measure the coupling constants from the multiplet structures.

Visualization of Key Concepts

Conclusion

The ¹H and ¹³C NMR analysis of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid provides a wealth of information for its structural and stereochemical characterization. A thorough understanding of the principles of chemical shifts and coupling constants, particularly in the context of cyclohexane conformational analysis, is essential for accurate spectral interpretation. By comparing the spectral data with that of its diastereomers and related compounds, NMR spectroscopy serves as a definitive tool for confirming the identity and purity of this chiral molecule, a critical step in any chemical research or drug development pipeline.

References

• Charki, P., & Cordier, M. (2024). Utilization of ¹³C NMR Carbon Shifts for the Attribution of Diastereomers in Methyl-Substituted Cyclohexanes. The Journal of Organic Chemistry. [Link]

• Royal Society of Chemistry. (2017). Supplementary Information. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Wishart, D. S., et al. (2022). NP-MRD: the Natural Products Magnetic Resonance Database. Nucleic Acids Research, 50(D1), D626–D634. [Link]

• Seco, J. M., Quiñoá, E., & Riguera, R. (2012). The Assignment of the Absolute Configuration by NMR using Chiral Derivatizing Agents. Oxford Academic. [Link]

• Slideshare. (n.d.). Stereochemistry of cyclohexane.pptx. [Link]

• CAS. (n.d.). NMR Database for Faster Structural Data. [Link]

• Chemistry LibreTexts. (2021). 4.4: Substituted Cyclohexanes. [Link]

• Jensen, F. R., Bushweller, C. H., & Beck, B. H. (1969). Conformational preferences in monosubstituted cyclohexanes determined by nuclear magnetic resonance spectroscopy. Journal of the American Chemical Society, 91(2), 344–351. [Link]

• Riguera, R., & Seco, J. M. (2010). ¹³C NMR as a general tool for the assignment of absolute configuration. Chemical Communications, 46(40), 7435–7449. [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. [Link]

• Organic Spectroscopy International. (2014). CIS TRANS ISOMERS AND NMR. [Link]

• PubChem. (n.d.). 2-(Methoxycarbonyl)cyclohexanecarboxylic acid. [Link]

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• SpectraBase. (n.d.). trans-2-METHOXYCYCLOHEXANECARBOXYLIC ACID, METHYL ESTER. [Link]

• Royal Society of Chemistry. (2024). Chapter 4: NMR Discrimination of Chiral Organic Compounds. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).

• Wawer, I., & Wawer, A. (2021). Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. Molecules, 26(11), 3326. [Link]

• Seco, J. M., Quiñoá, E., & Riguera, R. (2000). Assignment of the Absolute Configuration of Alpha-Chiral Carboxylic Acids by 1H NMR Spectroscopy. The Journal of Organic Chemistry, 65(9), 2658–2666. [Link]

• PubChem. (n.d.). cis-1,2-Cyclohexanedicarboxylic acid. [Link]

• ResearchGate. (n.d.). Conformational Preferences of trans-1,2-and cis-1,3-Cyclohexanedicarboxylic Acids in Water and Dimethyl Sulfoxide as a Function of the Ionization State As Determined from NMR Spectroscopy and Density Functional Theory Quantum Mechanical Calculations. [Link]

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Mass spectrometry data for (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

An In-Depth Guide to the Mass Spectrometric Analysis of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid and Its Stereoisomers

Introduction: The Analytical Challenge of Stereoisomers

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is a chiral molecule whose biological activity and chemical properties are intrinsically linked to its three-dimensional structure. In pharmaceutical development and chemical synthesis, the precise identification and quantification of specific stereoisomers are critical. Mass spectrometry (MS) serves as a cornerstone analytical technique for structural elucidation due to its high sensitivity and specificity. However, differentiating between stereoisomers—particularly enantiomers and diastereomers—presents a significant challenge.

This guide, intended for researchers and drug development professionals, provides a comparative analysis of the mass spectrometric behavior of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, a trans-isomer, and its corresponding cis-isomer, (1R,2S)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. We will explore how different ionization techniques, specifically Electron Ionization (EI) and Electrospray Ionization (ESI), can be leveraged to probe the subtle structural differences that govern their fragmentation patterns. While enantiomers like (1R,2R) and (1S,2S) typically yield identical mass spectra under achiral conditions, the distinct spatial arrangement of functional groups in diastereomers (cis vs. trans) can lead to unique and analytically useful fragmentation behaviors[1][2].

Methodology: Tailoring the MS Approach for Structural Insight

The choice of ionization method and analytical platform is paramount. For volatile and thermally stable compounds like the target analyte, Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a robust choice. For a softer ionization approach that is highly relevant for polar molecules and provides clear molecular ion information, Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI) is preferred.

Protocol 1: GC-MS with Electron Ionization (EI)

This method is ideal for generating reproducible, library-searchable spectra and understanding fragmentation driven by high-energy ionization.

Rationale: EI at 70 eV imparts significant energy into the molecule, inducing extensive and characteristic fragmentation. This "hard" ionization is excellent for creating a detailed fragmentation fingerprint, which can reveal core structural motifs.

Step-by-Step Protocol:

• Sample Preparation: Prepare a 1 mg/mL solution of the analyte in a volatile solvent such as methanol or ethyl acetate.

• GC Separation:

  • Column: Use a standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness DB-5ms or equivalent).

  • Inlet: Set to 250°C with a 1 µL splitless injection.

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Detection (EI):

  • Ion Source Temp: 230°C.

  • Ionization Energy: 70 eV.

  • Mass Range: Scan from m/z 40 to 250.

  • Transfer Line Temp: 280°C.

Protocol 2: LC-MS/MS with Electrospray Ionization (ESI)

This method provides insight into the fragmentation of the pseudomolecular ion under controlled collision energy, which is particularly useful for differentiating isomers based on functional group proximity.

Rationale: Negative-ion ESI is highly effective for acidic molecules, readily forming a stable [M-H]⁻ ion[3]. Tandem MS (MS/MS) of this ion allows for collision-induced dissociation (CID), where fragmentation pathways can be influenced by the stereochemical relationship between the carboxylate and the ester group[2][4].

Step-by-Step Protocol:

• Sample Preparation: Prepare a 10 µM solution of the analyte in a 50:50 mixture of methanol and water.

• LC Separation:

  • Column: Use a C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start at 20% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

• MS Detection (Negative-Ion ESI-MS/MS):

  • Ion Source: ESI in negative mode.

  • Capillary Voltage: 3.5 kV.

  • Desolvation Temperature: 350°C.

  • MS1 Scan: Scan from m/z 50 to 250 to identify the [M-H]⁻ precursor ion (expected at m/z 185.08).

  • MS/MS: Isolate the m/z 185.08 ion and perform CID using argon as the collision gas. Ramp collision energy from 10 to 40 eV to observe the fragmentation profile.

Results and Comparative Analysis

The molecular formula for (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is C₉H₁₄O₄, with a monoisotopic mass of 186.0892 Da[5][6]. The key to differentiation lies in the fragmentation patterns generated from this parent molecule and its corresponding ions.

Electron Ionization (EI) Fragmentation

Under high-energy EI, both cis and trans isomers are expected to produce many similar fragments due to the extensive bond cleavage. However, differences in the relative abundance of certain fragments may arise. The molecular ion (M⁺˙ at m/z 186) is often weak or absent for aliphatic carboxylic acids[7][8].

Table 1: Predicted Key Fragments in the EI Mass Spectrum

m/z	Proposed Fragment	Identity / Loss	Significance
155	[M - OCH₃]⁺	Loss of methoxy radical	Indicates the presence of a methyl ester.
141	[M - COOH]⁺	Loss of carboxyl radical	Characteristic of carboxylic acids[7].
127	[M - COOCH₃]⁺	Loss of methoxycarbonyl radical	Indicates the methyl ester group.
112	[C₇H₈O₂]⁺˙	Loss of methanol (CH₃OH) followed by CO	Retro-Diels-Alder type fragmentation of the ring.
81	[C₆H₉]⁺	Cyclohexenyl cation	Common fragment from the cyclohexane ring.
59	[COOCH₃]⁺	Methoxycarbonyl cation	Confirms the methyl ester moiety.

The diagram below illustrates the primary EI fragmentation pathways expected for the molecule.

Caption: Key Electron Ionization (EI) fragmentation pathways.

Electrospray Ionization (ESI) Fragmentation: The Key to Diastereomer Differentiation

Negative-ion ESI-MS/MS provides a more controlled environment to observe structurally significant fragmentations from the deprotonated molecule, [M-H]⁻, at m/z 185. Here, the spatial arrangement of the carboxylate and the ester group in cis vs. trans isomers is critical.

For dicarboxylic acid monoanions, fragmentation often involves intramolecular interactions between the ionized carboxyl group and the non-ionized ester group[3][4]. Two primary fragmentation pathways are the loss of methanol (CH₃OH) and the loss of carbon dioxide (CO₂)[4].

• For the trans-isomer ((1R,2R)- or (1S,2S)-): The carboxylate and methoxycarbonyl groups are on opposite sides of the ring. An intramolecular reaction leading to the loss of methanol would require a significant conformational change, making it less favorable. Therefore, other fragmentation pathways, such as decarboxylation (-CO₂), might be more prominent.

• For the cis-isomer ((1R,2S)- or (1S,2R)-): The carboxylate and methoxycarbonyl groups are on the same side of the ring, in close proximity. This arrangement facilitates an intramolecular nucleophilic attack by the carboxylate onto the ester, leading to a facile neutral loss of methanol (32 Da)[4]. This is expected to be a dominant fragmentation pathway at lower collision energies.

Table 2: Predicted ESI-MS/MS Fragments and Comparison

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss	Predicted Relative Abundance
185 [M-H]⁻	trans-isomer
153	CH₃OH (Methanol)	Lower
141	CO₂ (Carbon Dioxide)	Higher
185 [M-H]⁻	cis-isomer
153	CH₃OH (Methanol)	Higher (likely base peak at low energy)
141	CO₂ (Carbon Dioxide)	Lower

This predicted difference in the abundance of the m/z 153 fragment provides a clear and objective method for differentiating the cis and trans diastereomers.

Caption: Comparative ESI-MS/MS fragmentation of cis/trans isomers.

Conclusion

The mass spectrometric analysis of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid and its isomers demonstrates the power and subtlety of modern analytical techniques. While standard EI-MS provides a foundational fingerprint of the molecule's structure, it offers limited capability for diastereomer differentiation. The true analytical strength is revealed through negative-ion ESI-MS/MS. The proximity of the functional groups in the cis-isomer provides a low-energy, sterically favored pathway for the neutral loss of methanol, which is expected to be significantly less prominent for the trans-isomer. This difference in fragmentation branching ratios serves as a reliable and objective marker for distinguishing between these critical diastereomers, providing invaluable information for quality control in research and drug development.

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A Comparative Technical Guide to (1R,2R)- and (1S,2S)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid for Advanced Synthesis

In the landscape of modern organic synthesis, particularly in the development of pharmaceuticals and complex molecular architectures, the selection of appropriate chiral building blocks is a critical determinant of success. The enantiomers of 2-(methoxycarbonyl)cyclohexanecarboxylic acid, specifically the (1R,2R) and (1S,2S) diastereomers, represent a class of versatile chiral synthons. Their rigid cyclohexane backbone, coupled with differentiated carboxylic acid and methyl ester functionalities, offers a powerful platform for introducing stereocenters with high fidelity.

This guide provides an in-depth comparison of these two enantiomers, designed for researchers, scientists, and drug development professionals. We will delve into their synthesis, physicochemical properties, and potential applications, supported by experimental data and established protocols to ensure scientific integrity and practical utility.

Introduction to the Enantiomeric Pair: Structure and Chirality

(1R,2R)- and (1S,2S)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid are enantiomers, meaning they are non-superimposable mirror images of each other. They share the same molecular formula (C₉H₁₄O₄) and molecular weight (186.21 g/mol ).[1][2] The key distinction lies in the absolute configuration at the two stereogenic centers (C1 and C2) on the cyclohexane ring. In the (1R,2R) enantiomer, both the carboxylic acid and the methoxycarbonyl group are in the R configuration, while in the (1S,2S) enantiomer, both are in the S configuration. This opposing stereochemistry is the source of their differential interaction with other chiral molecules and environments, a property that is fundamental to their application in asymmetric synthesis.

Synthesis of Enantiomerically Pure (1R,2R)- and (1S,2S)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid

The most common and effective method for obtaining enantiomerically pure forms of these compounds is through the chiral resolution of the racemic precursor, trans-1,2-cyclohexanedicarboxylic acid, followed by a selective mono-esterification.

Chiral Resolution of trans-1,2-Cyclohexanedicarboxylic Acid

The foundational step in accessing the target enantiomers is the separation of the racemic trans-1,2-cyclohexanedicarboxylic acid. This is typically achieved by forming diastereomeric salts with a chiral resolving agent, most commonly a chiral amine. The differential solubility of these diastereomeric salts allows for their separation by fractional crystallization.

A well-documented method involves the use of (S)-(-)-α-phenylethylamine as the resolving agent.[1][3] This process selectively precipitates the salt of (S)-(-)-α-phenylethylamine with (1S,2S)-cyclohexanedicarboxylic acid due to its lower solubility, allowing for the isolation of the (1S,2S)-diacid with high enantiomeric excess (typically >97% e.e.).[1][3] The (1R,2R)-diacid can then be recovered from the mother liquor.

Figure 1: Workflow for the chiral resolution of trans-1,2-cyclohexanedicarboxylic acid.

Selective Mono-esterification

Once the enantiomerically pure dicarboxylic acids are obtained, the next step is a selective mono-esterification to yield the target compounds. This can be a challenging step, as the formation of the diester is a common side reaction. A controlled approach is necessary to favor the mono-ester. One effective method involves reacting the diacid with a limited amount of a methylating agent, such as diazomethane or methanol with a catalytic amount of acid, under carefully controlled conditions.

An alternative and often more controlled method is the enzymatic desymmetrization of the corresponding dimethyl ester, although this adds steps to the overall synthesis. For a direct approach, the following protocol is a representative example.

Experimental Protocol: Synthesis of (1S,2S)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

• Dissolution: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve one equivalent of enantiomerically pure (1S,2S)-1,2-cyclohexanedicarboxylic acid in anhydrous methanol.

• Catalysis: Add a catalytic amount (e.g., 0.1 equivalents) of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.

• Reaction: Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to maximize the formation of the mono-ester while minimizing the di-ester by-product.

• Quenching and Extraction: Once the desired conversion is achieved, quench the reaction by adding water. Extract the product into an organic solvent such as ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to isolate the pure (1S,2S)-2-(methoxycarbonyl)cyclohexanecarboxylic acid.

The same protocol can be applied to (1R,2R)-1,2-cyclohexanedicarboxylic acid to obtain the corresponding (1R,2R) enantiomer.

Physicochemical Properties: A Comparative Overview

As enantiomers, the (1R,2R) and (1S,2S) forms of 2-(methoxycarbonyl)cyclohexanecarboxylic acid exhibit identical physical and chemical properties in an achiral environment. These include melting point, boiling point, solubility, and spectroscopic data (¹H NMR, ¹³C NMR, IR). The key differentiating property is their interaction with plane-polarized light, known as optical activity.

Property	(1R,2R)-Enantiomer	(1S,2S)-Enantiomer	Reference(s)
Molecular Formula	C₉H₁₄O₄	C₉H₁₄O₄	[1][2]
Molecular Weight	186.21 g/mol	186.21 g/mol	[1][2]
Appearance	White solid	White solid	[4]
Melting Point	Data not available in searched literature	Data not available in searched literature
Optical Rotation ([α]D)	Expected to be equal in magnitude and opposite in sign to the (1S,2S) enantiomer	Data not available in searched literature	[5]
Solubility	Soluble in polar organic solvents (e.g., methanol, ethyl acetate)	Soluble in polar organic solvents (e.g., methanol, ethyl acetate)

Spectroscopic Characterization

The ¹H and ¹³C NMR spectra of the (1R,2R) and (1S,2S) enantiomers are identical. Representative spectra of the racemic mixture would show the following characteristic signals. The numbering of the cyclohexane ring starts with the carboxyl-bearing carbon as C1.

¹H NMR (Expected Signals):

• A singlet for the methyl ester protons (-OCH₃) around 3.7 ppm.

• Multiplets for the cyclohexane ring protons between 1.2 and 2.5 ppm. The protons on C1 and C2, being adjacent to electron-withdrawing groups, would appear further downfield.

• A broad singlet for the carboxylic acid proton (-COOH), typically above 10 ppm, which is exchangeable with D₂O.

¹³C NMR (Expected Signals):

• A signal for the carbonyl carbon of the carboxylic acid (~175-180 ppm).

• A signal for the carbonyl carbon of the methyl ester (~170-175 ppm).

• A signal for the methoxy carbon (-OCH₃) around 52 ppm.

• Signals for the carbons of the cyclohexane ring, typically between 20 and 50 ppm.

Performance Comparison and Applications in Asymmetric Synthesis

While direct comparative studies of the performance of (1R,2R)- and (1S,2S)-2-(methoxycarbonyl)cyclohexanecarboxylic acid are not extensively documented, their value as chiral building blocks can be inferred from the applications of their parent diacids and other closely related chiral cyclohexane derivatives. These compounds are primarily utilized as chiral synthons , where their predefined stereochemistry is transferred to a more complex target molecule.

The presence of two distinct functional groups, the carboxylic acid and the methyl ester, allows for orthogonal chemical transformations. For example, the carboxylic acid can be activated to form an amide bond, while the ester can be reduced to an alcohol or hydrolyzed to the diacid under different conditions. This differential reactivity is a key feature for their application in multi-step syntheses.

Figure 2: Potential synthetic pathways utilizing the orthogonal reactivity of the enantiomers.

Potential Applications:

• Synthesis of Pharmaceutical Intermediates: The chiral cyclohexane scaffold is a common motif in many biologically active molecules. For instance, the closely related (1R,2R)-1,2-cyclohexanedicarboxylic acid is a key intermediate in the synthesis of the antipsychotic drug Lurasidone.[6] The title compounds could serve as valuable intermediates in the synthesis of novel drug candidates where the specific stereochemistry of the cyclohexane ring is crucial for biological activity.

• Chiral Ligands in Asymmetric Catalysis: While not as common as other chiral backbones, cyclohexane-based ligands have been used in asymmetric catalysis. The (1R,2R) and (1S,2S) enantiomers could be elaborated into novel chiral ligands for metal-catalyzed reactions, where the choice of enantiomer would dictate the stereochemical outcome of the reaction.

• Chiral Auxiliaries: The enantiomers could potentially be used as chiral auxiliaries, where they are temporarily attached to a prochiral molecule to direct a stereoselective reaction, and then subsequently removed.

The "performance" of one enantiomer versus the other is entirely dependent on the desired stereochemistry of the final product. In the synthesis of a specific chiral target, one enantiomer will lead to the desired product, while the other will produce its enantiomer. Therefore, the availability of both the (1R,2R) and (1S,2S) forms is highly advantageous, as it allows for access to either enantiomer of the target molecule, a concept known as "enantiodivergent synthesis".

Conclusion

(1R,2R)- and (1S,2S)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid are valuable chiral building blocks for advanced organic synthesis. While they share identical physical and spectroscopic properties, their opposite absolute configurations make them indispensable for the stereocontrolled synthesis of complex chiral molecules. Their preparation via the chiral resolution of trans-1,2-cyclohexanedicarboxylic acid and subsequent mono-esterification is a well-established strategy. Although direct comparative performance data is sparse, their utility is evident from the applications of related chiral cyclohexane derivatives in pharmaceutical and materials science. The availability of both enantiomers provides synthetic chemists with the flexibility to access either enantiomer of a desired target, underscoring their importance in the field of asymmetric synthesis.

References

• Resolution Characteristics of Optically Active (1S,2S)-(+)-1-(p-Nitrophenyl)-2-Amino-1,3-Propanediol for trans-1,2-Cyclohexanedicarboxylic Acid. Chirality. 2025 Dec;37(12):e70067. [Link]

• Resolution of trans-1,2-cyclohexanedicarboxylic acid containing two carboxylic groups by forming diastereomeric salts based on feeding molar ratio control. Chirality. 2024 Feb;36(2):e23634. [Link]

• Resolution of trans-1,2-cyclohexanedicarboxylic acid containing two carboxylic groups by forming diastereomeric salts based on feeding molar ratio control. ResearchGate. [Link]

• Optically active cis-1,3-cyclohexanedicarboxylic acid monoesters with high enantiomeric purity and process for their preparation.

• Part 6: Resolution of Enantiomers. Chiralpedia. [Link]

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A Tale of Two Chiral Auxiliaries: The Established Excellence of Evans Auxiliaries vs. the Untapped Potential of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid

A Senior Application Scientist's Guide to Stereocontrol in Asymmetric Synthesis

In the landscape of modern organic synthesis, the quest for stereochemical purity is paramount, particularly in the development of pharmaceuticals where enantiomeric identity can dictate therapeutic efficacy versus toxicity. Chiral auxiliaries remain a cornerstone of this endeavor, offering a robust and predictable method for introducing chirality. This guide provides a detailed comparison between one of the most celebrated classes of chiral auxiliaries, the Evans oxazolidinones, and a lesser-known potential candidate, (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. While the former is a titan of asymmetric synthesis with a vast legacy of success, the latter represents a structurally intriguing yet largely unexplored territory.

The Gold Standard: Evans Auxiliaries

Introduced by David A. Evans in the early 1980s, oxazolidinone-based chiral auxiliaries have become synonymous with reliable and high-yielding stereoselective transformations.[1] Derived from readily available and relatively inexpensive amino acids, both enantiomeric forms of the auxiliaries are accessible, providing a versatile toolkit for the synthesis of a wide array of chiral molecules.[1] Their efficacy is most pronounced in asymmetric alkylation and aldol reactions, where they consistently deliver high levels of diastereoselectivity.[2][3]

Mechanism of Stereocontrol

The remarkable stereodirecting power of Evans auxiliaries stems from a combination of steric and conformational effects.[1] Upon acylation of the oxazolidinone nitrogen, the resulting imide can be deprotonated to form a rigid, chelated enolate. The substituent at the C4 position of the oxazolidinone ring (e.g., isopropyl or benzyl) effectively shields one face of the enolate, forcing an incoming electrophile to approach from the less hindered side.[4][5] This predictable mode of action is the foundation of their widespread use in total synthesis and drug discovery.[6][7]

Performance in Asymmetric Alkylation

Asymmetric alkylation of enolates is a fundamental C-C bond-forming reaction. Evans auxiliaries have demonstrated exceptional performance in directing the stereoselective alkylation of N-acylated derivatives.[3][5]

Electrophile	Diastereomeric Ratio (d.r.)	Yield (%)
Benzyl bromide	>99:1	95
Allyl iodide	98:2	92
Methyl iodide	>99:1	96
Ethyl iodide	>99:1	94
Data compiled from various sources in synthetic organic chemistry literature.

Performance in Asymmetric Aldol Reactions

The aldol reaction is another cornerstone of organic synthesis for the formation of carbon-carbon bonds and the creation of stereocenters. Evans auxiliaries are renowned for their ability to control the stereochemical outcome of aldol reactions, typically affording the "syn" aldol adduct with high diastereoselectivity.[8] The stereochemical course is reliably predicted by the Zimmerman-Traxler model, where the reaction proceeds through a chair-like six-membered transition state.

Aldehyde	Diastereomeric Ratio (d.r.)	Yield (%)
Isobutyraldehyde	>99:1	85
Benzaldehyde	99:1	80
Propionaldehyde	97:3	88
Data compiled from various sources in synthetic organic chemistry literature.

Experimental Protocol: Asymmetric Alkylation using an Evans Auxiliary

This protocol describes the diastereoselective alkylation of an N-propionyl oxazolidinone.

Step 1: Acylation of the Chiral Auxiliary

• To a solution of (R)-4-benzyl-2-oxazolidinone (1.0 equiv) in anhydrous dichloromethane (DCM) at 0 °C, add triethylamine (1.5 equiv) followed by propionyl chloride (1.2 equiv).

• Stir the reaction mixture at 0 °C for 30 minutes and then at room temperature for 2 hours.

• Quench the reaction with saturated aqueous ammonium chloride and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the N-propionyl oxazolidinone.

Step 2: Diastereoselective Alkylation

• Dissolve the N-propionyl oxazolidinone (1.0 equiv) in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C.

• Add sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 equiv) dropwise and stir the mixture for 30 minutes to form the sodium enolate.

• Add the electrophile (e.g., benzyl bromide, 1.2 equiv) and continue stirring at -78 °C for 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride and allow it to warm to room temperature.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by flash column chromatography to isolate the alkylated product.

Step 3: Cleavage of the Auxiliary

• Dissolve the alkylated product in a mixture of THF and water (4:1) and cool to 0 °C.

• Add 30% aqueous hydrogen peroxide (4.0 equiv) followed by lithium hydroxide (2.0 equiv).

• Stir the mixture vigorously at 0 °C for 4 hours.

• Quench the excess peroxide with aqueous sodium sulfite.

• Acidify the mixture with aqueous HCl and extract the carboxylic acid product with ethyl acetate.

• The chiral auxiliary can be recovered from the aqueous layer.

Figure 1. Experimental workflow for Evans auxiliary-mediated asymmetric alkylation.Figure 2. Mechanism of stereocontrol with Evans auxiliaries.

The Enigmatic Challenger: (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

In contrast to the well-documented success of Evans auxiliaries, (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid remains a largely unexplored entity in the realm of chiral auxiliaries. A thorough review of the scientific literature reveals a conspicuous absence of studies detailing its application and performance in asymmetric synthesis. Consequently, a direct, data-driven comparison of its efficacy against Evans auxiliaries is not currently possible.

However, an examination of its structure allows for a theoretical consideration of its potential as a chiral auxiliary.

Structural Features and Potential for Stereocontrol

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid possesses several features that are desirable in a chiral auxiliary:

• Rigid Chiral Scaffold: The cyclohexane ring provides a conformationally restricted backbone, which is crucial for effective facial discrimination.

• Defined Stereocenters: The (1R,2R) stereochemistry is fixed, providing a non-racemic chiral environment.

• Differentiated Functionality: The presence of both a carboxylic acid and a methyl ester allows for selective attachment to a substrate. For instance, the carboxylic acid could be activated and coupled to an amine or alcohol, leaving the ester intact.

Theoretically, if this molecule were to be used as a chiral auxiliary, the cyclohexane ring and its substituents could create a biased steric environment, directing the approach of reagents to a prochiral center.

The Path Forward: A Call for Investigation

The lack of empirical data for (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid as a chiral auxiliary presents an opportunity for new research. To evaluate its potential, a systematic study would be required, involving:

• Attachment to Prochiral Substrates: Developing efficient methods for coupling the auxiliary to various acyl, alkyl, or other prochiral fragments.

• Application in Asymmetric Transformations: Testing the performance of the auxiliary-substrate conjugates in key reactions such as enolate alkylation, aldol additions, and Diels-Alder reactions.

• Evaluation of Stereoselectivity and Yields: Quantifying the diastereomeric ratios and chemical yields to benchmark its performance against established auxiliaries.

• Development of Cleavage Conditions: Establishing mild and efficient methods for removing the auxiliary without compromising the stereochemical integrity of the product.

Conclusion: A Verdict and a Prospect

This guide has juxtaposed a pillar of asymmetric synthesis, the Evans auxiliary, with a potential yet unproven candidate, (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. Evans auxiliaries offer a reliable, predictable, and highly effective solution for a multitude of stereoselective transformations, backed by decades of research and successful application. For researchers and drug development professionals requiring a dependable method for controlling stereochemistry, Evans auxiliaries remain a premier choice.

(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, on the other hand, represents the frontier of discovery. While its structural characteristics are promising, its utility as a chiral auxiliary is purely speculative at this juncture. Its story is yet to be written in the laboratories of synthetic chemists. The comparison, therefore, is not one of performance, but of established certainty versus untapped potential.

References

• Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. (2019). Chirality, 31(10), 776-812. [Link]

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. (2023). ConnectSci. [Link]

• (PDF) The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. (2023). ResearchGate. [Link]

• Wikipedia. (n.d.). Chiral auxiliary. [Link]

• Chem-Station. (2014). Evans Aldol Reaction. [Link]

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. (2016). RSC Publishing. [Link]

• Evans aldol ppt. (n.d.). Slideshare. [Link]

• Evans' Chiral Auxiliary‐Based Asymmetric Synthetic Methodology and Its Modern Extensions. (2023). CoLab. [Link]

• (PDF) Chiral Auxiliaries in Asymmetric Synthesis. (2008). ResearchGate. [Link]

• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. (n.d.). [Source not further specified].

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. (2016). RSC Publishing. [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. (2008). Journal of Chemical Education, 85(5), 695. [Link]

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A Researcher's Guide to the Stereochemical Labyrinth: A Comparative Analysis of X-ray Crystallography for (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid Derivatives

In the intricate world of pharmaceutical development and materials science, the precise three-dimensional arrangement of atoms within a molecule is not merely a structural detail—it is the very determinant of function, efficacy, and safety. For chiral molecules such as the derivatives of (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid, a diester of the important chiral building block trans-1,2-cyclohexanedicarboxylic acid, understanding and controlling stereochemistry is paramount. These molecules, with their flexible cyclohexane core and multiple stereocenters, present a significant analytical challenge. This guide provides an in-depth, objective comparison of X-ray crystallography against other key analytical techniques for the comprehensive characterization of this class of compounds, grounded in experimental data and established scientific principles.

While a dedicated, peer-reviewed crystallographic study of (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid itself is not prominent in the literature, this guide will leverage data from its parent diacid and analogous structures to provide a robust framework for researchers. We will explore not just the "what" but the "why" behind experimental choices, ensuring a self-validating approach to structural elucidation.

The Unambiguous Truth of the Solid State: The Power of X-ray Crystallography

Single-crystal X-ray diffraction (SC-XRD) stands as the gold standard for the unambiguous determination of molecular structure.[1] It provides a static, three-dimensional electron density map of a molecule as it exists in a crystalline lattice, revealing with high precision the connectivity of atoms, bond lengths, bond angles, and, crucially, the absolute stereochemistry.[2][3] For a molecule like (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid, SC-XRD can definitively establish the trans relationship of the substituents and the (1R,2R) configuration.

The primary challenge, however, lies in obtaining a high-quality single crystal suitable for diffraction.[3] This is often the rate-limiting step in the crystallographic workflow. The inherent flexibility of the cyclohexane ring and the presence of rotatable ester and carboxylic acid groups can complicate the ordered packing required for crystallization.

Crystallization Strategies for Cyclohexanecarboxylic Acid Derivatives

Successful crystallization hinges on a systematic exploration of conditions. Based on established methods for small organic molecules, the following approaches are recommended:

• Slow Evaporation: A straightforward technique where a saturated or near-saturated solution of the compound is allowed to slowly evaporate, gradually increasing the concentration to the point of crystallization. The choice of solvent is critical; a solvent in which the compound is moderately soluble is often ideal.[4]

• Vapor Diffusion: This method is particularly effective for small quantities of material. A concentrated solution of the compound in a volatile solvent is placed in a small, open vial, which is then sealed within a larger container holding a less volatile "anti-solvent" in which the compound is poorly soluble. The slow diffusion of the anti-solvent vapor into the compound's solution gently induces crystallization.[3]

• Thermal Control (Slow Cooling): A saturated solution at an elevated temperature is slowly cooled, reducing the solubility of the compound and promoting crystal growth. The cooling rate is a critical parameter to control.

A key consideration for carboxylic acids is their propensity to form strong intermolecular hydrogen bonds. In the solid state, chiral carboxylic acids often form chain ("catemer") motifs of O-H···O hydrogen bonds, in contrast to racemic mixtures which typically form centrosymmetric cyclic dimers.[5] This difference in hydrogen bonding can be exploited in crystallization and is a key feature to analyze in the resulting crystal structure.

A Comparative Analysis: X-ray Crystallography vs. Alternative Techniques

While X-ray crystallography provides a definitive solid-state structure, it is essential to employ a multi-technique approach to gain a comprehensive understanding of a molecule's behavior, particularly for flexible systems that may adopt different conformations in solution.

Parameter	X-ray Crystallography	NMR Spectroscopy	Circular Dichroism (CD) Spectroscopy	Computational Chemistry (DFT)
Primary Output	3D electron density map, absolute configuration	1D and 2D spectra, connectivity, relative stereochemistry	Differential absorption of circularly polarized light	Calculated energies and geometries of conformers
Sample Requirement	High-quality single crystal (>0.1 mm)	1-25 mg in solution	Microgram to milligram quantities in solution	None (in silico)
Key Advantage	Unambiguous determination of absolute stereochemistry	Provides information on solution-state conformation and dynamics	Highly sensitive to chirality and conformational changes in solution	Can predict relative stabilities of conformers
Key Limitation	Requires a suitable single crystal; provides a static solid-state view	Absolute configuration determination is not straightforward; provides an averaged solution-state view	Requires a chromophore near the chiral center; interpretation can be complex	Accuracy is dependent on the level of theory and basis set; experimental validation is necessary

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Solution-State Conformation

NMR spectroscopy is unparalleled for its ability to probe the structure and dynamics of molecules in solution.[6] For cyclohexane derivatives, the chair conformation is the most stable, and substituents can occupy either axial or equatorial positions.[7] The interconversion between the two chair forms is typically rapid at room temperature.

For (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid, the trans arrangement of the substituents means that in one chair conformation, both groups will be in equatorial positions (diequatorial), and in the other, both will be in axial positions (diaxial). The diequatorial conformation is expected to be significantly more stable due to the avoidance of 1,3-diaxial interactions.[8]

Experimental Protocol for NMR-based Conformational Analysis:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum. The chemical shifts and, more importantly, the coupling constants (J-values) of the ring protons provide crucial conformational information.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks and aid in the assignment of all ring protons.

  • NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy/Rotating-frame Overhauser Effect Spectroscopy): To identify protons that are close in space. For a diequatorial conformer, strong NOEs would be expected between the axial protons on the same face of the ring.[9]

• Data Analysis: The magnitude of the vicinal coupling constants (³JHH) between adjacent protons is dependent on the dihedral angle between them, as described by the Karplus equation. Large coupling constants (typically 8-13 Hz) are indicative of an axial-axial relationship, while smaller coupling constants (1-5 Hz) suggest axial-equatorial or equatorial-equatorial relationships. By analyzing the coupling patterns of the protons at C1 and C2, the predominance of the diequatorial conformer can be confirmed.

Circular Dichroism (CD) Spectroscopy: A Sensitive Probe of Chirality

CD spectroscopy measures the differential absorption of left- and right-circularly polarized light by chiral molecules.[10] This technique is exceptionally sensitive to the three-dimensional structure of a molecule in solution.[5] While the carboxylic acid and ester groups of the target molecule are not strong chromophores in the accessible UV range, their electronic transitions can be influenced by the chiral environment of the cyclohexane ring, giving rise to a CD spectrum.

The real power of CD spectroscopy is unleashed when combined with computational methods. By calculating the theoretical CD spectrum for a given absolute configuration and conformation using Time-Dependent Density Functional Theory (TD-DFT), a direct comparison with the experimental spectrum can provide strong evidence for the absolute configuration.[6][11]

Workflow for Combined CD and Computational Analysis:

Caption: Workflow for absolute configuration determination using combined CD spectroscopy and DFT calculations.

Synthesizing the Data: A Holistic Approach to Structural Elucidation

No single technique provides a complete picture. A trustworthy structural assignment for derivatives of (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid requires the integration of data from multiple analytical methods.

Logical Workflow for Comprehensive Structural Analysis:

Caption: Integrated workflow for the complete structural elucidation of chiral cyclohexane derivatives.

Conclusion: The Synergy of Techniques

For researchers and drug development professionals working with (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid derivatives, a multi-faceted analytical approach is not just recommended—it is essential. While X-ray crystallography offers the unparalleled ability to provide a definitive, high-resolution snapshot of the molecule's absolute configuration and solid-state conformation, its reliance on successful crystallization necessitates complementary techniques. NMR spectroscopy serves as the primary tool for elucidating the dominant conformation in the solution phase, which is often more biologically relevant. Circular dichroism spectroscopy , especially when paired with computational chemistry , provides a powerful, non-destructive method to corroborate the absolute configuration determined by X-ray crystallography or to assign it when suitable crystals cannot be obtained.

By judiciously combining these methods, researchers can navigate the stereochemical complexities of these flexible chiral molecules, ensuring the development of safe and effective chemical entities. The causality is clear: the solid-state structure informs our understanding of intermolecular interactions crucial for formulation, while the solution-state conformation provides insights into receptor binding and biological activity. This integrated, self-validating system of analysis is the cornerstone of modern chemical research.

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A Senior Application Scientist's Guide to the Certificate of Analysis for (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid: A Comparative Analysis of Stereoisomeric Purity

Authored for Researchers, Scientists, and Drug Development Professionals

In the realm of fine chemical synthesis, particularly for pharmaceutical development, the identity and purity of a chiral building block are paramount. (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, a key intermediate, is no exception. Its utility is intrinsically linked to its stereochemical integrity. A Certificate of Analysis (CoA) is the primary document that guarantees this quality, but interpreting it requires a nuanced understanding of the analytical challenges involved.[1][2][3]

This guide provides an in-depth, comparative analysis of the data presented on a CoA for (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. We will move beyond a simple checklist of tests to explain the causality behind experimental choices and compare the expected analytical outputs for the target molecule against its critical stereoisomeric alternatives.

The Analytical Challenge: Distinguishing Four Isomers from One Formula

The molecular formula C₉H₁₄O₄ and molecular weight of 186.21 g/mol are identical for four distinct stereoisomers of 2-(Methoxycarbonyl)cyclohexanecarboxylic acid.[4][5] The primary challenge for any robust CoA is to unambiguously confirm the material is the desired (1R,2R) isomer and is free from its enantiomer and two diastereomers.

• Enantiomers: The (1R,2R) and (1S,2S) forms are non-superimposable mirror images. They possess identical physical properties (melting point, boiling point, NMR spectra in achiral solvents) but differ in their interaction with plane-polarized light and other chiral entities.

• Diastereomers: The cis-isomers, (1R,2S) and (1S,2R), have different spatial arrangements of their substituents. They are not mirror images of the trans (1R,2R) isomer and thus have distinct physical properties, which can be leveraged for their separation and identification.

Caption: Stereoisomeric relationships of 2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

Core Analytical Characterization: A Multi-Technique Approach

A trustworthy CoA relies on an orthogonal set of analytical techniques, each providing a unique piece of the identity and purity puzzle.[6] Below, we compare the expected results for our target (1R,2R) isomer against its alternatives.

Identity Confirmation by Spectroscopy

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR serves to confirm the fundamental molecular structure and, critically, to differentiate the trans diastereomer from potential cis impurities.

• ¹H NMR: The key diagnostic signals are the protons at the C1 and C2 positions of the cyclohexane ring. In the trans configuration (1R,2R), these protons are in a diaxial relationship in the most stable chair conformation. This leads to a large coupling constant (J-value), typically in the range of 10-13 Hz. Conversely, the cis isomers would exhibit a smaller axial-equatorial or diequatorial coupling constant (typically 2-5 Hz).

• ¹³C NMR: While the carbon count (9 distinct signals) confirms the overall structure, subtle differences in chemical shifts can also distinguish between cis and trans isomers due to steric effects.[7] However, NMR in a standard achiral solvent like CDCl₃ or DMSO-d₆ cannot distinguish between the (1R,2R) and (1S,2S) enantiomers, as their spectra will be identical.

B. Mass Spectrometry (MS)

This technique confirms the molecular weight of the compound.

• Expected Result: An Electrospray Ionization (ESI) mass spectrum in negative mode would show a prominent ion at m/z 185.08 [M-H]⁻, corresponding to the deprotonated molecule. In positive mode, an ion at m/z 187.09 [M+H]⁺ or 209.07 [M+Na]⁺ might be observed.

• Comparative Insight: Mass spectrometry is isomer-blind; all four stereoisomers will produce an identical mass spectrum. Its role in the CoA is strictly to confirm the molecular mass, ruling out gross structural impurities.

Purity Assessment by Chromatography

A. High-Performance Liquid Chromatography (HPLC) - Achiral

This is the workhorse technique for determining the overall purity of the compound from any non-isomeric impurities (e.g., residual starting materials, synthesis byproducts).

• Methodology: A reversed-phase C18 column is typically employed with a mobile phase consisting of an acidified water/acetonitrile or water/methanol gradient. Detection is commonly performed using a UV detector at a low wavelength (~210 nm) where the carboxylic acid and ester groups absorb.

• Comparative Insight: In an achiral HPLC system, the enantiomers (1R,2R) and (1S,2S) will co-elute, appearing as a single peak. The diastereomers (cis isomers), being chemically distinct, will typically have different retention times and can be resolved from the trans pair. Therefore, this method quantifies "diastereomeric purity" and "chemical purity" but not "enantiomeric purity."

B. Chiral High-Performance Liquid Chromatography (HPLC)

This is the most critical test on the CoA for a chiral molecule, as it is the definitive method for determining enantiomeric purity or enantiomeric excess (e.e.).[1]

• Causality of Method Choice: The separation of enantiomers requires a chiral environment. This is achieved by using a Chiral Stationary Phase (CSP). For carboxylic acids like our target compound, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives like Chiralpak® AD or Chiralcel® OD) are highly effective.[8][9] The separation mechanism relies on the formation of transient, diastereomeric complexes between the enantiomers and the chiral phase, which have different interaction energies and thus different retention times.

• Expected Result: A high-purity sample of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid will show a single major peak at its characteristic retention time. The specification for the unwanted (1S,2S) enantiomer should be very low, typically ≤0.15%.

• Comparative Insight: This is the only common technique that can resolve and quantify the (1R,2R) and (1S,2S) isomers. The cis diastereomers would also elute at different times, often well-resolved from the enantiomeric pair.

Confirmation of Bulk Chirality

A. Specific Optical Rotation

This classical technique measures the rotation of plane-polarized light by a solution of the chiral compound. It provides a macroscopic confirmation of the enantiomeric identity.

• Principle: One enantiomer will rotate light in a positive (+) direction (dextrorotatory), while its mirror image will rotate it in an equal but opposite (-) direction (levorotatory). The (1R,2R) isomer is expected to have a specific, negative value.

• Comparative Insight: The (1S,2S) enantiomer would exhibit a positive value of the same magnitude. A racemic mixture (50:50 of both enantiomers) would have a net rotation of zero. The diastereomers will have their own distinct optical rotation values. While not as precise for quantification as chiral HPLC, a measured value that is close to the literature value for the pure enantiomer provides strong evidence for high enantiomeric excess.

Summary of Comparative Analytical Data

Analytical Technique	(1R,2R)-Target Isomer (trans)	(1S,2S)-Enantiomer (trans)	(1R,2S)/(1S,2R)-Diastereomers (cis)
¹H NMR (Achiral)	Confirms trans structure (large J-coupling, ~10-13 Hz)	Identical to (1R,2R)	Confirms cis structure (small J-coupling, ~2-5 Hz)
Mass Spec (ESI-MS)	[M-H]⁻ at m/z 185.08	Identical to (1R,2R)	Identical to (1R,2R)
Achiral HPLC	Single peak at retention time (RT₁)	Co-elutes with (1R,2R) at RT₁	Different retention time(s) (RT₂)
Chiral HPLC	Major peak at retention time (RTₐ)	Elutes as a separate peak (RTₑ)	Elutes at different retention time(s) (RTₓ)
Optical Rotation	Specific negative value (e.g., [α]ᴅ ≈ -45°)	Specific positive value of equal magnitude	Different, characteristic values

Experimental Protocols: A Self-Validating System

The trustworthiness of a CoA is underpinned by the quality of the experimental methods.[2] Below are detailed, field-proven protocols for the key stereochemical analyses.

Protocol 1: Chiral HPLC for Enantiomeric Purity

This protocol is designed to provide a robust, baseline separation.

• System Preparation:

  • HPLC System: A standard HPLC or UHPLC system with a UV/Vis or PDA detector.

  • Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm (or equivalent polysaccharide-based CSP).

  • Mobile Phase: A mixture of n-Hexane, 2-Propanol, and Trifluoroacetic Acid (TFA) in a ratio of 90:10:0.1 (v/v/v). The TFA is a crucial modifier that ensures the carboxylic acid is protonated, improving peak shape and interaction with the stationary phase.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: 210 nm.

• Sample and Standard Preparation:

  • System Suitability Standard: Prepare a "racemic" standard by dissolving a small amount of the corresponding racemic trans-1,2-cyclohexanedicarboxylic acid monomethyl ester in the mobile phase (~0.5 mg/mL). This is critical to validate the separation.

  • Sample Preparation: Accurately weigh and dissolve the sample of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid in the mobile phase to a concentration of approximately 0.5 mg/mL.

• Analytical Run:

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Inject the system suitability standard. The resolution between the two enantiomer peaks should be ≥ 1.5.

  • Inject the sample solution.

• Data Analysis:

  • Identify the peaks corresponding to the (1R,2R) and (1S,2S) isomers based on the system suitability run.

  • Integrate the area of all peaks.

  • Calculate the enantiomeric purity (as % Area) for the main peak. The amount of the unwanted enantiomer is calculated as: (Area of Unwanted Enantiomer / Total Area of Both Enantiomers) * 100.

Protocol 2: ¹H NMR for Diastereomeric Purity

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean NMR tube.

• Instrument Setup:

  • Spectrometer: 400 MHz or higher field strength for better resolution.

  • Experiment: Standard 1D proton acquisition.

  • Parameters: Acquire at least 16 scans to ensure a good signal-to-noise ratio.

• Data Acquisition & Processing:

  • Acquire the spectrum.

  • Process the data using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transform, phase correction, and baseline correction. Calibrate the spectrum using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

• Interpretation:

  • Integrate the entire spectrum.

  • Focus on the region containing the signals for the protons at C1 and C2 (typically between 2.5-3.5 ppm).

  • Identify the characteristic multiplet for the trans isomer and look for any signals corresponding to the cis isomer in the same region, which would have a different multiplicity and coupling constant. Quantify any detected diastereomeric impurity by comparing the integration of its unique signals to that of the main isomer.

Caption: A typical analytical workflow for generating a comprehensive Certificate of Analysis.

Conclusion

For drug development professionals and researchers, a Certificate of Analysis for a chiral intermediate like (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is more than a simple declaration of quality; it is a detailed scientific report. True confidence in the material comes from understanding the comparative data within. By employing an orthogonal suite of analytical techniques—NMR to confirm diastereomeric identity, achiral HPLC for chemical purity, and crucially, chiral HPLC and polarimetry to verify enantiomeric integrity—a CoA can provide an unambiguous guarantee. Scrutinizing this document for evidence of these specific, rigorous analyses ensures that the chiral building block you are using is precisely what your research demands.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 3255762, 2-(Methoxycarbonyl)cyclohexanecarboxylic acid. PubChem. Available at: [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 53693472, (1R,2R)-2-(methoxycarbonyl)cyclohexanecarboxylic acid. PubChem. Available at: [Link]

• Dong, M. W., et al. (2024). Certificate of Analysis (CoA) and Calculations for Small-Molecule Drugs. LCGC North America. Available at: [Link]

• SpectraBase. 2-(Methoxycarbonyl)cyclohexanecarboxylic acid. John Wiley & Sons, Inc. Available at: [Link]

• Advanced Instruments (2024). Certificates of Analysis. Advanced Instruments. Available at: [Link]

• SpectraBase. Compound 2-(Methoxycarbonyl)cyclohexanecarboxylic acid with free spectra: 1 NMR, and 1 MS (GC). John Wiley & Sons, Inc. Available at: [Link]

• Kusuyama, T., et al. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules. Available at: [Link]

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A Senior Application Scientist's Guide to Identifying Isomers of 2-(Methoxycarbonyl)cyclohexanecarboxylic acid using Spectroscopic Data

For researchers, scientists, and professionals in drug development, the precise characterization of stereoisomers is not merely an academic exercise; it is a critical determinant of a molecule's biological activity, pharmacokinetic profile, and ultimately, its therapeutic efficacy and safety. The subtle yet profound differences in the three-dimensional arrangement of atoms between diastereomers, such as the cis and trans isomers of 2-(methoxycarbonyl)cyclohexanecarboxylic acid, can lead to vastly different interactions with chiral biological targets. This guide provides an in-depth comparison of the spectroscopic signatures of these isomers, offering a robust framework for their unambiguous identification. We will delve into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, underpinned by the fundamental principles of conformational analysis.

The Decisive Role of Stereochemistry and Conformational Preference

The key to differentiating the cis and trans isomers of 1,2-disubstituted cyclohexanes lies in their preferred chair conformations. These conformations dictate the spatial relationships between substituents and, crucially, between the protons on the cyclohexane ring.

• trans-isomer: In its most stable conformation, the trans-isomer will have both the carboxylic acid and the methoxycarbonyl groups in equatorial positions (diequatorial). This arrangement minimizes steric strain.

• cis-isomer: The cis-isomer is conformationally more complex. It exists as a rapidly equilibrating mixture of two chair conformers, one with an axial carboxylic acid and an equatorial methoxycarbonyl group, and the other with an equatorial carboxylic acid and an axial methoxycarbonyl group.

These conformational differences are the primary source of the distinct spectroscopic data we observe.

Comparative Spectroscopic Analysis

¹H NMR Spectroscopy: A Window into 3D Structure

Proton NMR is arguably the most powerful tool for distinguishing these isomers. The key diagnostic features are the chemical shifts and, most importantly, the coupling constants of the methine protons at C1 and C2 (the carbons bearing the substituents).

dot graph TD { rankdir="LR"; subgraph "Trans Isomer (Diequatorial)"; Trans_H1[H₁]; Trans_C1[C₁]; Trans_C2[C₂]; Trans_H2[H₂]; Trans_H1 -- "Axial" -- Trans_C1; Trans_C1 -- Trans_C2; Trans_H2 -- "Axial" -- Trans_C2; Trans_H1 -- "¹⁸⁰° Dihedral Angle (J ≈ 10-13 Hz)" -- Trans_H2; end subgraph "Cis Isomer (Axial-Equatorial)"; Cis_H1[H₁]; Cis_C1[C₁]; Cis_C2[C₂]; Cis_H2[H₂]; Cis_H1 -- "Axial" -- Cis_C1; Cis_C1 -- Cis_C2; Cis_H2 -- "Equatorial" -- Cis_C2; Cis_H1 -- "⁶⁰° Dihedral Angle (J ≈ 2-5 Hz)" -- Cis_H2; end }

Caption: Dihedral relationships of H1 and H2 in trans and cis isomers.

Key Differentiators in ¹H NMR:

• Coupling Constants (³JH1,H2): The dihedral angle between the methine protons at C1 and C2 is the most telling feature.

  • In the stable diequatorial trans-isomer, the corresponding protons are diaxial, with a dihedral angle of approximately 180°. This leads to a large vicinal coupling constant (³Jax,ax), typically in the range of 10-13 Hz.[1]

  • For the cis-isomer, the relationship between the methine protons is axial-equatorial or equatorial-axial, with a dihedral angle of around 60°. This results in a much smaller coupling constant (³Jax,eq), generally between 2-5 Hz.[1] This significant difference in coupling constants is a definitive diagnostic tool.

• Chemical Shifts (δ): The axial or equatorial position of the protons and the neighboring functional groups influences their chemical environment.

  • Axial protons are typically found at a slightly higher field (lower ppm) compared to their equatorial counterparts due to the anisotropic shielding effect of the C-C bonds in the ring.

  • In the cis-isomer, the methine proton that is axial will likely appear more upfield than the methine protons in the trans-isomer, which are both axial but in a different overall electronic environment.

Table 1: Predicted ¹H NMR Data for the Methine Protons of 2-(Methoxycarbonyl)cyclohexanecarboxylic Acid Isomers

Isomer	Proton Position (C1-H, C2-H)	Predicted Chemical Shift (δ, ppm)	Predicted Coupling Constant (³JH1,H2, Hz)
trans	Axial, Axial	Broader, more complex multiplet	Large (10-13)
cis	Axial, Equatorial (and vice versa)	Two distinct multiplets, one likely more upfield	Small (2-5)

¹³C NMR Spectroscopy: Probing Carbon Environments

Carbon NMR provides complementary information based on the chemical environment of each carbon atom. The number of unique carbon signals can reveal the symmetry of the molecule.

Key Differentiators in ¹³C NMR:

• Number of Signals: Due to the plane of symmetry that can pass through the C1-C2 bond in the averaged conformation of the cis-isomer, it may exhibit fewer than the nine expected signals if some carbons become equivalent. The trans-isomer, with its C₂ axis of symmetry, will show four signals for the cyclohexane ring carbons and one for the methyl and two for the carbonyl carbons, totaling seven signals. The parent cis-1,2-cyclohexanedicarboxylic acid often shows four signals, indicating symmetry.[2]

• Chemical Shifts (δ): The steric environment impacts the carbon chemical shifts. The γ-gauche effect predicts that a carbon atom will be shielded (shifted to a higher field) when it is in a gauche (60° dihedral angle) relationship with another carbon or bulky substituent three bonds away. This is particularly relevant for the axial substituents in the cis-isomer, which can cause an upfield shift of the syn-axial carbons at C4 and C6.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-(Methoxycarbonyl)cyclohexanecarboxylic Acid Isomers

Isomer	Carboxylic Acid C=O (δ, ppm)	Ester C=O (δ, ppm)	Methoxy -OCH₃ (δ, ppm)	Cyclohexane Carbons (δ, ppm)
trans	~175-180	~173-178	~52	4 distinct signals
cis	~175-180	~173-178	~52	Potentially fewer than 4 distinct signals due to symmetry

Infrared (IR) Spectroscopy: Functional Group Analysis

IR spectroscopy is excellent for identifying the functional groups present but is generally less definitive for distinguishing between these diastereomers. However, subtle differences in the fingerprint region can be diagnostic.

Key Features in IR Spectra:

• O-H Stretch: A very broad absorption from approximately 2500 to 3300 cm⁻¹ is characteristic of the carboxylic acid O-H stretching.

• C=O Stretches: Two distinct carbonyl stretching absorptions are expected: one for the carboxylic acid (around 1700-1725 cm⁻¹) and one for the ester (around 1730-1750 cm⁻¹). The exact positions can be subtly influenced by intramolecular hydrogen bonding, which may differ between the isomers. In the cis-isomer, the proximity of the two functional groups could potentially allow for intramolecular hydrogen bonding, which would broaden the O-H stretch and possibly shift the C=O frequencies.

• Fingerprint Region (below 1500 cm⁻¹): This region contains a complex pattern of absorptions unique to the overall molecular structure. While difficult to interpret from first principles, a direct comparison of the spectra of the two isomers will reveal clear differences, providing a "fingerprint" for each.

Mass Spectrometry (MS): Fragmentation Patterns

Mass spectrometry provides information about the molecular weight and fragmentation of the molecules. While the electron ionization (EI) mass spectra of the cis and trans isomers are often very similar, there can be subtle differences in the relative abundances of certain fragment ions.

Expected Fragmentation:

• Molecular Ion (M⁺): Both isomers will show a molecular ion peak at m/z = 186.

• Loss of Methoxy Group (-OCH₃): A prominent peak at m/z = 155 is expected from the loss of the methoxy radical.

• Loss of Carboxylic Acid Group (-COOH): A peak at m/z = 141 would correspond to the loss of the carboxylic acid group.

• McLafferty Rearrangement: The ester group can undergo a McLafferty rearrangement, leading to characteristic fragment ions.

• Decarboxylation: Loss of CO₂ from the carboxylic acid can lead to a fragment at m/z = 142.

The stereochemistry can influence the stability of certain fragment ions, potentially leading to reproducible differences in their relative intensities in the mass spectrum.

Experimental Protocols

The successful spectroscopic identification of the isomers of 2-(methoxycarbonyl)cyclohexanecarboxylic acid first requires their synthesis and separation.

dot graph TD { A[cis-1,2-Cyclohexanedicarboxylic Anhydride] -->|Methanolysis| B{Mixture of cis- and trans-2-(Methoxycarbonyl)cyclohexanecarboxylic acid}; B -->|Chromatographic Separation| C[Isolated cis-isomer]; B -->|Chromatographic Separation| D[Isolated trans-isomer]; C --> E{Spectroscopic Analysis (NMR, IR, MS)}; D --> F{Spectroscopic Analysis (NMR, IR, MS)}; }

Caption: General workflow for synthesis, separation, and analysis.

Synthesis and Isomerization

A common route to a mixture of the cis and trans isomers is the methanolysis of cis-1,2-cyclohexanedicarboxylic anhydride. The trans isomer can often be obtained in higher purity by epimerization of the cis isomer under basic conditions.

Protocol 1: Synthesis of a Mixture of Isomers

• To a solution of cis-1,2-cyclohexanedicarboxylic anhydride (1 equivalent) in methanol, add a catalytic amount of a strong acid (e.g., sulfuric acid).

• Reflux the mixture for 2-4 hours.

• Cool the reaction mixture and remove the methanol under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield a mixture of the cis and trans mono-methyl esters.

Protocol 2: Isomerization to the trans-Isomer

• Dissolve the mixture of isomers in a suitable solvent (e.g., methanol).

• Add a solution of sodium methoxide in methanol (catalytic to stoichiometric amounts can be used).

• Reflux the mixture to allow for epimerization at the carbon adjacent to the ester, leading to the thermodynamically more stable trans isomer.

• Neutralize the reaction with an acid and perform an aqueous workup to isolate the product mixture, which will be enriched in the trans isomer.

Separation and Purification

The cis and trans isomers can be separated by column chromatography on silica gel.

Protocol 3: Chromatographic Separation

• Prepare a silica gel column using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Dissolve the crude mixture of isomers in a minimal amount of the eluent.

• Load the sample onto the column and elute with the chosen solvent system.

• Collect fractions and analyze them by thin-layer chromatography (TLC) to identify the separated isomers. The polarity difference between the cis and trans isomers should allow for their separation.

• Combine the pure fractions of each isomer and remove the solvent to obtain the isolated products.

Spectroscopic Analysis

Protocol 4: NMR, IR, and MS Data Acquisition

• ¹H and ¹³C NMR: Dissolve 5-10 mg of each purified isomer in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) and acquire the spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• IR Spectroscopy: Acquire the IR spectrum of each isomer as a thin film on a salt plate or as a KBr pellet using an FTIR spectrometer.

• Mass Spectrometry: Obtain the mass spectrum of each isomer using a mass spectrometer, for example, with electron ionization (EI) or electrospray ionization (ESI).

Conclusion

The differentiation of the cis and trans isomers of 2-(methoxycarbonyl)cyclohexanecarboxylic acid is a quintessential challenge in stereochemical analysis that can be confidently addressed through a multi-pronged spectroscopic approach. While IR and MS provide valuable corroborating data, ¹H NMR spectroscopy, with its sensitivity to the dihedral angles through coupling constants, stands out as the most definitive technique. A large ³J coupling constant between the methine protons at C1 and C2 is a hallmark of the trans isomer, while a small coupling constant is characteristic of the cis isomer. By carefully applying the principles of conformational analysis and the detailed experimental protocols outlined in this guide, researchers can unambiguously assign the stereochemistry of these important molecules, ensuring the integrity and reproducibility of their scientific endeavors.

References

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A Senior Application Scientist's Guide to HPLC Methods for Separating Enantiomers of Cyclohexanedicarboxylic Acid Monoesters

For Researchers, Scientists, and Drug Development Professionals

The enantioselective separation of cyclohexanedicarboxylic acid monoesters presents a significant analytical challenge in pharmaceutical development and chemical synthesis. The stereoisomeric purity of these compounds can be critical to their biological activity, efficacy, and safety. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods, offering both practical experimental protocols and the underlying scientific principles to empower researchers in developing robust and reliable analytical solutions.

The Analytical Hurdle: Chirality in Cyclohexanedicarboxylic Acid Monoesters

The inherent difficulty in separating enantiomers of cyclohexanedicarboxylic acid monoesters stems from their subtle structural differences. The conformational flexibility of the cyclohexane ring, combined with the presence of at least two stereocenters, necessitates highly selective chiral stationary phases (CSPs). The goal is to exploit minor differences in the spatial arrangement of functional groups to achieve baseline resolution, which is essential for accurate quantification and purity assessment.

Comparative Analysis of Chiral Stationary Phases

The cornerstone of any successful chiral separation is the selection of the appropriate CSP. Different CSPs offer unique chiral recognition mechanisms, and the optimal choice depends on the specific structure of the analyte.

Table 1: Comparison of Key Chiral Stationary Phase Types

Chiral Stationary Phase (CSP) Type	Principle of Separation	Advantages	Disadvantages	Typical Mobile Phases
Polysaccharide-based (e.g., Amylose, Cellulose derivatives)	Enantiomers fit differently into the chiral grooves of the polysaccharide structure, leading to differential retention based on hydrogen bonding, dipole-dipole interactions, and steric hindrance.	Broad enantioselectivity for a wide range of compounds, high loading capacity, and proven robustness.	Can be sensitive to the choice of mobile phase and may require method development to optimize separation.	Normal Phase: Hexane/Alcohol mixtures. Reversed-Phase: Acetonitrile/Water or Alcohol/Water.[1]
Pirkle-type (e.g., (R,R)-Whelk-O 1)	Based on π-π interactions, hydrogen bonding, and dipole stacking between the analyte and the electron-rich or electron-deficient aromatic groups on the CSP.[2][3][4][5]	Offers complementary or alternative selectivity to polysaccharide phases. Covalently bonded phases are compatible with a wide range of solvents.[2][4][5]	May have a narrower range of applicability compared to polysaccharide-based CSPs.	Typically Normal Phase: Hexane/Alcohol with an acidic modifier for acidic analytes.[2][3][5]
Anion-Exchanger (e.g., Quinine-based)	Based on ionic interactions between an acidic analyte and a basic chiral selector on the stationary phase, supplemented by hydrogen bonding, dipole-dipole, and steric interactions.[6]	Specifically designed for the separation of acidic compounds, often providing excellent enantioselectivity.[6]	Limited to ionizable analytes and requires careful control of mobile phase pH and ionic strength.[6]	Polar organic solvents (e.g., methanol) with acidic and salt additives.[6]

Detailed Experimental Protocols

The following protocols provide a starting point for the method development process for the enantioseparation of cyclohexanedicarboxylic acid monoesters.

Method 1: Broad Screening with a Polysaccharide-Based CSP

Polysaccharide-based CSPs, such as Chiralpak AD-H, are often the first choice due to their wide-ranging applicability.[7]

Experimental Workflow Diagram

Caption: Workflow for enantiomeric separation using a polysaccharide-based CSP.

Step-by-Step Protocol:

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate) on 5 µm silica gel) or a similar amylose-based column.[8]

• Mobile Phase: A common starting point is a mixture of n-Hexane and an alcohol like Isopropanol (IPA) or Ethanol. A typical starting ratio is 90:10 (Hexane:IPA).

• Acidic Modifier: To ensure good peak shape for carboxylic acids, an acidic modifier is crucial. Add 0.1% Trifluoroacetic Acid (TFA) or Acetic Acid to the mobile phase.[9][10] This suppresses the ionization of the carboxyl group, minimizing peak tailing.

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C.

• Detection: UV detection at a wavelength where the analyte has sufficient absorbance (e.g., 210-230 nm).

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 0.5-1.0 mg/mL.

Method 2: Alternative Selectivity with a Pirkle-Type CSP

If the polysaccharide-based column does not provide adequate separation, a Pirkle-type CSP like (R,R)-Whelk-O 1 offers a different mechanism of interaction and can be very effective for carboxylic acids.[2][3][4][5]

Logical Relationship of Method Parameters

Caption: Interplay of factors for separation on a Pirkle-type CSP.

Step-by-Step Protocol:

• Column: (R,R)-Whelk-O 1 (5 µm particle size).

• Mobile Phase: Start with a mobile phase of n-Hexane and Ethanol. A ratio of 95:5 (Hexane:Ethanol) is a good starting point.

• Acidic Modifier: Add 0.1% TFA to the mobile phase.

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C.

• Detection: UV detection (e.g., 210-230 nm).

• Note: The (S,S) version of the Whelk-O 1 column is also available and will invert the elution order of the enantiomers, which can be advantageous in preparative separations.[4][5]

Method Optimization and Troubleshooting

• Poor Resolution: If the peaks are not well separated (Resolution < 1.5), try decreasing the polarity of the mobile phase by reducing the percentage of alcohol. This generally increases retention and can improve separation.

• Peak Tailing: This is a common issue with acidic compounds and is usually addressed by the addition of an acidic modifier like TFA or acetic acid.[9][10] Ensure the concentration is sufficient (0.1% is typical).

• Long Retention Times: To reduce the analysis time, you can increase the percentage of the alcohol in the mobile phase. Be aware that this may also decrease resolution.

• No Separation: If no separation is observed on one type of CSP, it is highly recommended to screen a CSP with a different chiral recognition mechanism (e.g., switching from a polysaccharide to a Pirkle-type column).

By systematically evaluating these different approaches and understanding the principles behind them, researchers can efficiently develop and optimize robust HPLC methods for the critical enantioseparation of cyclohexanedicarboxylic acid monoesters.

References

• Regis Technologies Inc. (n.d.). (R,R) Whelk-O 1. Retrieved from [Link]

• Yashima, E., & Yamamoto, C. (2004). Polysaccharide-Based Chiral Stationary Phases for High-Performance Liquid Chromatographic Enantioseparation.

• Regis Technologies Inc. (n.d.). WHELK-O®1. Retrieved from [Link]

• Chiral Technologies. (n.d.). Instruction Manual for ChiralPAK® AD-H, AS-H, AY-H, AZ-H CHIRALCEL® OD-H. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Regis Whelk O-1 Chiral Columns. Retrieved from [Link]

• Tang, Y., & Zukowski, J. (2004). Comparison study of Chiralpak AD-H with AD columns in chromatographic enantioseparation of dihydropyrimidinone acid and its methyl ester.

• HPLC-MART. (n.d.). CHIRALPAK AD-H - Daicel - Normal-Phase. Retrieved from [Link]

• Zhang, T., Nguyen, D., & Franco, P. (n.d.). Enantiomer separation of acidic compounds. Daicel Chiral Technologies.
• Kress, J., & Krummen, K. (2010). Preparative-scale separation of enantiomers of chiral carboxylic acids.
• Chiral Technologies Europe. (2013). Instruction manual for CHIRALPAK® AD-H.

• HPLC-MART. (n.d.). (S,S)-Whelk-O 1 - RegisTechnologies - Chiral. Retrieved from [Link]

• Daicel Corpor
• Harada, N. (2016). Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. TCI Mail, 170.
• Satinský, D., & Solich, P. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(4), 147-154.

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Navigating Chirality: A Comparative Guide to the Biological Activity of Functionalized Cyclohexane Stereoisomers

For researchers, scientists, and professionals in drug development, understanding the nuanced interplay between a molecule's three-dimensional structure and its biological function is paramount. The cyclohexane ring, a common scaffold in numerous pharmaceuticals and bioactive compounds, presents a fascinating case study in stereochemistry.[1][2] Its rigid, yet conformationally flexible, nature means that the spatial arrangement of functional groups—its stereoisomerism—can drastically alter its pharmacological profile. This guide provides an in-depth comparison of the biological activities of functionalized cyclohexane stereoisomers, supported by experimental data and methodologies, to illuminate the critical role of chirality in drug design and discovery.

The Significance of Stereoisomerism in Cyclohexane Derivatives

Stereoisomers, molecules with the same chemical formula and connectivity but different spatial arrangements of atoms, can exhibit profoundly different biological activities.[3][4] This is because biological systems, such as enzymes and receptors, are themselves chiral environments. The precise three-dimensional shape of a molecule dictates its ability to bind to a biological target, much like a key fitting into a lock. For functionalized cyclohexanes, this principle is particularly pronounced due to their distinct conformational preferences.

The most stable conformation of a cyclohexane ring is the "chair" form, where substituents can occupy either an axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring) position.[5][6][7] The energetic favorability of one conformation over another, and the specific orientation of functional groups, directly impacts the molecule's interaction with its target, leading to variations in efficacy, potency, and even toxicity between stereoisomers.[8]

A compelling example is the opioid analgesic Tramadol, which is marketed as a racemic mixture of its (1R,2R) and (1S,2S) enantiomers. The two isomers exhibit complementary analgesic activities, with the (+)-isomer being a more potent mu-opioid agonist and the (-)-isomer inhibiting norepinephrine reuptake.[9] This synergistic effect underscores the importance of evaluating each stereoisomer individually.

Comparative Analysis of Biological Activity: Case Studies

To illustrate the dramatic differences in bioactivity, let's examine specific examples of functionalized cyclohexane stereoisomers.

Case Study 1: δ-Halo-γ-lactones with a Cyclohexane Ring

Recent research into bicyclic δ-halo-γ-lactones containing a cyclohexane ring has revealed significant differences in the antiproliferative activity of their enantiomers.[10] The synthesis of these compounds often involves a key stereochemical step, such as a lipase-catalyzed kinetic resolution, to separate the enantiomers.[10]

Experimental Data Summary:

Compound	Stereochemistry	IC50 against GL-1 (Canine B-cell leukemia)	IC50 against CLB70 (Canine B-cell chronic leukemia)
8b	(1R,6R,1′S)	18.43 ± 1.46 µg/mL	11.40 ± 0.40 µg/mL
8a	(1S,6S,1′R)	> 50 µg/mL	> 50 µg/mL

Data sourced from Chemoenzymatic Synthesis of Enantiomeric, Bicyclic δ-Halo-γ-lactones with a Cyclohexane Ring, Their Biological Activity and Interaction with Biological Membranes.[10]

The data clearly demonstrates that the (1R,6R,1′S)-enantiomer (8b ) is significantly more potent as an antiproliferative agent compared to its (1S,6S,1′R)-enantiomer (8a ). This highlights the high degree of stereoselectivity of the biological target.

Case Study 2: A Combined Vasodilator and Beta-Adrenoceptor Antagonist

A study on a compound with both vasodilator and beta-adrenergic antagonist activity, containing two asymmetric centers and thus four stereoisomers, revealed distinct pharmacological profiles for each.[11]

Pharmacological Profile Comparison:

Isomer	Vasodilator Activity	Beta-Adrenergic Antagonist Activity
RA,SB (3a)	High	High
Other Isomers	Reduced	Reduced

Information based on the synthesis and biological activity of the four stereoisomers of 6-[4-[3-[[2-hydroxy-3-[4-[2- (cyclopropylmethoxy)ethyl]phenoxy]propyl]amino]-propionamido] phenyl]-5-methyl-4,5-dihydro-3(2H)-pyridazinone.[11]

In this case, the RA,SB isomer exhibited the most favorable combined profile, demonstrating that a specific stereochemical configuration is optimal for interacting with both targets.

Experimental Workflows: From Separation to Bioassay

The comparative analysis of stereoisomers necessitates a robust experimental workflow, beginning with the separation of the individual isomers and culminating in rigorous biological evaluation.

Chiral Separation: The First Critical Step

Isolating individual stereoisomers is crucial for accurately assessing their biological activities.[12] High-performance liquid chromatography (HPLC) using chiral stationary phases (CSPs) is a widely used and effective technique.[13][14][15]

Logical Workflow for Chiral Separation Method Development:

Caption: A systematic approach to chiral separation method development.

Detailed Protocol: Chiral HPLC Separation

• Column Selection: Begin by screening a variety of chiral stationary phases (CSPs), such as those based on amylose or cellulose derivatives, as they offer broad enantioselectivity.[13]

• Mobile Phase Screening: Evaluate a range of mobile phases, typically starting with a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol) for normal-phase chromatography. For reversed-phase, a mixture of water or buffer and an organic solvent like acetonitrile or methanol is used.

• Additive Effects: The addition of small amounts of an acid (e.g., trifluoroacetic acid) or a base (e.g., diethylamine) to the mobile phase can significantly improve peak shape and resolution for ionizable compounds.

• Flow Rate and Temperature Optimization: Fine-tune the flow rate and column temperature to maximize resolution and minimize analysis time. Temperature can alter the interactions between the analyte and the CSP, sometimes leading to improved separation.[13]

• Scale-up for Preparative Separation: Once an analytical method is established, it can be scaled up to a preparative scale to isolate sufficient quantities of each pure stereoisomer for biological testing.

Biological Activity Assessment: Unveiling Functional Differences

With pure stereoisomers in hand, a battery of in vitro and in vivo assays can be employed to compare their biological activities. The choice of assay is dictated by the therapeutic target of interest.

General Workflow for Bioactivity Comparison:

Caption: A comprehensive workflow for comparing the biological activity of stereoisomers.

Detailed Protocol: In Vitro Enzyme Inhibition Assay

This protocol provides a general framework for comparing the inhibitory potency of two stereoisomers against a target enzyme.

• Reagent Preparation:

  • Prepare a stock solution of the target enzyme in a suitable buffer.

  • Prepare stock solutions of the substrate and the purified stereoisomers (A and B) in an appropriate solvent (e.g., DMSO).

  • Prepare the assay buffer, which may contain cofactors or other necessary components for enzyme activity.

• Assay Procedure (96-well plate format):

  • Add a fixed volume of the enzyme solution to each well.

  • Add varying concentrations of stereoisomer A and stereoisomer B to different sets of wells. Include control wells with no inhibitor and wells with solvent only.

  • Pre-incubate the enzyme and inhibitors for a defined period at a specific temperature to allow for binding.

  • Initiate the enzymatic reaction by adding the substrate to all wells.

  • Monitor the reaction progress over time by measuring a detectable signal (e.g., absorbance, fluorescence, or luminescence) using a plate reader.

• Data Analysis:

  • Calculate the initial reaction rates for each inhibitor concentration.

  • Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a suitable dose-response model (e.g., the four-parameter logistic equation) to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) for each stereoisomer.

Conclusion: The Imperative of Stereochemical Resolution in Drug Development

The evidence is unequivocal: the stereochemistry of functionalized cyclohexanes is a critical determinant of their biological activity. Differences between stereoisomers can range from subtle variations in potency to dramatic shifts in pharmacological effect, with one isomer being therapeutic and another inactive or even harmful.[8] Therefore, a thorough investigation of each stereoisomer is not merely an academic exercise but a regulatory and safety imperative in the drug development process.[3]

By employing systematic chiral separation techniques and comprehensive biological assays, researchers can dissect the structure-activity relationship of these important molecules. This detailed understanding is essential for the rational design of safer, more effective drugs and for unlocking the full therapeutic potential of functionalized cyclohexane scaffolds.

References

• Sikora, M., et al. (2021). Chemoenzymatic Synthesis of Enantiomeric, Bicyclic δ-Halo-γ-lactones with a Cyclohexane Ring, Their Biological Activity and Interaction with Biological Membranes. Molecules, 26(16), 4988. [Link]

• Kiran, M. A. (2022). Stereochemistry and Its Role in Drug Design. Clinical Pharmacology & Biopharmaceutics, 11(S12), 282. [Link]

• Subramanian, G. (Ed.). (2001). Chiral Separation Techniques: A Practical Approach. John Wiley & Sons.

• Eliel, E. L. (1965). The Stereoisomerism of Cyclohexane Derivatives. Chemical Reviews, 65(3), 353–372. [Link]

• de Fátima, A., et al. (2018). Study of Cyclohexane and Methylcyclohexane Functionalization Promoted by Manganese(III) Compounds. Molecules, 23(11), 2898. [Link]

• Solubility of Things. (n.d.). The Role of Isomerism in Biological Activity. [Link]

• Wikipedia. (n.d.). Tramadol. [Link]

• Carey, F. A. (n.d.). Stereochemistry and Biological Activity of Drugs. [Link]

• Chemistry World. (2024). Cyclopropyl effect causes substituents on cyclohexane to favour axial conformation. [Link]

• Sloop, J. C. (2013). Conformational Analysis, Modeling, Stereochemistry and Optical Activity of Cyclohexane Derivatives. World Journal of Chemical Education, 1(3), 39-45. [Link]

• IS MUNI. (n.d.). Structural features which influence drug action. [Link]

• Davies, H. M. L., & Liao, K. (2018). Desymmetrization of cyclohexanes by site- and stereoselective C–H functionalization. Nature, 564(7736), 395–399. [Link]

• Unknown. (n.d.). Cyclic Stereochemistry. [Link]

• Sloop, J. C. (2013). Conformational Analysis, Modeling, Stereochemistry and Optical Activity of Cyclohexane Derivatives. ResearchGate. [Link]

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• Iovine, V., et al. (2023). Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives. MDPI. [Link]

• LCGC International. (2023). Playing with Selectivity for Optimal Chiral Separation. [Link]

• Regis Technologies. (2020). Chiral Separations Techniques. [Link]

• Al-Haj, M. A., & Shamsi, S. A. (2022). Chiral separation using cyclodextrins as mobile phase additives in open-tubular liquid chromatography with a pseudophase coating. Electrophoresis, 43(11), 1276–1285. [Link]

• Schurig, V. (2022). Chiral stationary phases and applications in gas chromatography. Beilstein Journal of Organic Chemistry, 18, 126–151. [Link]

• Kumar, R. (2021). Effects of Stereoisomers on Drug Activity. Annals of Biostatistics & Biometric Application, 13(2). [Link]

• Al-Hamdani, A. A., & Al-Khafaji, Y. A. (2018). Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Molecules, 23(1), 162. [Link]

• LibreTexts Chemistry. (2023). Stereoisomerism in Disubstituted Cyclohexanes. [Link]

• de la Fuente, J. A., et al. (1988). Synthesis and biological activity of the four stereoisomers of 6-[4-[3-[[2-hydroxy-3-[4-[2- (cyclopropylmethoxy)ethyl]phenoxy]propyl]amino]-propionamido] phenyl]-5-methyl-4,5-dihydro-3(2H)-pyridazinone, a combined vasodilator and beta-adrenoceptor antagonist. Journal of Medicinal Chemistry, 31(2), 352–356. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid

As researchers and drug development professionals, our commitment to innovation is matched by our responsibility to ensure safety and environmental stewardship. The proper handling and disposal of chemical reagents are paramount to this mission. This guide provides a detailed, experience-driven protocol for the disposal of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, moving beyond mere procedural steps to explain the critical reasoning that underpins a safe and compliant laboratory environment.

Foundational Safety: Hazard Assessment and Risk Mitigation

Before any disposal procedure is initiated, a thorough understanding of the compound's hazard profile is essential. (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, a dicarboxylic acid monoester, is not benign and must be handled as a hazardous substance.[1] Its structural features—a carboxylic acid group and a methyl ester—dictate its chemical reactivity and toxicological properties.

According to available safety data, this compound presents several hazards that directly inform our handling and disposal strategy.[2][3] The primary risks are associated with direct contact and ingestion.

Table 1: Hazard Identification for (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid

Hazard Classification	GHS Code	Pictogram	Description	Source(s)
Acute Toxicity, Oral	H302	GHS07 (Exclamation Mark)	Harmful if swallowed.	[2][4]
Skin Irritation	H315	GHS07 (Exclamation Mark)	Causes skin irritation.	[3]
Serious Eye Irritation	H319	GHS07 (Exclamation Mark)	Causes serious eye irritation.	[3]
Respiratory Irritation	H335	GHS07 (Exclamation Mark)	May cause respiratory irritation.	[3]

Expert Insight: The presence of both an acidic functional group and its status as an organic molecule necessitates a dual-front approach to safety. The acidity drives the corrosive/irritant properties, while the overall organic nature means it must be considered a chemical waste stream destined for specific treatment, not general refuse.

Mandatory Personal Protective Equipment (PPE)

Based on this hazard profile, the following PPE is non-negotiable when handling this compound for disposal:

• Eye Protection: Wear chemical safety goggles or a face shield conforming to NIOSH standards.[1]

• Hand Protection: Use chemically impermeable gloves (e.g., nitrile).[1][5]

• Body Protection: A standard lab coat is required to prevent skin contact.[6][7]

• Respiratory Protection: All handling and disposal steps should be performed in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhaling dust or aerosols.[8][9]

Primary Disposal Pathways: A Decision-Based Workflow

The appropriate disposal route for (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid depends primarily on the quantity of waste and institutional policies. The following workflow illustrates the decision-making process.

Caption: Disposal decision workflow for (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

Pathway A: Off-Site Disposal via Licensed Contractor (Recommended)

This is the most secure and broadly compliant method for disposing of organic chemical waste. It adheres to the cradle-to-grave responsibilities outlined by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10][11][12]

Step-by-Step Protocol for Waste Accumulation:

• Select a Compatible Container: Use a designated hazardous waste container that is chemically compatible with acids. High-density polyethylene (HDPE) containers are excellent choices. Crucially, never use metal containers for acidic waste, as corrosion can lead to leaks. [10]

• Proper Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE," the full chemical name "(1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid," and a clear indication of the hazards (e.g., "Irritant," "Acutely Toxic").[1][10][12] Your institution's Environmental Health & Safety (EHS) department will provide specific labeling requirements.

• Segregate Waste: Do not mix this waste with incompatible materials, such as strong bases or oxidizing agents.[1] Collect only compatible carboxylic acid and related organic waste in the designated container.

• Secure Storage: Keep the waste container tightly sealed except when adding waste.[11][12] Store it in a designated satellite accumulation area that is under the direct supervision of laboratory personnel.[10][11]

• Arrange for Disposal: Once the container is full or has been stored for the maximum allowable time (e.g., 90 days for large quantity generators), contact your institution's EHS to arrange for pickup by a licensed waste disposal facility.[10] The ultimate disposal method will likely be high-temperature incineration, which is the EPA's Best Demonstrated Available Technology (BDAT) for destroying organic hazardous waste.[13][14]

Pathway B: In-Lab Neutralization (Small Quantities Only)

For very small quantities (typically less than 50 grams or milliliters), in-lab neutralization may be a viable option, converting the acidic compound into a salt that may be permissible for drain disposal. This must be explicitly approved by your local EHS and municipality. [15][16]

Causality: The principle is a classic acid-base reaction. The carboxylic acid (R-COOH) reacts with a weak base, such as sodium bicarbonate (NaHCO₃), to form a carboxylate salt (R-COONa), water (H₂O), and carbon dioxide (CO₂). The resulting salt solution has a pH closer to neutral and is significantly less corrosive. Using a weak base is critical to ensure the reaction proceeds at a controllable rate, preventing excessive heat and gas generation.[17][18]

Step-by-Step Protocol for Neutralization:

• Preparation: Perform this procedure in a chemical fume hood. Place a beaker containing the acidic waste into a larger container (a secondary containment basin) filled with ice water to manage heat generation.[15]

• Dilution: Dilute the waste material with a large volume of cold water (at least a 10:1 ratio of water to waste).[15]

• Prepare Neutralizing Solution: In a separate, large beaker, prepare a saturated solution of sodium bicarbonate (baking soda) in water.

• Slow Addition: With constant stirring, slowly and carefully add the sodium bicarbonate solution to the diluted acid waste. You will observe effervescence (fizzing) as carbon dioxide gas is released. Add the base slowly to prevent the reaction from foaming over. [19]

• Monitoring: Continue adding the base until the fizzing stops.[19] Wait for 15 minutes to allow the reaction to complete and the solution to cool.[15]

• pH Verification: Use a calibrated pH meter or pH paper to test the solution. The target pH must be within the neutral range, typically between 5.5 and 10.5, as specified by local wastewater authorities.[15][16] If the pH is still acidic, add more bicarbonate solution. If it becomes too basic, you can add a small amount of dilute acetic acid.

• Final Disposal: If the pH is within the acceptable range and the solution contains no other regulated hazardous materials (e.g., heavy metals), it can be flushed down a laboratory sink with at least 20 parts water.[15][16]

Emergency Procedures: Spill Management

Accidents can happen, and a clear plan for spill cleanup is essential.

• Evacuate and Alert: Alert personnel in the immediate area.

• Don PPE: Wear the full mandatory PPE as described in Section 1.

• Contain the Spill: For a solid spill, carefully sweep it up to avoid creating dust and place it into your hazardous waste container.[8][9] For a liquid spill, cover it with an inert absorbent material like vermiculite, sand, or a commercial spill kit absorbent.[19]

• Collect Waste: Once absorbed, gently scoop the material into your designated hazardous waste container.[19][20]

• Decontaminate: Clean the spill area with soap and water.

• Dispose of Materials: All materials used for cleanup (gloves, absorbent, etc.) must be disposed of as hazardous waste.

By adhering to these detailed procedures and understanding the scientific principles behind them, you can ensure the safe and compliant disposal of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid, protecting yourself, your colleagues, and the environment.

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Comprehensive Safety Guide: Personal Protective Equipment for Handling (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic Acid

As a Senior Application Scientist, my priority is to empower fellow researchers with the knowledge to conduct their work not only effectively but also with the highest degree of safety. This guide moves beyond a simple checklist, providing a deep, logic-driven framework for handling (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. Understanding the why behind each safety protocol is crucial for building a culture of intrinsic laboratory safety.

This compound, while not acutely toxic, presents specific hazards that demand rigorous adherence to safety protocols to prevent irritation and ensure a safe laboratory environment.

Hazard Identification and Risk Assessment: The Foundation of Safety

Before handling any chemical, a thorough understanding of its potential hazards is non-negotiable. (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid is classified with specific risks that directly inform our PPE and handling strategy. The principle of ALARA (As Low As Reasonably Achievable) must be applied to minimize all potential exposures.

The known hazards are summarized below, based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1]

Identifier	Information	Reference
IUPAC Name	trans-(1R,2R)-2-methoxycarbonylcyclohexane-1-carboxylic acid	[1]
CAS Number	96894-64-3	[1][2][3]
Molecular Formula	C₉H₁₄O₄	[1][2][4]
Appearance	Solid	[5]
GHS Signal Word	Warning	[1]
Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1]

Causality Behind the Hazards:

• Skin and Eye Irritation (H315, H319): The carboxylic acid functional group is the primary driver of this compound's irritant properties. Direct contact with skin or, more critically, eyes can lead to inflammation, redness, and discomfort.[1]

• Respiratory Irritation (H335): As a solid, the primary risk of respiratory exposure comes from inhaling fine dust particles during weighing or transfer operations.[1] These particles can irritate the mucous membranes of the respiratory tract.

Core PPE Requirements: Your First Line of Defense

The selection of PPE is a direct response to the identified hazards. The following are the minimum requirements for handling this compound.

Protection Type	Specification	Rationale and Best Practices
Eye & Face	Chemical splash goggles (ANSI Z87.1 certified). A face shield is required over goggles when handling larger quantities or when a splash risk exists.[6][7]	Why: Standard safety glasses are insufficient as they do not protect against splashes or fine dust from all angles.[7] Goggles form a seal around the eyes, providing robust protection against the serious eye irritation (H319) hazard. A face shield adds a critical layer of protection for the entire face.[8]
Hand	Nitrile gloves.	Why: Nitrile provides excellent protection against incidental contact with a wide range of chemicals, including acids and esters.[7][8][9] Crucial Practice: Do not reuse disposable gloves. If contact occurs, remove the glove immediately, wash your hands thoroughly, and don a new pair. Always inspect gloves for tears or pinholes before use.[9][10]
Body	Cotton lab coat, fully buttoned. Long pants and fully enclosed shoes.	Why: A lab coat protects your skin and personal clothing from contamination.[9][11] Long pants and closed-toe shoes are mandatory to prevent any skin exposure on the lower body.[6][10] Synthetic fabrics like polyester can melt and adhere to the skin in case of a chemical fire and should be avoided.[6]
Respiratory	Not typically required if work is conducted within a certified chemical fume hood.	Why: A chemical fume hood is an engineering control—the most effective way to prevent exposure.[9][12] It captures dust at the source, preventing inhalation and mitigating the respiratory irritation (H335) hazard. If a fume hood is unavailable, a comprehensive risk assessment must be performed by your institution's EHS department to determine if a respirator (e.g., an N95 dust mask) is necessary.[6]

Operational Protocols: From Bench to Disposal

Proper PPE is only effective when integrated into safe operational and disposal plans.

Step-by-Step Handling Protocol

This protocol is designed to be a self-validating system, ensuring safety at each step.

• Preparation: Before retrieving the chemical, ensure you are wearing all required PPE (lab coat, goggles, gloves). Verify that the chemical fume hood is on and functioning correctly.[12]

• Chemical Retrieval: Transport the chemical container in a secondary containment bin to the fume hood.

• Weighing and Transfer: Conduct all manipulations of the solid compound, such as weighing and transferring, deep within the sash of the chemical fume hood. This containment is critical to prevent the release of dust into the lab environment.

• Solution Preparation: If preparing a solution, slowly add the solid to the solvent to avoid splashing. If adding acid to water, always add the acid to the water, never the other way around, to control any exothermic reactions.[9]

• Post-Handling: Tightly seal the primary container.[12] Decontaminate any surfaces, such as the spatula or balance, that may have come into contact with the chemical.

• Exiting the Area: Remove gloves using the proper technique to avoid contaminating your skin. Wash hands thoroughly with soap and water.[10]

Emergency Procedures

In the event of an accidental exposure, immediate and correct action is vital.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[10][13]

• Skin Contact: Remove any contaminated clothing. Wash the affected skin area thoroughly with soap and water for at least 15 minutes. If irritation develops or persists, seek medical attention.[10][13]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate medical attention.[13]

• Spill: For a small spill of solid material, carefully sweep it up (avoiding dust creation) and place it into a sealed, labeled container for chemical waste.[13] Clean the spill area with an appropriate solvent. For larger spills, evacuate the area and contact your institution's EHS department.

Disposal Plan

Chemical waste management is a critical component of laboratory safety and environmental responsibility.

• Waste Collection: All solid waste, contaminated gloves, and weighing papers should be collected in a clearly labeled, sealed hazardous waste container.

• Aqueous Waste: Aqueous solutions containing this acid should not be poured down the drain unless specifically permitted by your institution. They should be collected in a labeled hazardous waste container. Depending on local regulations and the absence of other contaminants, neutralization with a weak base (e.g., sodium bicarbonate) may be an option, but this must be done under your institution's EHS-approved protocol.[14][15][16]

• Container Disposal: Empty chemical containers must be triple-rinsed with a suitable solvent.[15] The rinsate must be collected as hazardous waste. Only then can the empty container be disposed of in the regular trash or recycling, according to institutional policy.

• Consult EHS: Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines, as regulations can vary.[17]

Visual Workflow: PPE Selection Process

The following diagram illustrates the logical workflow for ensuring proper protection when working with (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid.

Caption: Decision workflow for selecting appropriate PPE.

This guide provides a foundational framework for the safe handling of (1R,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid. Always remember that safety data sheets and your institution's specific safety protocols are the ultimate authoritative sources. Proactive risk assessment and a commitment to best practices are the hallmarks of a responsible scientist.

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